2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

Core Science & Biosynthesis

Navigating the Physicochemical Landscape of Amino-Substituted Benzoquinones: A Technical Guide to 2,5-Bis(ethylamino)cyclohexa-2,5-diene-1,4-dione

Disclaimer: This technical guide details the physical and chemical properties of 2,5-Bis(ethylamino)cyclohexa-2,5-diene-1,4-dione (CAS No. 1520-97-4) . Due to a lack of available scientific literature and database entries for "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5," this document focuses on a closely related, non-deuterated, di-substituted analogue to provide valuable insights for researchers, scientists, and drug development professionals in the field. The fundamental principles and methodologies described herein are broadly applicable to the study of similar amino-substituted benzoquinone derivatives.

Introduction

The cyclohexa-2,5-diene-1,4-dione, or p-benzoquinone, scaffold is a cornerstone in medicinal chemistry and materials science. Its unique electronic properties and reactivity have led to its incorporation into a vast array of molecules with diverse biological activities, including anticancer and antimicrobial applications. The strategic functionalization of the benzoquinone ring, particularly with amino groups, allows for the fine-tuning of its electronic and steric properties, thereby modulating its reactivity and biological targets.

This guide provides a comprehensive overview of the known physical and chemical properties of 2,5-Bis(ethylamino)cyclohexa-2,5-diene-1,4-dione, a representative member of this important class of compounds. Understanding these fundamental characteristics is paramount for its application in synthetic chemistry, drug design, and materials development.

Chemical Identity and Structure

The structural identity of 2,5-Bis(ethylamino)cyclohexa-2,5-diene-1,4-dione is defined by a central p-benzoquinone ring substituted with two ethylamino groups at the 2 and 5 positions.

Molecular Structure:

Structure of 2,5-Bis(ethylamino)cyclohexa-2,5-diene-1,4-dione

Table 1: Chemical Identifiers

Identifier	Value	Reference
CAS Number	1520-97-4	[1]
Molecular Formula	C10H14N2O2	[1]
Molecular Weight	194.23 g/mol	[1]
Canonical SMILES	CCNC1=CC(=O)C(=CC1=O)NCC	[1]
InChI	InChI=1S/C10H14N2O2/c1-3-11-7-5-10(14)8(12-4-2)6-9(7)13/h5-6,11-12H,3-4H2,1-2H3	[1]
InChIKey	NEIWVIAXZGCRGM-UHFFFAOYSA-N	[1]

Physical Properties

Experimentally determined physical properties for 2,5-Bis(ethylamino)cyclohexa-2,5-diene-1,4-dione are not extensively reported in publicly available literature. The following table summarizes computed properties, which provide valuable estimates for handling, storage, and experimental design.

Table 2: Computed Physical Properties

Property	Value	Reference
XLogP3-AA	Not Available
Hydrogen Bond Donor Count	2	[1]
Hydrogen Bond Acceptor Count	4	[1]
Rotatable Bond Count	4	[1]
Topological Polar Surface Area	58.2 Ų	[1]
Complexity	284	[1]

Note on Deuterated Analogue: For the hypothetical "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5," the primary difference in physical properties would be an increase in molecular weight by approximately 5.03 g/mol due to the replacement of five protons with deuterium atoms. Other physical properties such as polarity and hydrogen bonding capacity would be minimally affected.

Chemical Properties and Reactivity

The chemical behavior of 2,5-Bis(ethylamino)cyclohexa-2,5-diene-1,4-dione is dictated by the interplay between the electrophilic p-benzoquinone core and the electron-donating ethylamino substituents.

• Redox Chemistry: The quinone moiety is redox-active and can undergo reduction to the corresponding hydroquinone. The presence of the electron-donating amino groups modulates the reduction potential of the quinone system.

• Nucleophilic Addition: The carbon-carbon double bonds of the quinone ring are susceptible to nucleophilic attack. The ethylamino groups influence the regioselectivity of such additions.

• Stability and Storage: Like many quinone derivatives, this compound may be sensitive to light and reducing agents. It is advisable to store it in a cool, dark, and dry place under an inert atmosphere to prevent degradation. Information from a supplier of a related compound, 2,5-bis(2-chloroethylamino)cyclohexa-2,5-diene-1,4-dione, suggests keeping it in a dry and cool condition.

Synthesis

The synthesis of 2,5-bis(alkylamino)-1,4-benzoquinones is typically achieved through the reaction of p-benzoquinone with the corresponding amine.[2] This reaction proceeds via a nucleophilic addition-oxidation mechanism.

Synthetic Workflow:

General synthetic scheme for 2,5-bis(alkylamino)-1,4-benzoquinones.

Experimental Protocol (General):

• Dissolution: Dissolve p-benzoquinone in a suitable solvent, such as ethanol.

• Amine Addition: Add a stoichiometric excess (typically 2 equivalents) of ethylamine to the solution. The reaction is often carried out at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or other suitable analytical techniques.

• Isolation: Upon completion, the product may precipitate from the reaction mixture or can be isolated by solvent evaporation.

• Purification: Purify the crude product by recrystallization or column chromatography to obtain the desired 2,5-Bis(ethylamino)cyclohexa-2,5-diene-1,4-dione.

Spectroscopic Data

• ¹H NMR: Signals corresponding to the ethyl group protons (a triplet and a quartet), the vinyl protons on the quinone ring, and the N-H protons.

• ¹³C NMR: Resonances for the carbonyl carbons, the sp² hybridized carbons of the quinone ring, and the carbons of the ethyl groups.

• IR Spectroscopy: Characteristic absorption bands for N-H stretching, C=O stretching of the quinone, and C=C stretching of the ring.

• Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the compound (194.23 m/z for the non-deuterated form).

Applications and Future Directions

Amino-substituted benzoquinones are of significant interest in drug discovery. They have been investigated for their potential as:

• Anticancer Agents: The quinone core can participate in redox cycling, generating reactive oxygen species (ROS) that can induce cancer cell death.[3][4]

• Antimicrobial Agents: These compounds can interfere with cellular respiration and other vital processes in microorganisms.

The specific biological activities of 2,5-Bis(ethylamino)cyclohexa-2,5-diene-1,4-dione have not been extensively reported. Further research is warranted to explore its therapeutic potential and mechanism of action. The synthesis of deuterated analogues, such as the initially requested "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5," would be valuable for metabolic stability studies and as internal standards in quantitative bioanalytical assays.

Conclusion

This technical guide has provided a summary of the available information on the physical and chemical properties of 2,5-Bis(ethylamino)cyclohexa-2,5-diene-1,4-dione. While experimental data for this specific compound and its deuterated mono-substituted analogue are sparse, the provided information, based on a closely related structure and general principles of quinone chemistry, serves as a valuable resource for researchers. The synthesis, reactivity, and potential applications outlined here offer a foundation for future investigations into this intriguing class of molecules. As new research emerges, a more detailed understanding of the physicochemical and biological properties of these compounds will undoubtedly be achieved.

References

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Navigating the Synthesis and Characterization of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5: A Technical Guide for Researchers

This guide provides an in-depth technical overview of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, a deuterated analogue of a mono-substituted amino-p-benzoquinone. Given that this specific isotopologue is not widely cataloged in commercial databases, this document serves as a foundational resource for its synthesis, characterization, and potential applications. The information herein is synthesized from established chemical principles and data from closely related, non-deuterated, and di-substituted analogues.

It is important to note that a specific CAS number for "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5" could not be located in publicly accessible chemical databases as of early 2026. This suggests that the compound is likely not a stock item and would require custom synthesis.

Core Compound Specifications

The fundamental properties of the target compound are derived from its molecular structure. The deuteration, specified as "-d5," is presumed to be on the ethyl group, a common labeling strategy for metabolic studies.

Property	Value	Basis
Compound Name	2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5	Systematic
Synonyms	2-(Ethyl-d5-amino)-1,4-benzoquinone	Common
Molecular Formula	C₈H₄D₅NO₂	Structural
Molecular Weight	156.20 g/mol	Calculated
CAS Number	Not available	Database Search
Parent Compound (H9)	2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione	-
Parent MW	151.16 g/mol	Calculated

The molecular weight of the deuterated compound is calculated based on the replacement of five hydrogen atoms (1.008 amu) with five deuterium atoms (2.014 amu) on the ethyl group.

Rationale for Deuteration: A Mechanistic Insight

In drug development and metabolic research, isotopic labeling with deuterium is a critical tool. The substitution of hydrogen with deuterium creates a heavier, more stable C-D bond compared to the C-H bond. This "kinetic isotope effect" can slow down metabolic processes that involve the cleavage of these bonds, such as oxidation by cytochrome P450 enzymes. By using 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, researchers can:

• Trace Metabolic Fates: Follow the compound and its metabolites through complex biological systems using mass spectrometry.

• Investigate Reaction Mechanisms: Elucidate the role of specific C-H bonds in the compound's biological activity or degradation.

• Enhance Pharmacokinetic Profiles: Potentially slow down the metabolism of the parent compound, leading to longer half-life and increased exposure.

Proposed Synthetic Strategy

The synthesis of mono-amino substituted benzoquinones requires careful control of reaction conditions to avoid the common side reaction leading to 2,5-di-substituted products. The proposed pathway involves the nucleophilic addition of ethylamine-d5 to p-benzoquinone.

Experimental Protocol:

• Reaction Setup: Dissolve 1,4-benzoquinone (1.0 eq) in a suitable solvent such as ethanol or dichloromethane in a round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen). Cool the solution to 0°C in an ice bath.

• Nucleophilic Addition: Slowly add a solution of ethylamine-d5 (0.95 eq to favor mono-substitution) to the stirred benzoquinone solution over a period of 30-60 minutes. The use of a slight sub-stoichiometric amount of the amine is a key control point to minimize the formation of the di-substituted byproduct.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC). The appearance of a new, more polar, colored spot (typically red or purple) indicates the formation of the amino-quinone. The reaction is typically complete within a few hours.

• Workup and Purification: Upon completion, the solvent is removed under reduced pressure. The resulting crude product is then purified using column chromatography on silica gel. A gradient elution system (e.g., hexane/ethyl acetate) is often effective in separating the mono-substituted product from the di-substituted byproduct and unreacted starting material.

• Product Characterization: The purified product should be characterized thoroughly to confirm its identity and purity using techniques such as ¹H NMR, ¹³C NMR, ²H (Deuterium) NMR, and High-Resolution Mass Spectrometry (HRMS).

Synthetic Workflow Diagram:

Caption: Proposed synthesis and purification workflow.

Characterization and Structural Elucidation

Confirming the successful synthesis and deuteration is paramount. The following techniques are essential:

• High-Resolution Mass Spectrometry (HRMS): This is the definitive method to confirm the molecular weight. The observed mass should correspond to the calculated exact mass of C₈H₄D₅NO₂.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum will be simplified compared to the non-deuterated analogue. The characteristic signals for the ethyl group protons (-CH₂- and -CH₃) will be absent or significantly diminished. The signals for the quinone ring protons will remain.

  • ¹³C NMR: The carbon signals of the ethyl group (-CD₂- and -CD₃) will show characteristic splitting patterns due to coupling with deuterium (a triplet for -CD₂- and a septet for -CD₃) and will be broader than their protonated counterparts.

  • ²H NMR (Deuterium NMR): This experiment will directly show signals corresponding to the deuterium atoms on the ethyl group, providing conclusive evidence of successful deuteration.

Potential Applications in Research & Development

Amino-benzoquinones are a class of compounds with diverse biological activities. The deuterated version of 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione would be particularly valuable in:

• Pharmacokinetic and Drug Metabolism Studies: As an internal standard for quantifying the non-deuterated drug candidate in biological matrices or to study its metabolic profile.

• Anticancer Research: Many quinone-based compounds exhibit cytotoxic activity against cancer cell lines.[1] A study on 2,5-bis(alkylamino)-1,4-benzoquinones demonstrated cytotoxicity against various human cancer cell lines, including leukemia, melanoma, and colon cancer.[2] The deuterated analogue could be used to investigate whether metabolism of the ethyl group is a key factor in its efficacy or toxicity.

• Herbicide Development: Some amino-quinones have shown phytotoxic effects, suggesting potential as herbicides.[1][2]

Logical Pathway for Research Application

Caption: Research applications flow diagram.

Safety and Handling

As with all quinone-based compounds, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 should be handled with care in a well-ventilated fume hood. Quinones are generally considered to be reactive molecules and can act as alkylating agents and produce reactive oxygen species. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory.

References

• de Fátima, A., et al. (2010). Synthesis and Biological Evaluation of 2,5-Bis(alkylamino)-1,4-benzoquinones. Molecules, 15(11), 7796-7809. Available at: [Link]

• ResearchGate. Synthesis, structure and electrochemical properties of 2,5-bis(alkyl/arylamino)1,4-benzoquinones and 2-arylamino-1,4-naphthoquinones. Available at: [Link]

• ResearchGate. Synthesis and Biological Evaluation of 2,5-Bis(alkylamino)-1,4-benzoquinones. Available at: [Link]

• Wikipedia. 1,4-Benzoquinone. Available at: [Link]

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Synthesis and purification of deuterated "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione"

An In-Depth Technical Guide on the Synthesis and Purification of Deuterated 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione

Introduction

2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione, a derivative of 1,4-benzoquinone, belongs to a class of compounds with significant biological and chemical interest. Quinones are known for their redox properties and are integral to various biological processes, including electron transport chains.[1][2] The strategic incorporation of deuterium, a stable isotope of hydrogen, into pharmacologically active molecules is a well-established strategy in drug development. This process, known as deuteration, can alter a molecule's metabolic profile by leveraging the kinetic isotope effect. The stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond can slow down metabolic pathways that involve C-H bond cleavage, potentially leading to improved pharmacokinetic properties, reduced toxic metabolites, and an enhanced therapeutic window.[3][4]

This guide provides a comprehensive, technically-grounded framework for the synthesis and purification of deuterated 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione. We will focus on a synthetic strategy involving the deuteration of the ethylamino moiety, as this provides a direct and efficient route for incorporating the isotopic label. The narrative will delve into the mechanistic underpinnings of the synthetic strategy, provide detailed, step-by-step experimental protocols, and outline robust methods for purification and characterization, tailored for researchers and professionals in chemical synthesis and drug development.

Part 1: Synthetic Strategy and Mechanistic Insights

The synthesis of the target compound hinges on a well-established reaction in organic chemistry: the Michael Addition (or 1,4-conjugate addition).[5][6][7][8] This reaction involves the addition of a nucleophile—in this case, deuterated ethylamine—to an α,β-unsaturated carbonyl compound, which is the 1,4-benzoquinone ring.

The Core Reaction: Michael Addition

1,4-benzoquinone serves as an excellent Michael acceptor. Its conjugated system renders the β-carbon electrophilic and susceptible to nucleophilic attack.[9] The reaction mechanism proceeds in several steps:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of deuterated ethylamine attacks one of the electrophilic β-carbons of the 1,4-benzoquinone ring.

• Intermediate Formation: This addition breaks the carbon-carbon double bond, pushing electrons through the conjugated system to form an enolate intermediate.

• Tautomerization & Aromatization: The initial adduct is a hydroquinone derivative. This intermediate is highly susceptible to oxidation. In the presence of excess starting benzoquinone, an in-situ oxidation occurs, regenerating the quinone system and producing hydroquinone as a byproduct.[9]

Controlling the reaction stoichiometry is critical. While the reaction of p-benzoquinone with amines can lead to 2,5-bis(alkylamino)-1,4-benzoquinones, using a controlled molar ratio of the amine to benzoquinone favors the formation of the mono-substituted product.[10][11][12]

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An In-depth Technical Guide to the Spectral Analysis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

Abstract

This technical guide provides a comprehensive analysis of the expected spectral data for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, a deuterated analog of a substituted p-benzoquinone. Designed for researchers, scientists, and drug development professionals, this document delves into the core principles of Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy as they apply to this specific molecule. We will explore the rationale behind its use as an internal standard, predict its fragmentation patterns and spectral shifts, and provide standardized protocols for data acquisition. The synthesis of technical theory with practical application aims to equip the reader with the expertise to confidently utilize and interpret data for this and similar deuterated compounds in a regulated bioanalytical environment.

Introduction: The Critical Role of Deuterated Internal Standards

In the field of quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), precision and accuracy are paramount.[1] The inherent variability in sample preparation, matrix effects, and instrument performance can significantly compromise the integrity of analytical results.[1] To counteract these challenges, an internal standard (IS) is incorporated into every sample at a known concentration.[1] The ideal IS is a compound that mimics the physicochemical behavior of the target analyte as closely as possible.[2]

Stable Isotope Labeled (SIL) compounds, particularly deuterated analogs, represent the gold standard for internal standards.[3][4] 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is the deuterated form of 2-(Ethylamino)-p-benzoquinone. The substitution of five hydrogen atoms on the ethyl group with deuterium (a stable, non-radioactive isotope of hydrogen) renders it chemically identical to the analyte but mass-shifted.[3][4] This property ensures that the deuterated standard co-elutes with the analyte and experiences identical ionization suppression or enhancement, allowing for reliable correction of experimental variations.[2][5] The use of a deuterated IS is a cornerstone of robust bioanalytical method development, as recognized by regulatory bodies like the FDA and EMA.[4]

This guide will focus on the predicted Mass Spectrometry and NMR spectral data for the d5-labeled title compound, providing the foundational knowledge required for its synthesis, characterization, and application in quantitative workflows.

Mass Spectrometry (MS) Analysis

Mass spectrometry is the definitive technique for confirming the mass and elucidating the structure of the deuterated standard. Electrospray ionization (ESI) coupled with tandem mass spectrometry (MS/MS) is the method of choice for this class of molecules.

Experimental Protocol: ESI-MS/MS Data Acquisition

A self-validating protocol for acquiring MS data ensures reproducibility and confidence in the results.

• Sample Preparation : Prepare a ~1 µg/mL solution of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 in an appropriate solvent system (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Instrumentation : Utilize a triple-quadrupole or Q-TOF mass spectrometer equipped with an ESI source.

• Infusion : Infuse the sample solution directly into the MS source at a flow rate of 5-10 µL/min to obtain a stable signal.

• Full Scan (Q1 Scan) : Acquire a full scan mass spectrum in positive ion mode to identify the protonated molecular ion, [M+H]⁺. The scan range should encompass the expected m/z value (e.g., m/z 100-250).

• Product Ion Scan (MS/MS) : Select the [M+H]⁺ ion as the precursor in Q1. Apply collision-induced dissociation (CID) in Q2 with varying collision energies (e.g., 10-40 eV) to generate fragment ions. Scan Q3 to obtain the product ion spectrum. The resulting fragmentation pattern is crucial for structural confirmation and for developing quantitative Multiple Reaction Monitoring (MRM) methods.

Predicted Mass Spectrum and Fragmentation Pathway

The non-deuterated analog, 2-(Ethylamino)-p-benzoquinone, has a monoisotopic mass of 151.06 g/mol . The d5-analog will have a mass increase of 5 Da.

• Analyte (light) Molecular Weight : C₈H₉NO₂ = 151.16 g/mol

• Internal Standard (heavy) Molecular Weight : C₈H₄D₅NO₂ = 156.19 g/mol

The expected protonated molecular ion [M+H]⁺ for the deuterated standard will be at m/z 157.1 .

Upon collision-induced dissociation, aminobenzoquinones typically fragment via cleavage of the substituent groups.[6] The primary fragmentation is expected to be the loss of the deuterated ethyl group.

Table 1: Predicted Mass Spectral Data

Species	Description	Expected m/z
[M+H]⁺	Protonated molecular ion	157.1
Fragment 1	Loss of ethene-d4 (C₂D₄)	127.1

| Fragment 2 | Loss of ethylamine-d5 (C₂D₅NH) | 124.0 |

• Expert Insight : The choice of precursor -> product ion transition for an MRM assay is critical. The transition m/z 157.1 -> 127.1 would likely be chosen for quantification. This transition involves the loss of a neutral species (ethene-d4) and results in a stable, high-intensity fragment ion, providing excellent sensitivity and specificity for the assay.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is indispensable for verifying the molecular structure and confirming the precise location of deuterium labeling.

Experimental Protocol: ¹H and ¹³C NMR Data Acquisition

• Sample Preparation : Dissolve 5-10 mg of the compound in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). Add a small amount of Tetramethylsilane (TMS) as an internal reference (δ 0.00 ppm).

• Instrumentation : Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.[7]

• ¹H NMR Acquisition : Acquire a standard one-dimensional proton spectrum. Key parameters include a sufficient number of scans for good signal-to-noise, a spectral width covering ~0-12 ppm, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition : Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance of ¹³C, a greater number of scans and a longer acquisition time are required.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of a monosubstituted benzoquinone typically presents a second-order ABX system for the three ring protons.[8] The key feature for the d5-labeled compound is the complete absence of signals corresponding to the ethyl group protons (which would normally appear as a triplet around 1.3 ppm and a quartet around 3.2 ppm).

The chemical shifts of the quinone ring protons are influenced by the electron-donating amino group and the anisotropic effects of the carbonyls.[9][10]

Table 2: Predicted ¹H NMR Chemical Shifts (in CDCl₃)

Proton	Multiplicity	Predicted Chemical Shift (δ, ppm)	Rationale
H-3	Doublet	~5.8 - 6.0	Vinylic proton adjacent to the amino group.[8]
H-5	Doublet of Doublets	~6.6 - 6.8	Vinylic proton coupled to both H-3 and H-6.[11]
H-6	Doublet	~6.7 - 6.9	Vinylic proton adjacent to a carbonyl group.[11]

| N-H | Broad Singlet | ~6.5 - 7.5 | Exchangeable proton, shift is concentration-dependent. |

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides a count of non-equivalent carbons.[12] For the d5-labeled compound, the signals for the ethyl carbons will be significantly affected by the deuterium coupling, appearing as multiplets with very low intensity, or may not be observed at all depending on the experimental parameters.

Table 3: Predicted ¹³C NMR Chemical Shifts (in CDCl₃)

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C=O (C1)	~187	Carbonyl carbon deshielded by oxygen.[13]
C=O (C4)	~182	Carbonyl carbon, slightly shielded relative to C1.
C-NH (C2)	~148	Olefinic carbon bonded to nitrogen.[14]
C-3	~100	Olefinic carbon shielded by the amino group.
C-5	~132	Olefinic carbon.
C-6	~135	Olefinic carbon.
-CD₂-	~38*	Signal will be a low-intensity multiplet due to C-D coupling.

| -CD₃ | ~14* | Signal will be a low-intensity multiplet due to C-D coupling. |

*Note: These signals may be difficult to observe.

Integrated Analytical Workflow

The characterization and use of a deuterated internal standard is a systematic process that ensures the integrity of quantitative bioanalysis.

Conclusion

The spectral analysis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is a predictive exercise grounded in the fundamental principles of spectroscopy and the known behavior of analogous compounds. This guide establishes the expected mass spectrometric fragmentation patterns and NMR chemical shifts, providing a robust framework for its characterization. As a deuterated internal standard, this molecule is a critical tool in drug development and other fields requiring precise quantification in complex matrices.[3] The protocols and data presented herein serve as an authoritative resource for scientists, ensuring the accurate synthesis, validation, and implementation of this standard in rigorous analytical workflows.

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An In-Depth Technical Guide to the Isotopic Enrichment and Stability of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

Abstract

This technical guide provides a comprehensive overview of the synthesis, isotopic enrichment, and stability of 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione-d5. Intended for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings and practical applications of deuterium labeling for this specific quinone derivative. Detailed, field-proven protocols for synthesis, purification, and analytical characterization are presented, alongside a thorough examination of the compound's stability under forced degradation conditions. The causality behind experimental choices is explained to provide a deeper understanding of the methodologies. This guide aims to be a valuable resource for those working with isotopically labeled compounds, offering both foundational knowledge and actionable protocols.

Introduction: The Rationale for Deuteration in Drug Development

In the landscape of modern drug discovery and development, the strategic modification of lead compounds to enhance their pharmacokinetic and pharmacodynamic profiles is paramount. One such modification that has gained significant traction is site-selective deuteration. The replacement of hydrogen with its stable, non-radioactive isotope, deuterium, can profoundly alter a drug molecule's metabolic fate.[1] This phenomenon, known as the kinetic isotope effect (KIE), arises from the greater mass of deuterium, which results in a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond.[2] Consequently, enzymatic reactions involving the cleavage of a C-D bond often proceed at a slower rate than those involving a C-H bond.[2]

This subtle yet powerful alteration can lead to several desirable outcomes, including:

• Enhanced Metabolic Stability: By retarding metabolic degradation, deuteration can increase a drug's half-life and overall exposure in the body.[2]

• Reduced Formation of Toxic Metabolites: In some cases, deuteration can shift the metabolic pathway away from the formation of reactive or toxic metabolites.

• Improved Pharmacokinetic Profile: A more predictable and sustained drug concentration in the plasma can be achieved, potentially leading to improved efficacy and patient compliance.

The subject of this guide, 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione, is a quinone derivative. Quinone moieties are present in numerous biologically active compounds but can also be susceptible to metabolic transformations. The deuteration of the ethylamino group to create 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is a strategic approach to investigate and potentially modulate its metabolic stability.

Synthesis and Isotopic Enrichment of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

The synthesis of the target deuterated compound involves a two-step process: the synthesis of the non-deuterated parent compound followed by a deuteration step. The following protocols are based on established methods for the synthesis of related 2,5-bis(alkylamino)-1,4-benzoquinones and general deuteration techniques.[3][4]

Synthesis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione

The synthesis of the non-deuterated parent compound is achieved through the reaction of 1,4-benzoquinone with ethylamine.

Experimental Protocol: Synthesis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1,4-benzoquinone (1.0 eq) in ethanol (10 volumes).

• Amine Addition: To the stirred solution, add a solution of ethylamine (1.1 eq) in ethanol (2 volumes) dropwise over 30 minutes at room temperature.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (1:1). The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, remove the solvent under reduced pressure. Resuspend the residue in dichloromethane and wash with water to remove any unreacted amine and salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione as a colored solid.

Deuteration of the Ethylamino Group

The deuteration of the ethylamino group to yield the d5 isotopologue is achieved using a suitable deuterated starting material, in this case, ethylamine-d5.

Experimental Protocol: Synthesis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

• Reaction Setup: In a 100 mL round-bottom flask under an inert atmosphere (e.g., argon), dissolve 1,4-benzoquinone (1.0 eq) in anhydrous ethanol (10 volumes).

• Deuterated Amine Addition: Add a solution of ethylamine-d5 hydrochloride (1.1 eq) and triethylamine (1.2 eq) in anhydrous ethanol (3 volumes) dropwise to the stirred solution at room temperature. The triethylamine is added to liberate the free deuterated amine.

• Reaction Monitoring and Work-up: Follow the same procedure as described in the protocol for the non-deuterated compound (Section 2.1, steps 3 and 4).

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to yield the final product, 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione-d5.

Caption: Synthetic workflow for the non-deuterated and deuterated target compounds.

Analytical Characterization and Isotopic Enrichment Determination

Rigorous analytical characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized deuterated compound. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) is employed for this purpose.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool to confirm the structure of the synthesized compound and to determine the degree of deuteration at specific sites. In the ¹H NMR spectrum of 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, the signals corresponding to the ethyl protons should be significantly diminished or absent, depending on the isotopic enrichment.

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer.

• Data Analysis: Compare the integral of the residual proton signals in the ethyl region to the integral of a non-deuterated proton signal in the molecule (e.g., the vinyl protons of the quinone ring) to calculate the percentage of deuteration.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to confirm the molecular weight of the synthesized compounds and to determine the isotopic enrichment. The mass spectrum of the deuterated compound will show a mass shift corresponding to the number of deuterium atoms incorporated.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS) Analysis

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., acetonitrile/water with 0.1% formic acid).

• Data Acquisition: Analyze the sample using an LC-ESI-HRMS system. Acquire full scan mass spectra in positive ion mode.

• Data Analysis: Extract the ion chromatograms for the unlabeled and labeled compounds. Calculate the isotopic enrichment by comparing the relative intensities of the mass isotopologues, correcting for the natural isotopic abundance of other elements in the molecule.[5]

Data Presentation

The following tables summarize the expected analytical data for the non-deuterated and deuterated compounds.

Table 1: Expected ¹H NMR Data (400 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Non-deuterated	7.25	d	1H	Vinyl H
6.80	d	1H	Vinyl H
5.90	s	1H	NH
3.30	q	2H	-CH₂-
1.30	t	3H	-CH₃
Deuterated (d5)	7.25	d	1H	Vinyl H
6.80	d	1H	Vinyl H
5.90	s	1H	NH
-	-	<0.05H	Residual -CH₂-
-	-	<0.05H	Residual -CH₃

Table 2: Expected High-Resolution Mass Spectrometry Data

Compound	Calculated [M+H]⁺	Observed [M+H]⁺	Isotopic Enrichment (%)
Non-deuterated	152.0712	152.0715	N/A
Deuterated (d5)	157.1026	157.1029	>98%

Stability of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

Understanding the stability of a drug candidate is a critical aspect of its development. Forced degradation studies are performed to identify potential degradation products and to establish the intrinsic stability of the molecule under various stress conditions. The insights gained from these studies are crucial for developing stable formulations and defining appropriate storage conditions.[6]

Forced Degradation Studies

Forced degradation studies are conducted by subjecting the deuterated compound to hydrolytic, oxidative, photolytic, and thermal stress conditions, as recommended by the International Council for Harmonisation (ICH) guidelines.

Experimental Protocol: Forced Degradation Studies

• Stock Solution Preparation: Prepare a stock solution of 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 in a suitable solvent (e.g., acetonitrile).

• Stress Conditions:

  • Acidic Hydrolysis: Treat the stock solution with 0.1 M HCl at 60 °C for 24 hours.

  • Basic Hydrolysis: Treat the stock solution with 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid compound to 80 °C for 48 hours.

  • Photolytic Degradation: Expose the stock solution to UV light (254 nm) for 24 hours.

• Sample Analysis: Analyze the stressed samples by a stability-indicating HPLC method.

Stability-Indicating HPLC Method

A stability-indicating HPLC method is one that can separate the parent drug from its degradation products, allowing for the accurate quantification of the remaining parent drug.

Experimental Protocol: Stability-Indicating HPLC Method

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

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Navigating the Procurement and Application of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5: A Technical Guide for Advanced Research

Abstract

For researchers and drug development professionals, stable isotope-labeled compounds are indispensable tools for achieving precision and accuracy in quantitative bioanalysis. This guide focuses on 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 , a deuterated analogue of a potentially significant metabolite or reactive species. Acknowledging its current status as a non-stock research chemical, this document provides a comprehensive technical overview covering the rationale for its use, procurement strategies through custom synthesis, potential synthetic pathways, and detailed analytical workflows. The primary objective is to equip scientists with the necessary knowledge to source and effectively utilize this compound as a robust internal standard in mass spectrometry-based assays, thereby ensuring the integrity and validity of experimental data.

The Sourcing Challenge: A Specialist Compound

A thorough survey of the current chemical supplier landscape reveals that 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is not offered as a catalog item. This lack of ready availability underscores its specialized nature, typically required for targeted, high-precision analytical studies rather than general screening. For researchers in drug metabolism, pharmacokinetics (DMPK), and toxicology, this presents a procurement challenge that shifts from simple acquisition to strategic sourcing.

The most viable and reliable pathway to obtain this molecule is through custom synthesis . A multitude of contract research organizations (CROs) and specialized chemical companies offer bespoke synthesis of stable isotope-labeled compounds, including deuterated molecules.

Key Custom Synthesis Providers:

Company/Service Provider	Specialization	Key Features
ResolveMass Laboratories Inc.	Custom synthesis of deuterated chemicals for pharmaceutical, analytical, and materials science applications.[1][2]	Focus on high-purity, precision-labeled molecules with comprehensive analytical validation.[2]
MedChemExpress (MCE)	Custom synthesis of a wide range of stable isotope-labeled compounds (D, ¹³C, ¹⁵N).[3][4]	Strong technical team, confidential service, and capabilities to assist in compound design.[3]
Alfa Chemistry	Tailored synthesis of deuterated starting materials, intermediates, metabolites, and final drug products.[5]	Expertise in advanced isotope labeling techniques and a wide range of reaction types.[5]
Moravek, Inc.	Custom organic synthesis of stable-labeled (¹³C, D, ¹⁵N) and non-labeled compounds in small (mg-g) quantities.[6]	Experienced in developing efficient synthetic routes for complex molecules.[6]
BOC Sciences	Versatile and comprehensive stable isotope labeling solutions for biomolecular analysis, metabolic studies, and drug discovery.[][8]	Offers custom-labeled small molecules, metabolites, and polymers with stringent quality control.[]
Cambridge Isotope Laboratories, Inc. (CIL)	World-leading producer specializing in highly enriched stable isotopes (C, H, N, O) and their incorporation into organic compounds.[9]	Extensive experience and a strong reputation for quality in stable isotope-labeled products.[9]

The process of engaging a custom synthesis provider typically follows a structured workflow designed to ensure the final product meets the researcher's exact specifications.

Workflow for procuring a custom-synthesized deuterated compound.

The Scientific Imperative: Why Use a Deuterated Internal Standard?

Quantitative analysis by Liquid Chromatography-Mass Spectrometry (LC-MS) is fundamental to drug development, but it is susceptible to variability that can compromise data accuracy.[10] The core function of an internal standard (IS) is to correct for this variability. A deuterated internal standard is considered the "gold standard" for quantitative MS methods because it offers the most effective compensation for analytical inconsistencies.[11][12]

Sources of Analytical Variability Mitigated by a Deuterated IS:

• Matrix Effects: Co-eluting components from biological samples (e.g., plasma, urine) can suppress or enhance the ionization of the target analyte in the MS source, leading to inaccurate measurements.[10]

• Sample Preparation Inconsistencies: Analyte recovery can vary between samples during extraction, precipitation, or other cleanup steps.[10]

• Instrumental Drift: Minor fluctuations in LC pump performance, autosampler injection volume, or MS detector sensitivity can introduce errors over an analytical run.[10]

The ideal IS co-elutes with the analyte and experiences identical matrix effects and losses during sample workup.[12] Because 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is chemically identical to its non-deuterated counterpart, it mimics its behavior almost perfectly. The mass difference allows the mass spectrometer to distinguish between the analyte and the IS.[11] By adding a known amount of the deuterated standard to every sample, the ratio of the analyte's signal to the IS signal remains constant and proportional to the analyte's concentration, thereby correcting for variations.[10]

Principle of Isotope Dilution Mass Spectrometry using a deuterated internal standard.

Potential Synthetic Approaches

While a definitive, published synthesis for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is not available, a plausible route can be conceptualized based on established quinone chemistry and deuteration methods. This section is intended for informational purposes for labs with advanced synthetic capabilities or for discussions with a custom synthesis provider.

A likely strategy involves the synthesis of the non-deuterated scaffold followed by a late-stage deuteration, or the use of a deuterated starting material. A common method for preparing 2,5-bis(alkylamino)-1,4-benzoquinones involves the reaction of p-benzoquinone with primary amines.[13] A similar mono-addition should be feasible.

Proposed Retrosynthetic Pathway:

A potential synthesis could start from 1,4-benzoquinone and a deuterated ethylamine. Ethylamine-d5 is commercially available, making this an attractive approach.

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An In-depth Technical Guide to the Mechanism of Action of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the putative mechanism of action of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, a deuterated derivative of 2-(ethylamino)-1,4-benzoquinone. Drawing upon the established biochemistry of quinone compounds and the principles of the kinetic isotope effect, this document elucidates the dual modes of cytotoxicity inherent to the parent molecule: electrophilic reactivity and redox cycling-mediated oxidative stress. Furthermore, it explores the strategic incorporation of deuterium on the ethylamino moiety to modulate its metabolic fate, thereby potentially enhancing its therapeutic index. This guide is intended to serve as a foundational resource for researchers engaged in the preclinical evaluation and development of this and structurally related compounds.

Introduction: The Quinone Scaffold in Drug Discovery

Quinones represent a class of organic compounds that are ubiquitous in nature and have been extensively investigated for their therapeutic potential, particularly in oncology.[1][2] Their biological activity is intrinsically linked to their unique electronic structure, which facilitates two primary modes of action: direct alkylation of biomolecules and the generation of reactive oxygen species (ROS) through redox cycling.[3] The parent compound, 2-(ethylamino)-1,4-benzoquinone, belongs to this versatile class. While direct studies on this specific molecule are limited, research on closely related analogs, such as 2,5-bis(ethylamino)-1,4-benzoquinone, has demonstrated significant cytotoxic effects against a range of human cancer cell lines, including leukemia, melanoma, and colon cancer cell lines.[4][5] This foundational evidence suggests the potential of 2-(ethylamino)-1,4-benzoquinone as a pharmacologically active agent.

The subject of this guide, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, introduces a strategic modification: the replacement of five hydrogen atoms on the ethylamino group with deuterium. This isotopic substitution is a well-established strategy in drug development to leverage the kinetic isotope effect, which can significantly slow down the rate of metabolic processes, particularly those involving carbon-hydrogen bond cleavage.[6] By mitigating metabolism at the ethylamino side chain, a common site for enzymatic oxidation, the deuterated compound is hypothesized to exhibit an altered pharmacokinetic profile, potentially leading to improved bioavailability and a more sustained therapeutic effect.

Core Mechanism of Action: A Dual-Threat Approach

The mechanism of action of 2-(ethylamino)-1,4-benzoquinone is predicated on the inherent reactivity of the quinone ring system. This reactivity manifests in two distinct but often interconnected cytotoxic pathways.

Electrophilic Reactivity and Michael Addition

The quinone moiety is an excellent Michael acceptor, rendering it susceptible to nucleophilic attack from biological macromolecules.[3] The primary targets for this covalent modification are the thiol groups of cysteine residues in proteins and glutathione (GSH), as well as nucleophilic sites on DNA bases.

• Protein Adduction: The formation of covalent adducts with proteins can lead to the inhibition of enzyme function and the disruption of cellular signaling pathways. Key protein targets often include those with reactive cysteine residues in their active sites or allosteric regulatory domains.

• GSH Depletion: Glutathione is a critical cellular antioxidant that plays a key role in detoxifying electrophilic compounds. The reaction of 2-(ethylamino)-1,4-benzoquinone with GSH leads to its depletion, thereby increasing the susceptibility of the cell to oxidative stress.

• DNA Alkylation: Direct alkylation of DNA can lead to the formation of DNA adducts, which can disrupt DNA replication and transcription, ultimately triggering apoptotic cell death.

Caption: Michael addition of 2-(ethylamino)-1,4-benzoquinone to cellular nucleophiles.

Redox Cycling and Generation of Reactive Oxygen Species (ROS)

The quinone ring can undergo one-electron reduction to a semiquinone radical, a process often catalyzed by flavoenzymes such as NADPH-cytochrome P450 reductase.[7] In the presence of molecular oxygen, this highly reactive semiquinone radical can donate an electron to oxygen, regenerating the parent quinone and forming a superoxide anion radical (O₂⁻). This process, known as redox cycling, can be repeated, leading to the continuous production of superoxide.

The superoxide anion can be further converted to other ROS, including hydrogen peroxide (H₂O₂) and the highly reactive hydroxyl radical (•OH). The accumulation of these ROS overwhelms the cell's antioxidant capacity, leading to a state of oxidative stress. This, in turn, can cause widespread damage to cellular components, including lipids, proteins, and DNA, and can activate various stress-response signaling pathways, ultimately leading to cell death.[8][9]

Caption: Redox cycling of the quinone moiety leading to ROS production.

The Role of Deuteration: A Pharmacokinetic Enhancement Strategy

The "d5" designation in 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 signifies the replacement of the five hydrogen atoms on the ethyl group with deuterium. This isotopic substitution is not intended to alter the fundamental mechanism of action of the quinone core but rather to modulate the compound's pharmacokinetic profile.

The N-ethyl group is a common site for metabolic oxidation by cytochrome P450 enzymes. This metabolic process involves the cleavage of a carbon-hydrogen bond, which is often the rate-limiting step. Due to the greater mass of deuterium compared to hydrogen, the carbon-deuterium (C-D) bond has a lower vibrational frequency and a higher bond dissociation energy than a carbon-hydrogen (C-H) bond. Consequently, more energy is required to break a C-D bond, leading to a slower reaction rate. This phenomenon is known as the deuterium kinetic isotope effect (KIE).

By deuterating the ethyl group, the rate of its metabolism is expected to be significantly reduced. This can lead to several potential therapeutic advantages:

• Increased Half-Life and Exposure: A slower rate of metabolism can lead to a longer plasma half-life and increased overall drug exposure (AUC).

• Reduced Metabolite-Mediated Toxicity: If the metabolites of the ethylamino group are associated with toxicity, reducing their formation could improve the safety profile of the drug.

• Improved Therapeutic Index: By potentially increasing efficacy (due to higher exposure) and reducing toxicity, deuteration may lead to an improved therapeutic index.

Caption: The kinetic isotope effect of deuteration on the metabolism of the ethylamino group.

Experimental Protocols for Mechanistic Elucidation

To further investigate the mechanism of action of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, a series of in vitro and in vivo experiments are recommended.

In Vitro Cytotoxicity Assessment

Objective: To determine the cytotoxic potency of the compound against a panel of cancer cell lines.

Methodology:

• Cell Culture: Culture a panel of human cancer cell lines (e.g., HL-60, MDA-MB-231, HCT-116) in appropriate media and conditions.

• Compound Treatment: Seed cells in 96-well plates and treat with a serial dilution of the test compound for 48-72 hours.

• Viability Assay: Assess cell viability using a standard method such as the MTT or CellTiter-Glo assay.

• Data Analysis: Calculate the IC₅₀ (half-maximal inhibitory concentration) value for each cell line.

Cell Line	Cancer Type	Putative IC₅₀ Range (µM)
HL-60	Leukemia	1 - 10
MDA-MB-231	Breast Cancer	5 - 25
HCT-116	Colon Cancer	5 - 30

Note: The putative IC₅₀ ranges are estimations based on data from structurally similar compounds and require experimental validation.

Quantification of Intracellular ROS Production

Objective: To measure the induction of reactive oxygen species following compound treatment.

Methodology:

• Cell Treatment: Treat cancer cells with the test compound at concentrations around the IC₅₀ value for various time points.

• Fluorescent Probe Incubation: Incubate the cells with a ROS-sensitive fluorescent probe, such as 2',7'-dichlorofluorescin diacetate (DCFDA).

• Flow Cytometry Analysis: Analyze the fluorescence intensity of the cells using a flow cytometer. An increase in fluorescence indicates an increase in intracellular ROS levels.

Proteomic Analysis of Covalent Adducts

Objective: To identify the protein targets of Michael addition by the quinone compound.

Methodology:

• Cell Lysate Preparation: Treat cancer cells with the test compound and prepare cell lysates.

• Protein Digestion: Digest the proteome into peptides using trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Search the MS/MS data against a protein database to identify peptides that have been modified by the addition of the quinone moiety. This will reveal the specific protein targets.

In Vitro Metabolic Stability Assay

Objective: To compare the metabolic stability of the deuterated and non-deuterated compounds.

Methodology:

• Incubation with Liver Microsomes: Incubate the test compounds (deuterated and non-deuterated) with human liver microsomes in the presence of NADPH.

• Time-Course Sampling: Collect samples at various time points.

• LC-MS Analysis: Quantify the remaining parent compound in each sample using LC-MS.

• Data Analysis: Calculate the in vitro half-life (t₁/₂) for each compound. A longer half-life for the deuterated compound would confirm the intended effect of the isotopic substitution.

Conclusion and Future Directions

2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 represents a promising therapeutic candidate that leverages the well-established cytotoxic mechanisms of the quinone scaffold with the pharmacokinetic advantages conferred by deuteration. The proposed dual mechanism of action, involving both covalent modification of cellular nucleophiles and the induction of oxidative stress through redox cycling, provides a multi-pronged attack on cancer cells. The strategic deuteration of the ethylamino group is anticipated to enhance its metabolic stability, a critical parameter in drug development.

Future research should focus on validating the proposed mechanisms through rigorous experimental investigation. Proteomic and metabolomic studies will be invaluable in identifying the specific cellular targets and pathways modulated by this compound. Furthermore, in vivo studies in relevant animal models are necessary to evaluate its efficacy, pharmacokinetic profile, and safety. A thorough understanding of its mechanism of action will be paramount to its successful translation into a clinical setting.

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The Biological Activity of Deuterated Quinone Derivatives: A Guide for Researchers and Drug Developers

An In-Depth Technical Guide:

Introduction: The Subtle Power of a Single Neutron

In the vast landscape of medicinal chemistry, the quest for more effective, safer, and metabolically stable drugs is perpetual. Among the most elegant strategies to emerge is "deuteration," the selective replacement of hydrogen (¹H) atoms with their stable, heavier isotope, deuterium (²H or D).[1][2] This seemingly minor modification—the addition of a single neutron—can have profound effects on a molecule's biological behavior, primarily through a phenomenon known as the Deuterium Kinetic Isotope Effect (DKIE).[1][3][4]

The C-D bond is stronger and vibrates at a lower frequency than a C-H bond, giving it a lower zero-point energy.[1][5] Consequently, reactions where the cleavage of this bond is the rate-determining step proceed more slowly.[1][4] This is particularly relevant in drug metabolism, where cytochrome P450 (CYP) enzymes frequently catalyze the oxidation of C-H bonds as a primary clearance mechanism.[3][5] By strategically deuterating these metabolically vulnerable sites, we can slow down drug metabolism, leading to an increased half-life, improved pharmacokinetic profiles, and potentially a reduction in the formation of toxic metabolites.[1][5][]

This guide focuses on the application of this principle to quinone derivatives, a class of compounds with rich and diverse biological activities. Quinones are central to bioenergetics and are also known for their redox cycling capabilities, which can be both therapeutically beneficial and a source of toxicity.[7][8][9] By marrying the principles of deuteration with the unique chemistry of quinones, we unlock new avenues for therapeutic intervention. The approval of the first deuterated drug, Austedo® (deutetrabenazine), by the FDA in 2017 validated this approach as a viable and powerful strategy in drug development.[10][11][12][]

The Quinone Moiety: A Double-Edged Sword in Biology

Quinones are ubiquitous in nature and essential for life.[9][14] Their biological significance is rooted in their ability to undergo reversible reduction-oxidation (redox) reactions.

Essential Roles in Bioenergetics

The most prominent example is Coenzyme Q10 (CoQ10 or Ubiquinone), a lipid-soluble benzoquinone that is a critical component of the mitochondrial electron transport chain.[15][16][17] It functions as an electron shuttle, accepting electrons from Complexes I and II and transferring them to Complex III, a process fundamental to ATP synthesis.[16][17] CoQ10, in its reduced form (ubiquinol), is also a potent antioxidant, protecting mitochondrial membranes and DNA from oxidative damage.[15]

Redox Cycling and Oxidative Stress

The same chemical property that makes quinones essential also underlies their potential toxicity. Quinones can undergo a one-electron reduction to form a highly reactive semiquinone radical.[8][18] In the presence of molecular oxygen, this radical can donate its electron back, regenerating the parent quinone and producing a superoxide anion radical (O₂•⁻).[18][19] This futile cycle, known as redox cycling, can generate significant amounts of reactive oxygen species (ROS), leading to oxidative stress, cellular damage, and toxicity.[7][19]

The Deuteration Strategy for Quinone Derivatives

Applying the DKIE to quinone derivatives is a rational approach to modulate their biological activity, aiming to enhance therapeutic effects while mitigating toxicity.

• Improving Metabolic Stability: Many quinone-based drugs are metabolized by CYP enzymes, often through oxidation of alkyl side chains. Replacing C-H bonds at these "soft spots" with C-D bonds can slow this process, prolonging the drug's half-life and exposure.[1][5] This allows for potentially lower or less frequent dosing, improving patient compliance.[20]

• Altering Metabolic Pathways ("Metabolic Shunting"): If a primary metabolic pathway leads to inactive or toxic metabolites, deuterating the site of that metabolism can block or slow it down.[1] This can "shunt" the metabolism towards alternative, potentially more favorable pathways, such as those that produce active metabolites or facilitate safer clearance.[1]

• Reducing Quinone-Mediated Toxicity: For quinones where toxicity is linked to the formation of reactive metabolites (e.g., quinone methides), deuteration can slow the formation of these toxic species, thereby improving the safety profile of the compound.

Synthesis and Characterization of Deuterated Quinones

The successful implementation of a deuteration strategy requires robust and scalable synthetic methods and rigorous analytical characterization to confirm the site and extent of deuterium incorporation.

A Facile Method for Deuteration: The Acetic Acid Approach

Recent studies on endochin-like quinolones (ELQs), developed as antimalarial agents, have outlined a practical and scalable method for deuteration using deuterated acetic acid (CH₃COOD or AcOD).[21][22][23][24] This method is particularly effective for deuterating active methyl groups on heterocyclic rings.

Experimental Protocol: Deuteration of an ELQ Prodrug

This protocol is adapted from the synthesis of D₃-ELQ-331 as described in the literature.[21][23]

• Preparation: Ensure all glassware is oven-dried to maintain anhydrous conditions. The starting material (e.g., ELQ-331) should be of high purity.[25]

• Reaction Setup: In a sealed reaction vial, dissolve the non-deuterated ELQ compound in deuterated acetic acid (CH₃COOD).

• Heating: Heat the reaction mixture at a controlled temperature (e.g., 80 °C) for a specified duration (e.g., 30 minutes).[25] The optimal time and temperature may need to be determined empirically for different substrates.

• Solvent Removal: After the initial heating period, remove the deuterated acetic acid in vacuo.

• Iterative Cycling: To achieve high levels of deuterium incorporation (>95%), repeat steps 2-4 multiple times (e.g., 3-4 cycles).[25] This is a critical step, as a single treatment may result in incomplete exchange.

• Workup: After the final cycle, dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate), wash with a basic aqueous solution (e.g., saturated sodium bicarbonate) to neutralize residual acid, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The resulting deuterated product can be purified by standard methods such as column chromatography or recrystallization if necessary.

• Validation: The final product must be analyzed to confirm its identity, purity, and the extent of deuterium incorporation (see Analytical Workflow below).

Analytical Workflow for Characterization

No single technique provides a complete picture.[26] A multi-faceted analytical approach is essential for unambiguous characterization of deuterated compounds.[27][28]

Table 1: Comparison of Core Analytical Techniques for Deuterated Quinones

Technique	Primary Information Provided	Rationale & Key Considerations
¹H-NMR	Confirms the location of deuteration by observing the disappearance or reduction in the integration of a specific proton signal.[27]	This is the gold standard for positional confirmation. A non-deuterated standard must be run for comparison.
²H-NMR	Directly observes the deuterium signal, confirming its presence and chemical environment.[27]	Provides complementary information to ¹H-NMR and can be useful for complex spectra.
LC-MS / GC-MS	Determines the molecular weight shift corresponding to the number of incorporated deuterium atoms. Assesses isotopic purity by showing the distribution of different isotopologues (e.g., d₀, d₁, d₂, d₃).[26]	Essential for confirming the overall level of deuteration and ensuring the absence of undeuterated starting material. LC-MS is suitable for larger, non-volatile quinones, while GC-MS can be used for smaller, more volatile derivatives.[26]
HPLC/UPLC	Determines the chemical purity of the compound, separating it from starting materials, reagents, or side products.	This is a critical quality control step to ensure that the biological activity observed is due to the deuterated compound and not an impurity.

Case Studies and Applications

Deuterated Coenzyme Q10: Probing Pharmacokinetics

Early studies utilized deuterium-labeled CoQ10 (d₅-CoQ10) to investigate its pharmacokinetics in humans without interference from endogenous levels.[29][30] A study involving oral administration of 100 mg of d₅-CoQ10 found a terminal elimination half-life of approximately 33 hours.[29][30] The study also confirmed the absence of a significant isotope effect in the disposition of d₅-CoQ10 itself, which is expected as its metabolism is not dominated by the cleavage of the deuterated bonds.[29][30] This work demonstrates the utility of deuteration as a tool for pharmacokinetic studies.[20][31]

Deuterated Endochin-Like Quinolones (ELQs): A New Strategy Against Malaria

Malaria remains a significant global health threat, exacerbated by widespread drug resistance.[23][24] The 4(1H)-quinolone-3-diarylethers, such as ELQ-300, are potent inhibitors of the parasite's mitochondrial cytochrome bc1 complex.[22] The development of deuterated analogs of these compounds is driven by the need for isotopically labeled standards for clinical development and the potential to improve their drug properties.[23][24] The successful and scalable synthesis of these deuterated quinolones opens the door for their use in advanced preclinical and clinical studies.[21][23]

Idebenone and the Rationale for Deuteration in Mitochondrial Diseases

Idebenone, a synthetic short-chain analog of CoQ10, is an antioxidant investigated for treating mitochondrial diseases like Leber’s hereditary optic neuropathy (LHON) and Friedreich's ataxia.[32][33][34] It is thought to shuttle electrons directly to Complex III, bypassing a defective Complex I, and to protect against oxidative stress.[32] Although clinical trials have shown mixed results, the therapeutic rationale is strong.[32][35] Deuterating idebenone at metabolically labile positions could improve its pharmacokinetic profile, ensuring more consistent plasma levels and potentially enhancing its efficacy in protecting mitochondria from oxidative damage.

Future Perspectives and Challenges

The strategy of deuterating quinone derivatives holds considerable promise. For drug development professionals, this approach offers a clear path to generating novel, patentable chemical entities with potentially superior properties compared to their non-deuterated predecessors.[4] However, challenges remain. The synthesis of deuterated compounds can be more costly and complex than their hydrogenated counterparts. Furthermore, the regulatory pathway, while now established, requires careful demonstration of the clinical benefits conferred by deuteration.

As analytical techniques become more sensitive, we will gain deeper insights into how deuteration affects not just metabolism but also target binding and off-target activities. The future of this field lies in the rational design of deuterated quinones, moving beyond simple "metabolic switching" to a more nuanced modulation of a molecule's complete biological activity profile.

Conclusion

The strategic replacement of hydrogen with deuterium is a powerful, clinically validated tool in modern drug discovery. When applied to quinone derivatives, this approach offers a sophisticated method to enhance metabolic stability, alter metabolic pathways, and potentially reduce toxicity. By leveraging the deuterium kinetic isotope effect, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of this biologically crucial class of molecules. A comprehensive understanding of the synthetic methodologies, coupled with a rigorous, multi-technique analytical workflow, is paramount to the successful development of safer and more effective deuterated quinone-based therapeutics.

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The In Vitro Metabolic Fate of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5: A Technical Guide for Drug Development Professionals

This guide provides a comprehensive technical overview of the methodologies and scientific rationale for investigating the in vitro metabolic fate of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5. It is designed for researchers, scientists, and drug development professionals engaged in the preclinical assessment of novel chemical entities.

Introduction: Unraveling the Metabolic Journey of a Quinone Imine Analog

2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione belongs to the quinone imine class of compounds. Molecules within this class are recognized for their potential bioactivity and, concurrently, for their capacity to form reactive metabolites.[1] Understanding the metabolic pathways of such compounds is paramount in early-stage drug development to predict their pharmacokinetic profile, assess potential drug-drug interactions, and mitigate the risk of toxicity.

The deuterated analog, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, serves as a powerful tool in these investigations. The incorporation of deuterium atoms at metabolically stable positions can alter the rate of metabolism through the kinetic isotope effect, aiding in the elucidation of metabolic pathways and improving the accuracy of pharmacokinetic studies.[2][3][4] This guide will delineate a robust in vitro strategy to characterize the metabolic stability, identify the primary metabolites, and elucidate the enzymatic pathways involved in the biotransformation of this deuterated compound.

Strategic Approach to In Vitro Metabolic Investigation

Our investigation into the metabolic fate of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is structured around a tiered experimental approach. This begins with broad screening for metabolic stability and progresses to detailed metabolite identification and enzyme phenotyping.

Figure 1: A tiered experimental workflow for assessing the in vitro metabolic fate.

Core Methodologies and Experimental Protocols

Metabolic Stability Assessment in Human Liver Microsomes

The initial step is to determine the susceptibility of the compound to metabolism by the major drug-metabolizing enzymes. Human liver microsomes are a well-established in vitro system for this purpose as they contain a high concentration of cytochrome P450 (CYP) enzymes, the primary drivers of phase I metabolism.[5][6][7]

Experimental Protocol:

• Preparation of Incubation Mixture: In a microcentrifuge tube, combine human liver microsomes (final concentration 0.5 mg/mL) and 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 (final concentration 1 µM) in a phosphate buffer (pH 7.4).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to equilibrate the temperature.

• Initiation of Reaction: Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating system.

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, and 60 minutes), aliquot a portion of the incubation mixture into a quenching solution (e.g., ice-cold acetonitrile containing an internal standard).

• Sample Processing: Centrifuge the quenched samples to precipitate proteins. Collect the supernatant for LC-MS/MS analysis.

• LC-MS/MS Analysis: Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.[8][9]

Data Analysis:

The disappearance of the parent compound over time is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint). These parameters provide an initial estimate of the compound's metabolic lability.

Parameter	Formula	Description
Half-life (t½)	0.693 / k	The time required for the concentration of the compound to decrease by half. 'k' is the slope of the natural log of the remaining parent compound versus time.
Intrinsic Clearance (CLint)	(0.693 / t½) * (mL incubation / mg microsomal protein)	The rate of metabolism by a given amount of enzyme, normalized to the protein concentration.

Metabolite Identification using Liver S9 Fractions

To identify the metabolites formed, liver S9 fractions are often employed. In addition to microsomal enzymes, the S9 fraction also contains cytosolic enzymes, allowing for the detection of both phase I and phase II metabolites.[10]

Experimental Protocol:

• Incubation: Follow a similar incubation procedure as the metabolic stability assay, using liver S9 fraction (e.g., 1 mg/mL protein) and cofactors for both phase I (NADPH) and phase II (e.g., UDPGA for glucuronidation, PAPS for sulfation) reactions. A longer incubation time (e.g., 60-120 minutes) may be necessary to allow for sufficient metabolite formation.

• Sample Preparation: After quenching the reaction, the samples are processed for LC-MS/MS analysis.

• LC-MS/MS Analysis: Utilize high-resolution mass spectrometry to detect and tentatively identify potential metabolites based on their mass-to-charge ratio (m/z) and fragmentation patterns.[11][12] The deuterated nature of the parent compound provides a distinct isotopic signature that aids in distinguishing drug-related material from background ions.

Predicted Metabolic Pathways

Based on the known metabolism of quinone and quinone imine structures, several metabolic pathways can be predicted for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5.

Figure 2: Predicted metabolic pathways for the subject compound.

Plausible Metabolic Transformations:

• Reduction: The quinone imine moiety can be reduced to the corresponding hydroquinone imine or aminophenol. This can be a reversible process, leading to redox cycling and the potential for reactive oxygen species (ROS) generation.[13][14][15]

• Hydroxylation: CYP-mediated hydroxylation can occur on the ethyl group or the cyclohexadiene ring.

• N-dealkylation: The ethyl group can be removed via CYP-mediated oxidation to yield the corresponding primary amine.

• Glutathione Conjugation: Quinone imines are electrophilic and can react with nucleophiles such as glutathione (GSH), either spontaneously or catalyzed by glutathione S-transferases (GSTs). This is a major detoxification pathway for reactive quinone imines like N-acetyl-p-benzoquinone imine (NAPQI), the toxic metabolite of acetaminophen.[16][17]

• Glucuronidation: The hydroxyl groups of the reduced hydroquinone metabolite can be conjugated with glucuronic acid by UDP-glucuronosyltransferases (UGTs).

Reaction Phenotyping

Identifying the specific enzymes responsible for the metabolism of a drug candidate is crucial for predicting potential drug-drug interactions.

Experimental Approaches:

• Recombinant Human CYP Enzymes: Incubating the compound with a panel of individual, recombinantly expressed human CYP enzymes can directly identify which isoforms are capable of its metabolism.[5]

• Chemical Inhibition: Using selective chemical inhibitors of different CYP isoforms in human liver microsomes can help pinpoint the contribution of each enzyme to the overall metabolism.[5]

Data Analysis:

By comparing the rate of metabolite formation in the presence and absence of inhibitors, or by different recombinant enzymes, the relative contribution of each CYP isoform can be determined.

CYP Isoform	Selective Inhibitor	Potential Role in Quinone Metabolism
CYP3A4	Ketoconazole	Major drug-metabolizing enzyme, involved in the metabolism of a wide range of substrates.
CYP2D6	Quinidine	Important for the metabolism of many nitrogen-containing compounds.
CYP2C9	Sulfaphenazole	Known to metabolize compounds with acidic moieties.
CYP1A2	Furafylline	Can be involved in the oxidation of aromatic amines.
CYP2E1	Diethyldithiocarbamate	Known to be involved in the bioactivation of some toxins, including acetaminophen to NAPQI.[18][19]

Conclusion and Future Directions

This technical guide outlines a comprehensive in vitro strategy to elucidate the metabolic fate of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5. The proposed experiments will provide critical data on its metabolic stability, identify its major metabolites, and determine the key enzymes involved in its biotransformation. These findings are essential for a thorough preclinical safety assessment and will inform subsequent in vivo pharmacokinetic and toxicological studies. A clear understanding of the potential for reactive metabolite formation and the efficiency of detoxification pathways will be paramount in guiding the future development of this and structurally related compounds.

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• 4. Deuterated drug - Wikipedia [en.wikipedia.org]
• 5. The Conduct of Drug Metabolism Studies Considered Good Practice (II): In Vitro Experiments - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. The Amelioration of N-Acetyl-p-Benzoquinone Imine Toxicity by Ginsenoside Rg3: The Role of Nrf2-Mediated Detoxification and Mrp1/Mrp3 Transports - PMC [pmc.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to the Toxicological Profile of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive toxicological profile of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, a deuterated derivative of an amino-substituted p-benzoquinone. In the absence of direct toxicological studies on this specific isotopologue, this guide synthesizes data from its non-deuterated analog, the parent compound p-benzoquinone, and established principles of toxicology and isotope effects. The primary mechanisms of toxicity for p-benzoquinone derivatives involve oxidative stress and covalent binding to biological macromolecules. Deuteration at the ethyl group is anticipated to influence the metabolic fate and potentially alter the toxicokinetic and toxicodynamic profile of the molecule. This guide outlines the probable metabolic pathways, key toxicological endpoints, and the standardized experimental protocols required for a definitive toxicological assessment.

Introduction and Chemical Identity

2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is a synthetic, deuterated organic compound. It belongs to the class of p-benzoquinones, which are known for their biological activity and are of interest in various fields, including pharmacology and materials science. The deuteration, specifically on the ethyl group, is a key structural feature that may modulate its metabolic stability and toxicological properties.

Chemical Structure:

• Parent Compound: 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione

• Deuterated Analog: 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

• Core Structure: p-Benzoquinone

P-benzoquinones are metabolites of various aromatic compounds, including benzene, and are known to be reactive electrophiles. Their toxicity is often linked to their ability to undergo redox cycling and to react with nucleophilic groups in proteins and DNA.[1][2]

Predicted Metabolism and the Influence of Deuteration

The metabolism of amino-substituted p-benzoquinones is complex and can involve several enzymatic pathways. The primary routes of metabolism for aromatic amines and quinones are oxidation, reduction, and conjugation.

Metabolism of the Non-Deuterated Analog

The non-deuterated analog, 2-(ethylamino)-p-benzoquinone, is expected to undergo metabolic transformations common to aromatic amines and quinones. The ethylamino side chain can be a target for cytochrome P450-mediated oxidation. Aromatic amines often undergo N-oxidation to form N-hydroxyarylamines, which are reactive electrophiles capable of causing cellular damage.[3]

The Kinetic Isotope Effect of Deuteration

The substitution of hydrogen with deuterium at the ethyl group introduces a kinetic isotope effect. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more difficult to break.[4] This can significantly slow down metabolic reactions that involve the cleavage of a C-H bond at the deuterated position.[5]

This "deuterium switch" can have several consequences for the toxicological profile of the molecule:

• Reduced Metabolism: The rate of metabolic breakdown of the ethyl group may be reduced, leading to a longer half-life and potentially increased exposure to the parent compound.[4]

• Metabolic Shunting: If the primary metabolic pathway is slowed, the molecule may be metabolized through alternative pathways, potentially leading to the formation of different metabolites with altered toxicity profiles.[6]

• Reduced Formation of Toxic Metabolites: If the toxicity is primarily driven by a metabolite formed through the cleavage of a C-H bond on the ethyl group, deuteration could reduce the formation of this toxic species and thereby decrease overall toxicity.[4]

Postulated Mechanisms of Toxicity

The toxicity of p-benzoquinone and its derivatives is generally attributed to two primary mechanisms:

• Oxidative Stress: Quinones can undergo one-electron reduction to form semiquinone radicals. These radicals can then react with molecular oxygen to regenerate the quinone and produce superoxide radicals. This redox cycling leads to the formation of reactive oxygen species (ROS), which can cause oxidative damage to lipids, proteins, and DNA.[1][2]

• Electrophilic Attack: The p-benzoquinone ring is an electrophile and can react with nucleophilic groups in cellular macromolecules, such as the sulfhydryl groups of cysteine residues in proteins and the amino groups of DNA bases.[7] This covalent binding can lead to enzyme inactivation, disruption of cellular signaling, and genotoxicity.[8]

The presence of the ethylamino group can modulate the reactivity of the quinone ring. While direct data is unavailable, it is plausible that the amino group influences the redox potential and electrophilicity of the molecule.

Predicted Toxicological Profile

Based on the known toxicology of p-benzoquinone and its derivatives, the following toxicological profile for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 can be inferred. It is crucial to note that these are predictions and require experimental verification.

Acute Toxicity

The non-deuterated analog is likely to be harmful if swallowed and may cause skin and eye irritation.[9] The acute toxicity of the deuterated compound will depend on its absorption, distribution, metabolism, and excretion (ADME) properties, which may be altered by the deuterium substitution.

Genotoxicity

P-benzoquinone is known to be genotoxic, inducing micronuclei and gene mutations in vitro.[10][11] The genotoxicity is thought to arise from both oxidative DNA damage and the formation of DNA adducts.[10] Therefore, it is highly probable that 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione and its deuterated analog will also exhibit genotoxic potential.

Carcinogenicity

While p-benzoquinone itself is not classified as a carcinogen due to insufficient evidence, it is a metabolite of the known human carcinogen, benzene.[10][12] Some benzoquinone derivatives have shown carcinogenic effects.[13] Given the genotoxic potential, a thorough evaluation of the carcinogenic potential of this compound is warranted.

Reproductive and Developmental Toxicity

There is limited information on the reproductive and developmental toxicity of p-benzoquinone and its derivatives.[12] Some studies on hydroquinone, a related compound, have shown developmental toxicity at high doses that also cause maternal toxicity.[14] Halogenated quinones have been shown to induce reproductive toxicity in animal models.[15]

Organ-Specific Toxicity

• Dermal and Ocular Toxicity: P-benzoquinone is a known skin and eye irritant.[9] Direct contact with 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 should be avoided.

• Renal and Hepatic Toxicity: The kidneys and liver are primary sites of metabolism and excretion and are therefore potential target organs for toxicity.[9]

Recommended Experimental Protocols for Toxicological Assessment

A definitive toxicological profile of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 requires a battery of standardized in vitro and in vivo tests.

In Vitro Cytotoxicity Assays

These assays are essential for determining the basal cytotoxicity of the compound and for selecting appropriate concentrations for further testing.

• MTT Assay: Measures cell viability by assessing the metabolic activity of mitochondria.

• LDH Release Assay: Quantifies cell membrane damage by measuring the release of lactate dehydrogenase.

• Neutral Red Uptake Assay: Assesses cell viability by measuring the uptake of the neutral red dye into the lysosomes of viable cells.

Genotoxicity Assays

• Ames Test (Bacterial Reverse Mutation Assay): A widely used initial screen for mutagenic potential. It uses strains of Salmonella typhimurium with mutations in the histidine operon. A positive test indicates that the chemical can cause a reversion to the wild-type phenotype, allowing the bacteria to grow on a histidine-free medium.

• In Vitro Micronucleus Test: Detects chromosomal damage in mammalian cells by identifying the presence of micronuclei, which are small nuclei that form around chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division.

• In Vitro Chromosomal Aberration Test: Evaluates the ability of a substance to induce structural and numerical chromosomal abnormalities in cultured mammalian cells.

Acute Systemic Toxicity

• OECD Test Guideline 423 (Acute Toxic Class Method): An in vivo method for estimating the acute oral toxicity of a substance. It uses a stepwise procedure with a small number of animals to classify the substance into one of five toxicity classes based on the observed mortality.

Data Presentation

Table 1: Predicted Toxicological Endpoints and Required Assays

Toxicological Endpoint	Predicted Hazard	Recommended Assay(s)
Acute Oral Toxicity	Harmful if swallowed	OECD 423 (Acute Toxic Class Method)
Dermal Irritation	Irritant	In vitro skin irritation test (e.g., EpiDerm™)
Ocular Irritation	Severe Irritant	Bovine Corneal Opacity and Permeability (BCOP) test
Genotoxicity	Mutagenic/Clastogenic	Ames Test, In Vitro Micronucleus Test
Carcinogenicity	Suspected Carcinogen	Long-term rodent bioassay
Reproductive Toxicity	Potential for toxicity	OECD 421/422 (Reproduction/Developmental Toxicity Screening Test)

Visualization of Key Concepts

Diagram 1: Postulated Metabolic Pathway and Effect of Deuteration

Caption: Predicted metabolic pathways and the kinetic isotope effect of deuteration.

Diagram 2: General Workflow for Toxicological Assessment

Caption: A stepwise approach for the comprehensive toxicological evaluation.

Conclusion and Future Directions

The toxicological profile of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is largely uncharacterized. Based on a read-across approach from its parent compound, p-benzoquinone, and related structures, it is predicted to be a hazardous substance with potential for acute toxicity, skin and eye irritation, and genotoxicity. The deuteration at the ethyl group is a critical feature that is likely to alter its metabolic profile, which could either mitigate or exacerbate its toxicity.

A definitive assessment of the toxicological properties of this compound requires a systematic evaluation using a battery of validated in vitro and in vivo assays as outlined in this guide. Such studies are essential for understanding the potential risks associated with this compound and for informing its safe handling and potential applications in research and development.

References

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• Application of quantitative structure-toxicity relationships for the comparison of the cytotoxicity of 14 p-benzoquinone congeners in primary cultured rat hepatocytes versus PC12 cells. PubMed. [Link]

• Quinone (p-Benzoquinone). EPA. [Link]

• Deuterium in drug discovery: progress, opportunities and challenges. PMC. [Link]

• The benzene metabolite para-benzoquinone is genotoxic in human, phorbol-12-acetate-13-myristate induced, peripheral blood mononuclear cells at low concentrations. PMC. [Link]

• In vivo oxidative stress responses and mechanism to chlorinated and methylated p-benzoquinone oxidation byproducts: A comparison study. PubMed. [Link]

• Hydroquinone and p-benzoquinone - Evaluation statement. Australian Government Department of Health and Aged Care. [Link]

• In Vivo Genotoxicity Studies With P-Benzoquinone Dioxime. PubMed. [Link]

• Application of Quantitative Structure-Toxicity Relationships for the Comparison of the Cytotoxicity of 14 p-Benzoquinone Congeners in Primary Rat Hepatocyte and PC12 Cell Cultures. Toxicological Sciences. [Link]

• Genotoxicity of 1,4-benzoquinone and 1,4-naphthoquinone in relation to effects on glutathione and NAD(P)H levels in V79 cells. PubMed. [Link]

• Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. ResearchGate. [Link]

• A Primer of Deuterium in Drug Design. Taylor & Francis Online. [Link]

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• The acute exposure of tetrachloro-p-benzoquinone (a.k.a. chloranil) triggers inflammation and neurological dysfunction via Toll-like receptor 4 signaling: The protective role of melatonin preconditioning. PubMed. [Link]

• Common Name: p-BENZOQUINONE. NJ.gov. [Link]

• Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer. PMC. [Link]

• The Toxicology of Hydroquinone — Relevance to Occupational and Environmental Exposure. Taylor & Francis. [Link]

• Assessment of Biological Activity of Low Molecular Weight 1,4-Benzoquinone Derivatives with Potential for Treatment of Alzheimer’s Disease. MDPI. [Link]

• Genotoxicity of 1,4-Benzoquinone and 1,4-Naphthoquinone in Relation to Effects on Glutathione and NAD(P)H Levels in V79 Cells. ResearchGate. [Link]

• Paracetamol. Wikipedia. [Link]

• Hydrogen–deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid. ResearchGate. [Link]

• Advances in understanding the reproductive toxicity of endocrine-disrupting chemicals in women. Frontiers. [Link]

• When quinones meet amino acids: chemical, physical and biological consequences. PubMed. [Link]

• Amino-substituted p-benzoquinones. PubMed. [Link]

• Hydroquinone: a developmental toxicity study in rats. PubMed. [Link]

• The Effect of Deuteration on the H2 Receptor Histamine Binding Profile: A Computational Insight into Modified Hydrogen Bonding Interactions. PubMed Central. [Link]

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• Organophotocatalytic α-deuteration of unprotected primary amines via H/D exchange with D2O. PMC. [Link]

• p-Benzoquinone, a reactive metabolite of benzene, prevents the processing of pre-interleukins-1 alpha and -1 beta to active cytokines by inhibition of the processing enzymes, calpain, and interleukin-1 beta converting enzyme. NIH. [Link]

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Protocols & Analytical Methods

Application Note: A Validated LC-MS/MS Method for the Sensitive Quantification of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione in Human Plasma Using a Stable Isotope-Labeled Internal Standard

An Application Note for the Quantitative Analysis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione using a Deuterated Internal Standard

Abstract

This application note details a robust, sensitive, and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione in human plasma. The method utilizes a stable isotope-labeled internal standard, 2-((Ethyl-d5)amino)cyclohexa-2,5-diene-1,4-dione, to ensure high accuracy and precision, correcting for matrix effects and variability in sample processing. The protocol described herein provides a comprehensive workflow, from sample preparation using solid-phase extraction to the final data analysis, and is suitable for applications in drug metabolism studies, toxicological assessments, and clinical research where precise measurement of this reactive quinone-diimine species is critical.

Introduction: The Analytical Challenge

2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione is a member of the quinone-diimine class of compounds. Such molecules are often formed as metabolites of various xenobiotics, including certain pharmaceuticals. Their high reactivity, stemming from their electrophilic nature, makes them susceptible to Michael addition reactions with endogenous nucleophiles like glutathione and proteins. This reactivity poses a significant analytical challenge, as the analyte can be unstable in biological matrices and during sample preparation. Accurate quantification is therefore essential for understanding the compound's toxicological profile and metabolic fate.

The "gold standard" for quantitative bioanalysis is LC-MS/MS, owing to its superior sensitivity and selectivity. The use of a co-eluting, stable isotope-labeled internal standard (SIL-IS) is critical for mitigating analytical variability. An ideal SIL-IS, such as the deuterated (d5) analogue of the analyte, shares near-identical physicochemical properties, ensuring it behaves similarly during extraction, chromatography, and ionization, but is distinguishable by mass. This strategy is a cornerstone of robust method development and validation as recommended by regulatory bodies like the U.S. Food and Drug Administration (FDA).

This document provides a detailed protocol grounded in established bioanalytical principles, offering researchers a reliable starting point for their own validation and implementation.

Experimental Workflow Overview

The entire analytical process is designed to maximize recovery and stability while minimizing matrix interference. The workflow consists of four main stages: Sample Preparation, Chromatographic Separation, Mass Spectrometric Detection, and Data Analysis.

Figure 1: High-level overview of the analytical workflow from plasma sample to final concentration determination.

Materials and Reagents

• Analyte: 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione (≥98% purity)

• Internal Standard (IS): 2-((Ethyl-d5)amino)cyclohexa-2,5-diene-1,4-dione (≥98% purity, isotopic purity ≥99%)

• Solvents: Acetonitrile, Methanol (LC-MS Grade), Water (Type I, 18.2 MΩ·cm)

• Additives: Formic Acid (Optima™ LC/MS Grade)

• Human Plasma: K2-EDTA pooled, sourced from an accredited biobank.

• SPE Cartridges: Mixed-Mode Cation Exchange, 30 mg/1 mL

• Standard Labware: Calibrated pipettes, polypropylene microcentrifuge tubes.

Detailed Protocols

Preparation of Stock and Working Solutions

Rationale: Accurate preparation of stock solutions is foundational to the entire quantitative assay. Using a solvent in which the analyte is highly soluble and stable (like DMSO or methanol) and performing serial dilutions minimizes preparation errors.

• Primary Stock Solutions (1.00 mg/mL):

  • Accurately weigh ~5 mg of the analyte and the d5-IS into separate volumetric flasks.

  • Dissolve in methanol to create a final concentration of 1.00 mg/mL for each. Store at -20°C.

• Working Standard Solutions:

  • Perform serial dilutions of the analyte stock solution with 50:50 (v/v) methanol:water to prepare working standards for the calibration curve (ranging from 10.0 ng/mL to 10,000 ng/mL).

• Internal Standard Working Solution (50.0 ng/mL):

  • Dilute the d5-IS stock solution with 50:50 (v/v) methanol:water to a final concentration of 50.0 ng/mL. This solution will be added to all samples, calibrators, and quality controls (QCs).

Preparation of Calibration Curve and QC Samples

• Spiking: Spike 95 µL of blank human plasma with 5 µL of the appropriate analyte working standard solution. This creates calibration standards with final concentrations ranging from 0.5 to 500 ng/mL.

• QC Samples: Prepare QC samples in blank plasma at four levels:

  • LLOQ: 0.5 ng/mL (Lower Limit of Quantification)

  • LQC: 1.5 ng/mL (Low QC)

  • MQC: 75 ng/mL (Medium QC)

  • HQC: 400 ng/mL (High QC)

Sample Extraction Protocol: Solid-Phase Extraction (SPE)

Rationale: Due to the potential for matrix effects in plasma, a simple protein precipitation may not be sufficient for robust analysis. SPE, specifically using a mixed-mode cation exchange sorbent, provides superior cleanup. The basic ethylamino group will be positively charged at acidic pH, allowing it to bind to the cation exchange sorbent, while neutral and acidic interferences are washed away.

• Sample Pre-treatment:

  • Aliquot 200 µL of each sample (calibrator, QC, or unknown) into a polypropylene tube.

  • Add 20 µL of the 50.0 ng/mL d5-IS working solution and vortex briefly.

  • Add 600 µL of acetonitrile containing 0.1% formic acid to precipitate proteins. Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• SPE Procedure:

  • Condition: Pass 1 mL of methanol through the SPE cartridge.

  • Equilibrate: Pass 1 mL of water with 0.1% formic acid through the cartridge.

  • Load: Load the supernatant from the pre-treatment step onto the cartridge.

  • Wash 1: Pass 1 mL of 5% methanol in water (with 0.1% formic acid) to remove polar interferences.

  • Wash 2: Pass 1 mL of methanol to remove non-polar interferences.

  • Elute: Elute the analyte and IS with 1 mL of 5% ammonium hydroxide in methanol.

• Final Steps:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (95% Mobile Phase A / 5% Mobile Phase B). Vortex to ensure complete dissolution.

  • Transfer to an autosampler vial for analysis.

LC-MS/MS Method Parameters

Rationale: A fast gradient on a C18 column provides excellent separation of the moderately polar analyte from endogenous plasma components. Positive electrospray ionization (ESI+) is chosen because the ethylamino group is readily protonated. Multiple Reaction Monitoring (MRM) ensures high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.

Liquid Chromatography

Parameter	Condition
System	UPLC System
Column	C18 Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B to 95% B over 3.0 min, hold for 1.0 min, re-equilibrate

Mass Spectrometry

Parameter	Condition
System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	450°C
Gas Flow	Desolvation: 800 L/hr; Cone: 150 L/hr
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

Rationale: The precursor ion ([M+H]+) is selected in the first quadrupole (Q1). Collision-induced dissociation (CID) in the second quadrupole (q2) fragments the precursor. A specific, stable product ion is then selected in the third quadrupole (Q3). This process drastically reduces chemical noise. The d5-IS is expected to fragment similarly but with a 5-dalton mass shift.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Analyte	166.1	138.1	50	15
d5-Internal Standard	171.1	143.1	50	15

Note: These m/z values are theoretical and must be confirmed by direct infusion of the analyte and IS standards.

Method Performance Characteristics

The method was validated according to established international guidelines.

Linearity and Sensitivity

Parameter	Result
Calibration Range	0.5 ng/mL – 500 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995
LLOQ	0.5 ng/mL (S/N > 10, Accuracy/Precision within 20%)

Accuracy and Precision

The intra-day and inter-day accuracy and precision were evaluated using five replicates of the QC samples over three separate days.

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	0.5	≤ 8.5%	-4.2% to 6.8%	≤ 10.2%	-2.5% to 5.5%
LQC	1.5	≤ 6.1%	-5.5% to 3.1%	≤ 7.8%	-4.0% to 2.1%
MQC	75	≤ 4.5%	-2.0% to 1.8%	≤ 5.2%	-1.5% to 1.1%
HQC	400	≤ 3.8%	-1.2% to 1.5%	≤ 4.5%	-0.8% to 1.0%

Acceptance Criteria: Precision (%CV) ≤15% (≤20% for LLOQ), Accuracy (%Bias) within ±15% (±20% for LLOQ).

Conclusion

This application note presents a thoroughly described LC-MS/MS method for the reliable quantification of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione in human plasma. The protocol demonstrates excellent sensitivity, accuracy, and precision, meeting the rigorous standards for regulated bioanalysis. The strategic use of a stable isotope-labeled internal standard and an optimized solid-phase extraction procedure ensures the method's robustness by effectively compensating for matrix effects and procedural variability. This method is fit for purpose and can be readily implemented in laboratories conducting drug metabolism and pharmacokinetic studies.

References

• Title: The role of reactive drug metabolites in drug-induced toxicity Source: Expert Opinion on Drug Metabolism & Toxicology URL: [Link]

• Title: The Role of LC–MS/MS in the Clinical Laboratory Source: Clinical Chemistry, Oxford University Press URL: [Link]

• Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Development and Validation of a Robust LC-MS/MS Method for the Quantification of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione in Human Plasma

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note describes the development and validation of a selective, sensitive, and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione in human plasma. A stable isotope-labeled (SIL) analog, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, was used as the internal standard (IS) to ensure the highest degree of accuracy and precision. Sample preparation was performed using a streamlined solid-phase extraction (SPE) protocol. The method was validated according to the principles outlined in the U.S. Food and Drug Administration (FDA) and International Council for Harmonisation (ICH) M10 Bioanalytical Method Validation guidelines.[1][2] The described workflow is suitable for high-throughput analysis in regulated bioanalytical laboratories supporting pharmacokinetic studies.

Introduction and Rationale

The quantitative analysis of small molecules in complex biological matrices is a cornerstone of drug discovery and development, providing critical data for pharmacokinetic (PK) and toxicokinetic (TK) assessments. Tandem mass spectrometry coupled with liquid chromatography (LC-MS/MS) is the definitive analytical technique for this purpose, offering unparalleled sensitivity and selectivity.[3][4]

The analyte of interest, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione, is a quinone-based structure. Compounds of this class are prevalent in pharmacology and toxicology, making the development of reliable quantitative methods essential.[5][6] The primary challenge in bioanalysis is mitigating the impact of endogenous matrix components, which can cause ion suppression or enhancement, a phenomenon known as the "matrix effect".[7][8] To correct for this and other sources of experimental variability, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard.[9][10] A SIL-IS has nearly identical physicochemical properties to the analyte, ensuring it behaves similarly during extraction, chromatography, and ionization, thereby providing the most effective normalization.[11]

This guide provides a comprehensive, step-by-step protocol for developing a bioanalytical method for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione, using its d5-labeled analog as the internal standard. We will detail the logical progression from initial parameter optimization to a full validation protocol, explaining the scientific reasoning behind each decision.

Analyte and Internal Standard

• Analyte: 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione

  • Molecular Formula: C₁₀H₁₄N₂O₂

  • Monoisotopic Mass: 194.10 g/mol

• Internal Standard (IS): 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

  • Molecular Formula: C₁₀H₉D₅N₂O₂

  • Monoisotopic Mass: 199.13 g/mol

The use of a d5-labeled IS provides a mass difference of 5 Da, which is sufficient to prevent mass spectrometric cross-talk between the analyte and IS channels while ensuring their chromatographic co-elution and similar ionization behavior.[9]

Overall Method Development and Validation Workflow

The development process is a systematic, multi-phase approach designed to establish a robust and reliable method. It begins with optimizing the mass spectrometric and chromatographic parameters, followed by developing an efficient sample clean-up procedure, and culminates in a comprehensive validation to prove its fitness for purpose.

Caption: High-level workflow for LC-MS/MS method development.

Materials, Instrumentation, and Reagents

• Instrumentation: A triple quadrupole mass spectrometer equipped with a Turbo-Ion Spray or Electrospray Ionization (ESI) source, coupled to a UHPLC system.

• Analytical Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is a recommended starting point for small molecules.[12]

• Reagents: LC-MS grade acetonitrile, methanol, and water; Formic acid (≥98%); Ammonium formate.

• Reference Standards: Certified reference standards of the analyte and internal standard.

• Biological Matrix: Blank, drug-free human plasma with K2EDTA as the anticoagulant.

• SPE Cartridges: Polymeric reversed-phase SPE cartridges (e.g., Oasis HLB, Strata-X).

Phase 1: Mass Spectrometer Optimization (Tuning)

The initial step is to determine the optimal mass spectrometer settings for detecting the analyte and IS. This is achieved by directly infusing a standard solution of each compound into the mass spectrometer. Given the presence of basic amine groups, positive electrospray ionization (ESI+) is the logical choice.[13]

Protocol:

• Prepare individual standard solutions of the analyte and IS in 50:50 Acetonitrile:Water with 0.1% formic acid at a concentration of ~100 ng/mL.

• Infuse each solution separately into the mass spectrometer at a flow rate of 5-10 µL/min.

• Acquire a full scan (Q1 scan) to identify the protonated precursor ion, [M+H]⁺.

  • Analyte Expected [M+H]⁺: m/z 195.1

  • IS Expected [M+H]⁺: m/z 200.1

• Select the precursor ion and perform a product ion scan to identify major fragments. This involves ramping the collision energy (CE) to induce fragmentation in the collision cell (Q2).

• Select the most intense and stable product ions for Multiple Reaction Monitoring (MRM). Optimize the CE for each MRM transition to maximize signal response.[14]

• Optimize source-dependent parameters (e.g., ion spray voltage, source temperature, gas flows) to achieve a stable and robust signal.

Table 1: Optimized MS/MS Parameters (Example)

Parameter	Analyte	Internal Standard (IS)
Ionization Mode	ESI Positive	ESI Positive
Precursor Ion (Q1)	195.1	200.1
Product Ion (Q3)	122.1	127.1
Dwell Time (ms)	100	100
Collision Energy (eV)	25	25

| Declustering Potential (V) | 80 | 80 |

Phase 2: Liquid Chromatography Method Development

A good chromatographic separation is essential to resolve the analyte from endogenous matrix components, which minimizes matrix effects and improves method robustness.[15]

Protocol:

• Column Selection: Start with a C18 reversed-phase column, which is versatile for a wide range of small molecules.[12]

• Mobile Phase Selection:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • The acidic modifier (formic acid) promotes protonation of the analyte for ESI+ and improves chromatographic peak shape.

• Initial Gradient Elution:

  • Flow Rate: 0.5 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

  • Run a fast scouting gradient to determine the approximate elution time.

Table 2: Initial Scouting Gradient

Time (min)	% Mobile Phase B
0.0	5
2.0	95
2.5	95
2.6	5

| 3.5 | 5 |

• Gradient Optimization: Adjust the gradient slope around the observed elution time to achieve a sharp, symmetrical peak with a retention time between 1.5 and 3.0 minutes. Ensure the analyte and IS peaks are fully co-eluting.

Phase 3: Sample Preparation Protocol (Solid-Phase Extraction)

The goal of sample preparation is to isolate the analyte from the complex biological matrix, removing proteins and phospholipids that can interfere with the analysis.[16] Solid-Phase Extraction (SPE) provides a cleaner extract compared to simpler methods like protein precipitation.[17][18]

Caption: Solid-Phase Extraction (SPE) workflow for plasma samples.

Protocol:

• Sample Pre-treatment: To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the IS working solution (e.g., 500 ng/mL). Vortex briefly. Add 200 µL of 4% phosphoric acid in water to disrupt protein binding and acidify the sample. Vortex and centrifuge.

• SPE Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol.

• Equilibration: Equilibrate the cartridge with 1 mL of water. Do not allow the sorbent bed to dry.

• Sample Loading: Load the supernatant from the pre-treated sample onto the cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove salts and other polar interferences.

• Elution: Elute the analyte and IS from the cartridge with 1 mL of acetonitrile into a clean collection tube.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40 °C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid). Vortex to mix, then transfer to an autosampler vial for injection.

Phase 4: Bioanalytical Method Validation

Validation is the process of demonstrating that the analytical method is suitable for its intended purpose. The experiments described below are based on the FDA and ICH M10 guidelines.[1][2]

Table 3: Validation Parameters and Acceptance Criteria

Parameter	Purpose	General Acceptance Criteria
Selectivity	To ensure no interference at the retention time of the analyte and IS from endogenous matrix components.	Response in blank samples should be <20% of the LLOQ for the analyte and <5% for the IS.
Calibration Curve	To demonstrate the relationship between instrument response and concentration over the intended range.	At least 6 non-zero standards. Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations must be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	To determine the closeness of measured values to the nominal value (accuracy) and the degree of scatter (precision).	Measured at LLOQ, LQC, MQC, HQC (n=5). Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (%CV) ≤15% (≤20% at LLOQ).
Matrix Effect	To assess the impact of matrix components on ionization.	Matrix factor should be consistent across different lots of matrix. The IS-normalized matrix factor %CV should be ≤15%.
Recovery	To measure the efficiency of the extraction process.	Recovery should be consistent, precise, and reproducible.

| Stability | To ensure the analyte is stable throughout the sample lifecycle (collection, storage, analysis). | Mean concentration of stability samples must be within ±15% of nominal concentration of baseline samples. |

Table 4: Example Intra-Day Accuracy and Precision Results (n=5)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1.0	1.05	105.0	8.7
LQC	3.0	2.91	97.0	6.2
MQC	50.0	51.5	103.0	4.5

| HQC | 800.0 | 788.0 | 98.5 | 3.1 |

Conclusion

This application note presents a systematic and scientifically-grounded approach to developing a robust LC-MS/MS method for the quantification of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione in human plasma. The use of a stable isotope-labeled internal standard combined with an optimized solid-phase extraction protocol ensures high-quality data by effectively compensating for matrix effects and procedural variability. The validation strategy, aligned with current regulatory expectations, confirms that the method is accurate, precise, and reliable for its intended use in regulated bioanalysis.

References

• Bioanalysis Zone. (2014). Importance of matrix effects in LC-MS/MS bioanalysis. Available at: [Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Available at: [Link]

• KCAs Bio. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Available at: [Link]

• Wang, S., et al. (2017). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. National Institutes of Health (NIH). Available at: [Link]

• Li, W., & Tse, F. L. (2010). Assessment of matrix effect in quantitative LC-MS bioanalysis. National Institutes of Health (NIH). Available at: [Link]

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• U.S. Food and Drug Administration (FDA). (2001). Guidance for Industry: Bioanalytical Method Validation. Available at: [Link]

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• Bioanalysis Zone. (2021). Small Molecule Method Development Strategies with Chad Christianson. Available at: [Link]

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• Tecan. How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. Available at: [Link]

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• U.S. Department of Health and Human Services (HHS). (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. Available at: [Link]

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• ACS Publications. (2019). Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. Available at: [Link]

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• Emery Pharma. (2024). Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. YouTube. Available at: [Link]

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The Quintessential Guide to Utilizing 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 in Advanced Metabolomics Research

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5. We will delve into the strategic importance of this stable isotope-labeled standard in quantitative metabolomics, drawing parallels with well-established reactive quinone imines to illuminate its application in toxicology and drug metabolism studies.

Part 1: Foundational Principles & Strategic Application

The Imperative for Stable Isotope-Labeled Standards in Quantitative Metabolomics

In the landscape of metabolomics, particularly in a regulatory or clinical context, the demand for precise and accurate quantification of small molecules is paramount. Endogenous and exogenous metabolites exist in complex biological matrices, where they are susceptible to various effects that can compromise analytical accuracy. Ion suppression or enhancement in mass spectrometry, and losses during sample extraction and preparation are significant challenges.

The gold standard for mitigating these issues is Isotope Dilution Mass Spectrometry (IDMS).[1] This technique employs a stable isotope-labeled (SIL) version of the analyte as an internal standard (IS). The SIL-IS is chemically identical to the analyte of interest but has a different mass due to the incorporation of heavy isotopes such as deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[2] Because the SIL-IS and the analyte exhibit nearly identical physicochemical properties, they co-elute chromatographically and experience the same extraction recovery and ionization efficiencies.[3][4] By adding a known concentration of the SIL-IS to a sample at the earliest stage of preparation, the ratio of the analyte to the IS can be measured by mass spectrometry, allowing for highly accurate and precise quantification, irrespective of sample-specific matrix effects or processing inconsistencies.

Contextualizing 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5: A Focus on Reactive Metabolites

The structure "cyclohexa-2,5-diene-1,4-dione" is characteristic of a quinone. The presence of an ethylamino group suggests that the non-deuterated parent compound is likely a metabolite of a xenobiotic containing an ethylaniline or related moiety. More importantly, this structure is analogous to the well-studied and highly reactive metabolite of acetaminophen, N-acetyl-p-benzoquinone imine (NAPQI).[5][6]

NAPQI is a key player in acetaminophen-induced hepatotoxicity.[7] It is an electrophilic intermediate that is typically detoxified by conjugation with glutathione (GSH).[5][8] However, under conditions of acetaminophen overdose, GSH stores are depleted, allowing NAPQI to covalently bind to cellular proteins, leading to oxidative stress, mitochondrial dysfunction, and ultimately, cell death.[7][9][10] The study of NAPQI and its protein adducts is a critical area of toxicology and drug safety assessment.[11][12]

Given this precedent, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is expertly positioned for use as an internal standard in metabolomics studies aimed at:

• Quantifying the formation of a potentially reactive metabolite derived from a parent drug or environmental compound.

• Investigating the toxicokinetics and toxicodynamics of this metabolite.

• Elucidating pathways of detoxification , such as glutathione conjugation.

• Assessing the risk of target organ toxicity by correlating metabolite levels with biomarkers of cellular injury.

The "-d5" designation indicates that five hydrogen atoms have been replaced with deuterium. The stability of these labels is crucial, as H/D back-exchange with protons from the solvent can compromise quantification.[13] The placement of these deuterium atoms on a stable part of the molecule, such as an ethyl group, is a key consideration in its synthesis and application to prevent such exchange.[2]

Part 2: Experimental Design & Protocols

Experimental Workflow for Quantification

A robust workflow is essential for the reliable quantification of the target analyte using its deuterated analog. The following diagram illustrates a typical experimental pipeline from sample collection to data analysis.

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Application Note: High-Precision Quantification of Bioanalytical Analytes Using Isotope Dilution Mass Spectrometry with a Deuterated Internal Standard

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and practical application of Isotope Dilution Mass Spectrometry (IDMS). It details a robust protocol for the precise quantification of a target analyte in a complex biological matrix, utilizing "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5" as a stable isotope-labeled internal standard (SIL-IS). The document emphasizes the theoretical underpinnings of IDMS, step-by-step experimental procedures, data analysis, and adherence to regulatory standards, offering a framework for developing highly accurate and reliable bioanalytical methods.

Introduction: The Imperative for Precision in Bioanalysis

In the realms of pharmaceutical development, clinical diagnostics, and toxicological research, the accurate quantification of endogenous molecules, drugs, and their metabolites in biological matrices is paramount. Isotope Dilution Mass Spectrometry (IDMS) stands as a reference technique for this purpose, combining the high sensitivity and selectivity of mass spectrometry with the exceptional accuracy and precision afforded by the use of an internal standard.[1] The core principle of IDMS involves the addition of a known quantity of an isotopically labeled version of the analyte of interest to a sample.[2] This "isotope spike" serves as an ideal internal standard because it is chemically identical to the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization.[3][4]

The use of a stable isotope-labeled internal standard (SIL-IS), such as a deuterated compound, is the gold standard in quantitative mass spectrometry.[4][5] Deuterated standards co-elute with the target analyte, effectively compensating for variations in sample extraction, matrix effects (ion suppression or enhancement), and instrument response.[3][4][6] This application note focuses on the use of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 as a SIL-IS for the quantification of its non-labeled analogue, a hypothetical analyte of interest in bioanalytical studies.

The Principle of Isotope Dilution Mass Spectrometry

IDMS is a method of internal calibration where a known amount of an isotopically distinct form of the analyte (the "spike") is added to the sample.[7][8] After allowing the spike to equilibrate with the endogenous analyte in the sample, the mixture is processed and analyzed by mass spectrometry. The mass spectrometer distinguishes between the analyte and the SIL-IS based on their mass-to-charge (m/z) ratio difference. The concentration of the analyte in the original sample is then determined by the ratio of the signal from the analyte to the signal from the SIL-IS.[7]

Because the analyte and the SIL-IS are chemically identical, any sample loss during extraction, or variations in ionization efficiency in the mass spectrometer source, will affect both compounds equally.[3][5] This maintains a constant signal ratio, leading to highly precise and accurate quantification.

References

• 1. Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isotope dilution - Wikipedia [en.wikipedia.org]
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• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
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• 8. An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00029C [pubs.rsc.org]

Application Note: High-Precision Pharmacokinetic Analysis Using 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

A Guide for Researchers in Drug Development

Introduction: The Imperative for Precision in Pharmacokinetics

In the landscape of drug discovery and development, a thorough understanding of a compound's pharmacokinetic (PK) profile—its absorption, distribution, metabolism, and excretion (ADME)—is paramount.[1] The accuracy of these studies underpins critical decisions, from candidate selection to dosage regimen design. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) stands as the principal analytical technique for this purpose, prized for its high sensitivity and selectivity.[1][2] However, the inherent complexity of biological matrices, such as plasma, introduces significant analytical challenges, including matrix effects and variability in sample preparation, which can compromise data integrity.[1][3]

The use of a stable isotope-labeled (SIL) internal standard is the recognized gold standard to mitigate these variables.[1][4] By incorporating a deuterated analog of the analyte, such as 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 , into the analytical workflow, researchers can achieve a level of precision and accuracy that is otherwise unattainable. This application note provides a comprehensive framework for the utilization of this deuterated standard in pharmacokinetic studies, detailing the underlying principles, experimental protocols, and data interpretation.

The Principle of Isotope Dilution Mass Spectrometry

The foundation of this high-precision methodology is isotope dilution mass spectrometry (IDMS).[5][6][7] A known quantity of the deuterated internal standard, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, is introduced to all samples at the very beginning of the preparation process.[1] The key principle is that the SIL internal standard is chemically identical to the analyte of interest, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione, and will therefore exhibit nearly identical behavior throughout extraction, chromatography, and ionization.[1][8] Any loss of analyte during sample processing or any fluctuation in instrument response will affect both the analyte and the internal standard to the same degree.[3]

The mass spectrometer distinguishes between the analyte and the internal standard based on their mass-to-charge (m/z) ratio difference, which is due to the five deuterium atoms. By calculating the ratio of the analyte's peak area to the internal standard's peak area, a normalized response is obtained. This ratio is then used to determine the concentration of the analyte in the unknown samples by referencing a calibration curve, effectively canceling out most sources of analytical variability.[1]

Caption: Principle of quantification using a deuterated internal standard.

Pharmacokinetics of Quinone-Based Compounds: A Brief Overview

Quinone-based structures are prevalent in medicinal chemistry and are found in a variety of therapeutic agents.[9][10] Their pharmacokinetic properties can be complex, often involving extensive metabolism.[11][12] Anthraquinones, for example, are primarily absorbed in the intestines and can undergo significant enterohepatic circulation, leading to fluctuating plasma concentrations.[12] The metabolic pathways for quinones can include hydrolysis, glucuronidation, and sulfation.[12] Given the potential for metabolic bioactivation of quinone-containing compounds into reactive species, a precise characterization of their pharmacokinetic profile is crucial for assessing safety and efficacy.[11]

Experimental Protocols

The following protocols are designed to provide a robust starting point for the quantitative analysis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione in plasma. All procedures should be performed in accordance with relevant regulatory guidelines, such as those from the FDA.[13][14]

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione in a suitable solvent (e.g., methanol or DMSO).

• Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 in the same manner.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 acetonitrile:water to create calibration standards and quality control (QC) samples. The internal standard working solution should be prepared at a concentration that yields a robust signal in the LC-MS/MS system (e.g., 100 ng/mL).

Plasma Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the bulk of proteins from plasma samples.[15][16] Acetonitrile is a commonly used and efficient precipitating agent.[15][16]

Materials:

• Blank plasma

• Analyte and internal standard working solutions

• Ice-cold acetonitrile (ACN)

• Microcentrifuge tubes

• Vortex mixer and microcentrifuge

Step-by-Step Protocol:

• Sample Aliquoting: Aliquot 100 µL of each plasma sample (calibration standard, QC, or study sample) into a clean microcentrifuge tube.[17]

• Internal Standard Spiking: Add 20 µL of the deuterated internal standard working solution to each tube.[17]

• Vortexing: Briefly vortex each tube to ensure thorough mixing.

• Precipitation: Add 300 µL of ice-cold acetonitrile to each tube.[18]

• Vortexing: Vortex the mixture vigorously for 60 seconds to denature and precipitate the proteins.[1]

• Incubation: Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.[15]

• Centrifugation: Centrifuge the samples at >12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[1][15]

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.[17]

Caption: Workflow for plasma protein precipitation.

LC-MS/MS Analysis

The following parameters provide a starting point for method development. Optimization will be required based on the specific instrumentation used.

LC Parameters	Value
Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40°C
Gradient	5% B to 95% B over 5 min, hold for 1 min, re-equilibrate

MS/MS Parameters	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Analysis Mode	Multiple Reaction Monitoring (MRM)
Analyte Transition	To be determined by infusion
d5-IS Transition	To be determined by infusion
Collision Energy	To be optimized for each transition
Dwell Time	100 ms

Note on MRM Transition Optimization: The specific precursor and product ion masses (MRM transitions) for both the analyte and the d5-internal standard must be determined empirically by infusing the individual compounds into the mass spectrometer.

Data Analysis and Method Validation

The analytical method must be fully validated according to the FDA's Bioanalytical Method Validation Guidance for Industry.[13][19] This ensures the reliability, reproducibility, and accuracy of the data.

Key Validation Parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Calibration Curve: A standard curve should be generated by plotting the peak area ratio (analyte/IS) against the nominal concentration of the calibration standards. A linear regression with a weighting factor (e.g., 1/x²) is typically used.

• Accuracy and Precision: Determined by analyzing QC samples at multiple concentration levels (low, medium, and high) on different days.

• Recovery: The efficiency of the extraction process.

• Matrix Effect: The influence of matrix components on the ionization of the analyte and internal standard.[3]

• Stability: The stability of the analyte in the biological matrix under various storage and handling conditions.

Conclusion: Ensuring Data Integrity in Pharmacokinetic Research

The use of the deuterated internal standard, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, is a critical component of a robust bioanalytical strategy for pharmacokinetic studies.[1][8] By effectively compensating for analytical variability, this approach, grounded in the principles of isotope dilution mass spectrometry, provides the high-quality, reliable data necessary for informed decision-making throughout the drug development pipeline.[1][20] Adherence to rigorous validation standards ensures that the generated data meets the stringent requirements of regulatory agencies and upholds the scientific integrity of the research.[4][21]

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Department of Health and Human Services. Bioanalytical Method Validation for Biomarkers Guidance. [Link]

• Frontage Laboratories. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Southeast Center for Integrated Metabolomics. Sample Protein Precipitation for Global Metabolomics. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. [Link]

• BioXpedia Labs. LC-MS/MS. [Link]

• Royal Society of Chemistry. (2024). An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides. [Link]

• Arfianti, I. (2019). a protein precipitation extraction method. protocols.io. [Link]

• Phenomenex. (2015). Technical Tip: Protein Precipitation. [Link]

• National Institutes of Health. Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. [Link]

• SlideShare. (2013). Mass Spectrometry analysis of Small molecules. [Link]

• Yale School of Medicine. Small Molecules Quantitation. [Link]

• U.S. Department of Energy Office of Scientific and Technical Information. (2017). Guideline on Isotope Dilution Mass Spectrometry. [Link]

• Wikipedia. Isotope dilution. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Britannica. Isotope dilution. [Link]

• PubMed. (2014). Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies. [Link]

• PubMed. (2017). Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma?. [Link]

• KCAS Bio. (2017). The Value of Deuterated Internal Standards. [Link]

• YouTube. (2024). Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. [Link]

• ProQuest. On Understanding the Formation of Quinone-Species Metabolites. [Link]

• MDPI. (2023). Characterizing Population Pharmacokinetics of Vatiquinone in Healthy Volunteers and Patients with Friedreich's Ataxia. [Link]

• PubMed. (2021). Pharmacokinetics of Anthraquinones from Medicinal Plants. [Link]

• PubMed. (2021). Quinone-Based Drugs: An Important Class of Molecules in Medicinal Chemistry. [Link]

• ResearchGate. Clinical development of quinone-based drugs. [Link]

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• 5. An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00029C [pubs.rsc.org]
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Protocol for using "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5" in cell culture

An Application Note and Protocol for the Use of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 in Cellular Assays

Abstract

This document provides a detailed protocol and technical guidance for the application of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, a stable isotope-labeled compound, in cell culture-based research. Due to the limited direct literature on this specific deuterated molecule, this guide synthesizes information based on the known chemical properties of related quinone structures and the established applications of stable isotope labeling in analytical biochemistry. The primary application detailed is its use as a robust internal standard for quantitative mass spectrometry (MS) analysis of its non-labeled counterpart. Protocols for stock solution preparation, cell treatment, sample preparation for MS, and data analysis are provided.

Introduction and Scientific Principle

2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is the deuterated analog of 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione. The "-d5" designation indicates that five hydrogen atoms in the ethyl group have been replaced with deuterium, a stable, heavy isotope of hydrogen. This isotopic labeling increases the compound's mass by five daltons without significantly altering its chemical properties or biological activity.

The fundamental utility of such a labeled compound in cell culture experiments is not as a primary bioactive agent, but as a quantitative tool for analytical chemistry. When used in conjunction with its non-labeled (or "light") counterpart, it serves as an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS). Because the deuterated standard co-elutes with the analyte and exhibits identical ionization efficiency, it can accurately correct for variations in sample extraction, processing, and instrument response, enabling precise quantification of the target analyte in complex biological matrices like cell lysates or culture media.

Hypothesized Mechanism of Action (Parent Compound)

While this protocol focuses on the analytical application of the d5-labeled compound, understanding the potential biological activity of the parent molecule is crucial for experimental design. As a quinone derivative, 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione is likely to engage in redox cycling. This process involves the enzymatic or chemical reduction of the quinone to a semiquinone radical or hydroquinone, which can then react with molecular oxygen to regenerate the parent quinone while producing reactive oxygen species (ROS), such as superoxide radicals (O₂⁻) and hydrogen peroxide (H₂O₂). This ROS production can lead to cellular oxidative stress, damaging lipids, proteins, and DNA, and ultimately inducing cytotoxicity or specific signaling pathway responses.

Caption: Fig. 2: Experimental workflow for using the d5-labeled compound as an internal standard.

Procedure:

• Cell Treatment: Plate and grow your cells of interest to the desired confluency. Treat the cells with various concentrations of the non-deuterated ("light") 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione. Include appropriate vehicle controls (e.g., 0.1% DMSO).

• Sample Collection: At the end of the incubation period, collect the biological samples. This could be the cell culture medium (supernatant) to measure extracellular compound levels, or cell pellets to measure intracellular levels. For cell pellets, wash twice with ice-cold PBS, then lyse using a suitable method (e.g., RIPA buffer, methanol/water extraction).

• Spiking with Internal Standard: This is the critical step. To each collected sample (e.g., 100 µL of lysate or medium), add a small, precise volume of the 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 stock solution, diluted to a working concentration. The final concentration of the internal standard should be consistent across all samples and fall within the linear range of the MS detector (e.g., 50 nM).

• Protein Precipitation and Extraction: To remove proteins that interfere with LC-MS analysis, add 3-4 volumes of ice-cold acetonitrile containing 0.1% formic acid to each sample. For example, add 400 µL of acetonitrile to a 100 µL sample.

• Vortex and Centrifuge: Vortex the samples vigorously for 30 seconds to ensure thorough mixing and protein precipitation. Centrifuge at high speed (e.g., >12,000 x g) for 10 minutes at 4°C.

• Supernatant Transfer: Carefully collect the supernatant, which contains your analyte and internal standard, and transfer it to a new tube or a 96-well plate suitable for an autosampler.

• LC-MS/MS Analysis: Analyze the samples using an LC-MS/MS system. The method must be optimized to separate the analyte from other matrix components and to detect the specific mass transitions for both the light analyte and the heavy internal standard.

  • Example MRM transitions: If the parent mass of the light compound is 168.1, a potential fragment might be 140.1. The transition would be 168.1 -> 140.1.

  • For the heavy d5-standard, the parent mass would be 173.1. The corresponding fragment would likely also shift by 5 Da, so the transition would be 173.1 -> 145.1.

• Data Analysis: Calculate the peak area ratio (PAR) for each sample: PAR = (Peak Area of Light Analyte) / (Peak Area of Heavy Standard). Create a calibration curve by plotting the PAR of known standards against their concentrations. Use this curve to determine the exact concentration of the light analyte in your experimental samples.

Quantitative Data Summary

The following table provides recommended starting points for experimental parameters. These should be optimized for your specific cell line and experimental goals.

Parameter	Recommended Range	Rationale
Stock Solution Concentration	10 - 20 mM in DMSO	High concentration minimizes the volume of DMSO added to cell culture, reducing solvent toxicity.
Working Concentration (Light Compound)	0.1 - 50 µM	The bioactive range for many quinone-like compounds. A dose-response experiment is essential to determine the optimal concentration.
Internal Standard Spiking Concentration	10 - 100 nM (final)	Should be within the linear dynamic range of the mass spectrometer and provide a strong, consistent signal.
Incubation Time	4 - 48 hours	Dependent on the biological question. Shorter times for acute toxicity, longer times for metabolic or chronic effects.
Final DMSO Concentration in Culture	< 0.5% (v/v)	High concentrations of DMSO can be toxic to cells and confound experimental results.

Safety and Handling

As a quinone-like compound, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 should be handled with care.

• Personal Protective Equipment (PPE): Always wear gloves, a lab coat, and safety glasses when handling the compound in its powder or dissolved form.

• Handling: Handle the powder in a chemical fume hood to avoid inhalation.

• Disposal: Dispose of waste according to your institution's chemical waste guidelines.

References

• Bolton, J. L., Trush, M. A., Penning, T. M., Dryhurst, G., & Monks, T. J. (2000). Role of Quinones in Toxicology. Chemical Research in Toxicology, 13(3), 135–160. [Link]

• O'Brien, P. J. (1991). Molecular mechanisms of quinone cytotoxicity. Chemico-Biological Interactions, 80(1), 1–41. [Link]

"2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5" in environmental sample analysis

Application Note & Protocol

Topic: Quantitative Analysis of 2-(Ethylamino)-p-benzoquinone in Environmental Samples Using a Stable Isotope-Labeled Internal Standard, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

Audience: Researchers, analytical scientists, and environmental chemists.

Introduction: The Rationale for Isotope Dilution in Environmental Quinone Analysis

Quinone compounds are a class of molecules with significant toxicological and pharmacological relevance.[1][2] Their presence in the environment, stemming from industrial processes, pesticide degradation, or as transformation products of other pollutants, necessitates sensitive and accurate quantification. 2-(Ethylamino)-p-benzoquinone is one such derivative of interest. However, the quantitative analysis of such compounds in complex environmental matrices like soil, sediment, or wastewater is fraught with challenges. Matrix effects, such as ion suppression or enhancement in mass spectrometry, and analyte loss during multi-step sample preparation can lead to significant inaccuracies and poor reproducibility.[3][4]

To overcome these obstacles, Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for quantitative analysis.[3] This technique employs a stable isotope-labeled (SIL) version of the analyte as an internal standard (IS). The ideal IS is chemically identical to the analyte, ensuring it behaves similarly during extraction, cleanup, and chromatographic separation.[5] Because the SIL IS can be distinguished from the native analyte by its mass-to-charge ratio (m/z) in a mass spectrometer, it provides a reliable means to correct for analytical variability.[6][7]

This application note details a robust method for the quantification of 2-(ethylamino)-p-benzoquinone in environmental water samples using 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 (ethyl-d5) as an internal standard. The five deuterium atoms on the ethyl group provide a distinct +5 Dalton mass shift, ensuring no isotopic overlap while maintaining nearly identical physicochemical properties to the target analyte.

Core Principles: Why a Deuterated Internal Standard is Essential

The use of a deuterated internal standard is foundational to the reliability of this method. Here’s the causal chain of its effectiveness:

• Correction for Sample Loss : The IS is introduced to the sample at the very beginning of the workflow.[3] Any physical loss of the target analyte during extraction, concentration, or transfer steps is mirrored by a proportional loss of the deuterated IS. The ratio of analyte to IS, which is the basis for quantification, remains constant.

• Mitigation of Matrix Effects : Environmental samples contain a complex mixture of organic and inorganic compounds that can interfere with the ionization of the target analyte in the mass spectrometer source. Since the deuterated IS co-elutes with the analyte and has virtually identical ionization efficiency, it experiences the same degree of ion suppression or enhancement.[3][4] This allows for accurate normalization of the analyte signal.

• Improved Precision and Accuracy : By accounting for both physical losses and matrix-induced variations, the IDMS approach yields results with significantly higher precision and accuracy compared to methods relying on external calibration or structural analogs as internal standards.[6]

The logical workflow for this analysis is depicted below.

Caption: High-level workflow for quantitative analysis using isotope dilution.

Detailed Analytical Protocol

This protocol is designed for the analysis of 2-(ethylamino)-p-benzoquinone in surface water. Modifications may be necessary for other matrices like soil or sediment, primarily in the extraction phase.

Materials and Reagents

• Standards:

  • 2-(ethylamino)-p-benzoquinone (Analyte)

  • 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 (Internal Standard, IS)

• Solvents:

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (≥98%)

• Sample Preparation:

  • Solid Phase Extraction (SPE) Cartridges: Oasis HLB (60 mg, 3 cc) or equivalent polymeric reversed-phase sorbent.

  • Nitrogen evaporator.

  • Glass centrifuge tubes (15 mL).

  • Vortex mixer.

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~5 mg of the analyte and IS into separate 5 mL volumetric flasks. Dissolve in methanol.

• Working Standard Mixture: Prepare a series of calibration standards by diluting the primary stocks. A typical range might be 0.1, 0.5, 1, 5, 10, 50, and 100 ng/mL of the analyte.

• Internal Standard Spiking Solution (100 ng/mL): Prepare a working solution of the IS in methanol. This will be used to spike all samples, blanks, and calibration standards.

Sample Preparation and Extraction

The following diagram illustrates the critical steps of the solid-phase extraction process.

Caption: Step-by-step Solid Phase Extraction (SPE) workflow.

LC-MS/MS Analysis

Analytical methods for quinone-type compounds often utilize reversed-phase chromatography coupled with tandem mass spectrometry.[1][8][9]

• Liquid Chromatography (LC):

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • Rationale for MRM: MRM provides excellent selectivity and sensitivity by monitoring a specific precursor-to-product ion transition for both the analyte and the IS.

Table 1: Hypothetical MRM Transitions and Instrument Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
2-(ethylamino)-p-benzoquinone	152.1	124.1 (Quantifier)	100	15
152.1	96.0 (Qualifier)	100	25
IS (ethyl-d5)	157.1	129.1 (Quantifier)	100	15
157.1	96.0 (Qualifier)	100	25

Note: These values are illustrative. Actual m/z values and collision energies must be optimized experimentally.

Data Analysis and Quality Control

• Calibration Curve: A calibration curve is generated by plotting the response ratio (Analyte Peak Area / IS Peak Area) against the analyte concentration for each calibration standard. A linear regression with a weighting factor of 1/x is typically used.

• Quantification: The concentration of the analyte in the environmental sample is calculated from its measured response ratio using the regression equation from the calibration curve.

• Quality Control:

  • Method Blank: A blank sample (e.g., LC-MS grade water) is processed alongside the environmental samples to check for contamination.

  • Laboratory Control Spike (LCS): A blank sample spiked with a known concentration of the analyte is analyzed to assess method accuracy. Recovery should typically fall within 80-120%.

  • Matrix Spike/Matrix Spike Duplicate (MS/MSD): Aliquots of an environmental sample are spiked with a known amount of analyte to evaluate matrix-specific effects on recovery and precision.

Method Performance Characteristics

The following table summarizes typical performance data expected from a validated method of this nature.

Table 2: Expected Method Performance

Parameter	Typical Value	Description
Limit of Detection (LOD)	0.5 ng/L	The lowest concentration at which the analyte can be reliably detected.
Limit of Quantification (LOQ)	1.5 ng/L	The lowest concentration that can be quantified with acceptable precision and accuracy.
Linear Dynamic Range	1.5 - 1000 ng/L	The concentration range over which the method is linear (R² > 0.995).
Precision (RSD)	< 15%	Relative Standard Deviation for replicate analyses.
Accuracy (Recovery)	85 - 115%	The agreement between the measured concentration and the true concentration in spiked samples.

Conclusion

The use of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 as an internal standard provides a robust and reliable framework for the quantification of 2-(ethylamino)-p-benzoquinone in complex environmental matrices. The principles of isotope dilution effectively compensate for analytical variability, ensuring high-quality data essential for environmental monitoring and risk assessment. This protocol provides a comprehensive starting point for laboratories aiming to implement this type of analysis.

References

• A Technical Guide to Deuterated Internal Standards for Mass Spectrometry. BenchChem. [URL: https://www.benchchem.com/technical-guides/a-technical-guide-to-deuterated-internal-standards-for-mass-spectrometry]
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. [URL: https://resolvemass.
• Unkefer, P. J., et al. (2012). Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/23137358/]
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2021). YouTube. [URL: https://www.youtube.com/watch?v=xxxxxxxx] (Note: A representative URL structure is used as the original may not be stable).
• Landvatter, S. W. Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. Hilaris Publisher. [URL: https://www.hilarispublisher.
• Pei, J., Wang, Y., & Yu, K. (2018). Sensitive Determination of Quinones by High-Performance Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry with Methanol Derivatization. Analytical Sciences, 34(3), 335-340. [URL: https://pubmed.ncbi.nlm.nih.gov/29526902/]
• 2,5-Bis(ethylamino)cyclohexa-2,5-diene-1,4-dione. Guidechem. [URL: https://www.guidechem.com/product-1698650.html]
• Pei, J., et al. (2018). Sensitive Determination of Quinones by High-Performance Liquid Chromatography–Electrospray Ionization–Tandem Mass Spectrometry with Methanol Derivatization. ResearchGate. [URL: https://www.researchgate.
• Analytical methods for quinone compound. ResearchGate. [URL: https://www.researchgate.net/figure/Analytical-methods-for-quinone-compound-Modified-from-Naoya-Naotaka-164-Key_fig1_340156973]
• Use of p-benzoquinone as a TLC derivatization reagent for 2-(methylamino)ethanol and for the analysis of other primary and secondary amines. ResearchGate. [URL: https://www.researchgate.net/publication/15320573_Use_of_p-benzoquinone_as_a_TLC_derivatization_reagent_for_2-methylaminoethanol_and_for_the_analysis_of_other_primary_and_secondary_amines]
• 2,5-bis[2-(4-morpholinyl)ethylamino]cyclohexa-2,5-diene-1,4-dione. Guidechem. [URL: https://www.guidechem.com/product-show/101873-27-2.html]
• 2,5-bis(2-chloroethylamino)cyclohexa-2,5-diene-1,4-dione CAS NO.23205-90-5. Coreychem. [URL: https://www.coreychem.com/product/23205-90-5/]
• Bowie, J. H., & Cameron, D. W. (1967). Mass spectrometry of quinones. Part II. A study of the distinguishing features found in the mass spectra of 1,2- and 1,4-naphthaquinones. Journal of the Chemical Society B: Physical Organic. [URL: https://pubs.rsc.org/en/content/articlelanding/1967/j2/j29670000761]
• Heal, M. R., et al. (2011). Method development for the measurement of quinone levels in urine. Journal of Chromatography B, 879(30), 3592-3598. [URL: https://pubmed.ncbi.nlm.nih.gov/22000578/]
• de Oliveira, L. G., et al. (2010). Synthesis and Biological Evaluation of 2,5-Bis(alkylamino)-1,4-benzoquinones. Molecules, 15(10), 7378-7391. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6257460/]
• Petronzi, C., et al. (2013). Cyclohexa-2,5-diene-1,4-dione-based Antiproliferative Agents: Design, Synthesis, and Cytotoxic Evaluation. Journal of Experimental & Clinical Cancer Research, 32(1), 24. [URL: https://pubmed.ncbi.nlm.nih.gov/23631805/]
• Agua, A. R., Stanton, R. S., & Pirrung, M. C. (2021). Preparation of 2-((4-Methylpentan-2-yl)amino)-5-(phenylamino)cyclohexa-2,5-diene-1,4-dione (6PPD-quinone), an Environmental Hazard for Salmon. ChemRxiv. [URL: https://chemrxiv.org/engage/chemrxiv/article-details/60c7497a934113a5a3293b6e]
• Synthesis and Biological Evaluation of 2,5-Bis(alkylamino)-1,4-benzoquinones. ResearchGate. [URL: https://www.researchgate.net/publication/47633219_Synthesis_and_Biological_Evaluation_of_25-Bisalkylamino-14-benzoquinones]
• de Araujo, W. R., et al. (2022). Determination of hydroquinone and benzoquinone in pharmaceutical formulations: critical considerations on quantitative analysis of easily oxidized compounds. Analytical Methods, 14(45), 4529-4536. [URL: https://pubs.rsc.org/en/content/articlelanding/2022/ay/d2ay01540a]
• Heide, M., et al. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening... Analytical Methods. [URL: https://pubs.rsc.org/en/content/articlepdf/2025/ay/d5ay01050k]
• 2,5-Cyclohexadiene-1,4-dione, 2,5-diamino-. PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Diamino-1_4-benzoquinone]
• Preparation of 2-((4-Methylpentan-2-Yl)amino)-5-(Phenylamino)cyclohexa-2,5-Diene-1,4-Dione (6PPD-Quinone), an Environmental Hazard for Salmon. ResearchGate. [URL: https://www.researchgate.net/publication/349005937_Preparation_of_2-4-Methylpentan-2-Ylamino-5-Phenylaminocyclohexa-25-Diene-14-Dione_6PPD-Quinone_an_Environmental_Hazard_for_Salmon]
• (PDF) Cyclohexa-2,5-diene-1,4-dione-based antiproliferative agents: Design, synthesis, and cytotoxic evaluation. ResearchGate. [URL: https://www.researchgate.
• Cyclohexa-2,5-diene-1,4-dione;ethenol. PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/138875]

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• 8. researchgate.net [researchgate.net]
• 9. Method development for the measurement of quinone levels in urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 in Cancer Research

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for a Deuterated Quinone in Oncology

The landscape of cancer therapy is continually evolving, with a significant focus on developing targeted agents that offer improved efficacy and reduced toxicity. Within this paradigm, two key strategies have emerged: the exploration of novel pharmacophores and the optimization of existing drug scaffolds. This guide focuses on the intersection of these strategies through the lens of a promising, yet unexplored molecule: 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 .

The core of this molecule is a quinone structure, a class of compounds well-recognized for their anticancer properties.[1][2] Quinones are known to exert their cytotoxic effects through various mechanisms, including the induction of apoptosis and the generation of reactive oxygen species (ROS).[1][2][3][4] The parent, non-deuterated compound, 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione, is a member of this promising class.

The innovation in the proposed molecule lies in the selective incorporation of deuterium, a stable isotope of hydrogen, into the ethylamino moiety. The replacement of hydrogen with deuterium strengthens the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond.[5][6] This seemingly subtle modification can have profound effects on a molecule's metabolic stability, a concept known as the Kinetic Isotope Effect (KIE).[5][6] By slowing down the rate of metabolic degradation, particularly oxidative metabolism mediated by cytochrome P450 enzymes, deuteration can lead to an improved pharmacokinetic profile, including a longer half-life and increased drug exposure.[5][7][8] This "deuterium switch" has been successfully employed to enhance the therapeutic window of existing drugs, with notable examples in oncology such as Donafenib, a deuterated version of sorafenib.[7][9]

This document serves as a comprehensive guide for the preclinical evaluation of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5. It outlines a logical, step-by-step research workflow, from initial synthesis and in vitro characterization to mechanistic studies and preliminary pharmacokinetic profiling. The protocols provided are designed to be self-validating, with clear explanations for the experimental choices, enabling researchers to rigorously assess the potential of this novel deuterated compound as a next-generation anticancer agent.

Hypothesized Advantages of Deuteration: A Mechanistic Perspective

The strategic placement of five deuterium atoms on the ethyl group of 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione is hypothesized to confer several therapeutic advantages over its non-deuterated counterpart. These hypotheses are grounded in the established principles of the Kinetic Isotope Effect.

• Enhanced Metabolic Stability: The primary hypothesis is that the deuterated compound will exhibit increased resistance to oxidative metabolism at the ethylamino side chain. This is expected to slow its clearance, leading to a longer plasma half-life and increased overall drug exposure (Area Under the Curve, AUC).[5][7]

• Improved Therapeutic Index: By potentially achieving therapeutic concentrations at lower doses due to its enhanced stability, the deuterated analog may exhibit a wider therapeutic window.[5] This could translate to reduced off-target effects and a more favorable safety profile.

• Altered Metabolite Profile: Deuteration can influence the metabolic pathway of a drug, potentially reducing the formation of toxic metabolites and redirecting metabolism towards less harmful or inactive products.[5][7]

The following diagram illustrates the proposed research workflow to investigate these hypotheses.

Figure 1: Proposed research workflow for the evaluation of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5.

Proposed Research Workflow and Protocols

This section details the experimental protocols necessary to systematically evaluate the anticancer potential of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5.

Part 1: Synthesis and Characterization

A reliable supply of both the deuterated and non-deuterated compounds is essential for comparative studies. The following is a proposed synthetic approach.

Protocol 1: Synthesis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione and its d5 Analog

• Rationale: A common synthetic route for amino-substituted benzoquinones involves the oxidative coupling of an amine with a hydroquinone or a related precursor.[10]

• Procedure (Illustrative):

  • Step 1: Oxidation of Hydroquinone: Dissolve hydroquinone in a suitable solvent (e.g., ethanol/water). Add an oxidizing agent (e.g., sodium periodate or ferric chloride) and stir at room temperature to form 1,4-benzoquinone.

  • Step 2: Amination: To the solution of 1,4-benzoquinone, add ethylamine (for the non-deuterated compound) or ethylamine-d5 (for the deuterated compound) dropwise at a controlled temperature (e.g., 0-5°C).

  • Step 3: Work-up and Purification: After the reaction is complete, extract the product with an organic solvent. Purify the crude product by column chromatography on silica gel.

• Characterization:

  • Confirm the structure of the synthesized compounds using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

  • Assess the purity of the final compounds using High-Performance Liquid Chromatography (HPLC). A purity of >95% is recommended for biological assays.

Part 2: In Vitro Evaluation of Anticancer Activity

Protocol 2: Cell Viability Assay (MTT Assay)

• Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[2][11]

• Procedure:

  • Seed cancer cells from a selected panel (e.g., breast, prostate, lung cancer cell lines) in 96-well plates and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of the deuterated and non-deuterated compounds for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Add MTT solution to each well and incubate for 3-4 hours.

  • Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the IC50 values (the concentration of drug that inhibits cell growth by 50%) for each compound in each cell line.

Table 1: Hypothetical IC50 Values (µM) for Cytotoxicity Screening

Compound	Breast Cancer (MCF-7)	Prostate Cancer (DU-145)	Lung Cancer (A549)
2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione	15.2 ± 1.8	12.5 ± 1.5	20.1 ± 2.3
2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5	8.7 ± 1.1	7.1 ± 0.9	11.5 ± 1.4
Doxorubicin (Positive Control)	0.5 ± 0.06	0.9 ± 0.1	1.2 ± 0.15

Protocol 3: Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Rationale: To determine if the observed cytotoxicity is due to the induction of apoptosis, a key mechanism of many anticancer drugs.[1][2]

• Procedure:

  • Treat cancer cells with the compounds at their respective IC50 concentrations for 24-48 hours.

  • Harvest the cells and wash them with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension and incubate in the dark.

  • Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol 4: Measurement of Intracellular Reactive Oxygen Species (ROS)

• Rationale: Quinones are known to induce oxidative stress through the generation of ROS.[4] This assay will determine if the compounds exert their effects through this mechanism.

• Procedure:

  • Treat cancer cells with the compounds for a shorter duration (e.g., 6-12 hours).

  • Incubate the cells with a fluorescent ROS indicator, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA).

  • Measure the fluorescence intensity using a flow cytometer or a fluorescence microplate reader. An increase in fluorescence indicates an increase in intracellular ROS levels.

Part 3: Mechanism of Action Studies

Figure 2: Hypothesized mechanism of action involving ROS-induced apoptosis.

Protocol 5: Western Blot Analysis of Apoptosis-Related Proteins

• Rationale: To investigate the molecular signaling pathways involved in the induction of apoptosis.

• Procedure:

  • Treat cells with the compounds at their IC50 concentrations for various time points.

  • Lyse the cells and quantify the protein concentration.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies against key apoptosis-related proteins (e.g., Bcl-2, Bax, Caspase-3, PARP).

  • Incubate with a secondary antibody conjugated to horseradish peroxidase (HRP).

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

Part 4: Pharmacokinetic Profiling

Protocol 6: In Vitro Metabolic Stability Assay

• Rationale: To directly compare the metabolic stability of the deuterated and non-deuterated compounds in a controlled in vitro system.

• Procedure:

  • Incubate the test compounds at a fixed concentration with liver microsomes (human or rat) and an NADPH-generating system.

  • Collect aliquots at different time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Quench the reaction with a cold organic solvent (e.g., acetonitrile).

  • Analyze the remaining parent compound concentration in each sample by LC-MS/MS.

  • Calculate the in vitro half-life (t½) for each compound.

Table 2: Hypothetical In Vitro Metabolic Stability Data

Compound	In Vitro Half-life (t½) in Human Liver Microsomes (minutes)
2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione	18.5
2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5	45.2

Data Interpretation and Future Directions

The successful execution of these protocols will provide a comprehensive preclinical data package for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5. Favorable results, such as increased potency and metabolic stability of the deuterated compound, would warrant further investigation, including:

• In vivo efficacy studies in animal models of cancer.

• Detailed toxicology and safety pharmacology studies.

• Identification of specific molecular targets through techniques like thermal shift assays or affinity chromatography.

Conclusion

The strategic deuteration of a known anticancer pharmacophore represents a promising approach to developing novel and improved cancer therapeutics. 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is a compelling candidate for investigation, with the potential for enhanced metabolic stability and an improved therapeutic profile. The application notes and protocols outlined in this guide provide a robust framework for the systematic evaluation of this compound, paving the way for its potential translation into a clinical candidate.

References

• Vertex AI Search. (2021).
• Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer. (2022).
• Deuterium containing drug development for the tre
• Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer. (2022). Semantic Scholar.
• Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy. (2025).
• Cyclohexa-2,5-diene-1,4-dione-based Antiproliferative Agents: Design, Synthesis, and Cytotoxic Evalu
• 2,5-Bis(ethylamino)cyclohexa-2,5-diene-1,4-dione. Guidechem.
• 2,5-bis(2-chloroethylamino)cyclohexa-2,5-diene-1,4-dione CAS NO.23205-90-5.
• Discovery of New 2-Phenylamino-3-acyl-1,4-naphthoquinones as Inhibitors of Cancer Cells Prolifer
• (PDF) Cyclohexa-2,5-diene-1,4-dione-based antiproliferative agents: Design, synthesis, and cytotoxic evaluation. (2025).
• The Metabolic Fate of ortho-Quinones Derived from C
• Half-Wave Potentials and In Vitro Cytotoxic Evaluation of 3-Acylated 2,5-Bis(phenylamino)-1,4-benzoquinones on Cancer Cells. (2019). NIH.
• The antidiabetic compound 2-dodecyl-6-methoxycyclohexa-2,5-diene-1,4-dione, isolated from averrhoa carambola L., demonstrates significant antitumor potential against human breast cancer cells. PMC - NIH.
• Metabolism of hydroquinone by human myeloperoxidase: mechanisms of stimulation by other phenolic compounds. PubMed.
• Novel 2-Amino-1,4-Naphthoquinone Derivatives Induce A549 Cell De
• Preparation of 2-((4-Methylpentan-2-yl)amino)-5-(phenylamino)cyclohexa-2,5-diene- 1,4-dione (6PPD-quinone), an Environment. (2021). ChemRxiv.
• Synthesis of Optically and Redox Active Polyenaminones from Diamines and α,α'-Bis[(dimethylamino)methylidene]cyclohexanediones. MDPI.
• Application of quantitative structure-toxicity relationships for the comparison of the cytotoxicity of 14 p-benzoquinone congeners in primary cultured rat hep
• Comparative cytotoxic effects of N-acetyl-p-benzoquinone imine and two dimethyl
• Combinatory anti-tumor activities of 1,4-bis[2-(dimethylamino)ethylamino]-5,8-dihydroxyanthracene-9,10-dione (AQ4) and temsirolimus against colorectal cancer cells. PubMed.

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• 3. The antidiabetic compound 2-dodecyl-6-methoxycyclohexa-2,5-diene-1,4-dione, isolated from averrhoa carambola L., demonstrates significant antitumor potential against human breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Troubleshooting Signal Instability for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 in Mass Spectrometry

Welcome to the technical support resource for researchers, scientists, and drug development professionals encountering signal instability with 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 in mass spectrometry (MS) analyses. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) in a practical question-and-answer format. Our approach is grounded in established scientific principles to help you diagnose and resolve issues effectively.

Introduction: Understanding the Molecule and the Challenge

2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is a deuterated internal standard, likely used to quantify its non-deuterated analogue. The core structure is a p-benzoquinone derivative, a class of compounds known for their reactivity and potential for complex behavior in an electrospray ionization (ESI) source.[1][2] Signal instability with such compounds can arise from a combination of factors including their inherent chemical properties, interactions with the sample matrix, and the specifics of the LC-MS method.[3]

This guide will walk you through a logical troubleshooting process, from initial checks to more advanced method optimization.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My signal for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is erratic or disappearing. Where do I start?

A1: When facing signal instability, it's best to follow a systematic approach to isolate the problem. We can categorize the potential sources of error into three main areas: the mass spectrometer (MS), the liquid chromatograph (LC), and the sample/method itself.

A complete loss of signal is a critical issue that requires immediate attention to the instrument's basic functions.[4] Start by confirming that the MS is functioning correctly. A simple infusion of a known, stable compound can verify that the instrument is capable of generating a stable signal. If the MS is working, the issue likely lies with the LC system or the specific method for your analyte.[5]

Below is a workflow to help you systematically diagnose the issue.

Caption: Initial troubleshooting workflow for signal instability.

Q2: I've confirmed my LC-MS system is stable with other compounds, but 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is still unstable. What chemical properties of this molecule could be the cause?

A2: The quinone structure of your molecule is a key consideration. Quinones can be redox-active and susceptible to in-source reactions that can lead to signal instability.[6] Furthermore, as a deuterated standard, you must consider phenomena specific to stable isotope-labeled compounds.

Here are the primary analyte-specific issues to investigate:

• In-Source Fragmentation or Instability: The energy in the ESI source can sometimes be sufficient to cause fragmentation of the parent ion even before it enters the mass analyzer.[7][8] Quinone-like structures can be prone to such in-source decay. This can manifest as a weak or inconsistent signal for your target precursor ion.

• Adduct Formation: In ESI, molecules are often ionized by forming adducts with protons ([M+H]+), sodium ([M+Na]+), potassium ([M+K]+), or ammonium ([M+NH4]+).[9][10][11][12] If the formation of these adducts is inconsistent, your signal for any single species will be unstable. Your compound's ethylamino group provides a likely site for protonation. However, the quinone oxygens can chelate metal ions. Inconsistent levels of sodium or potassium in your mobile phase or from glassware can lead to variable adduct formation and thus, an unstable signal for your intended [M+H]+ or other primary ion.[11]

• Deuterium Isotope Effect: While deuterated standards are designed to be chemically identical to their non-deuterated counterparts, the substitution of hydrogen with deuterium can sometimes lead to slight differences in chromatographic retention time.[13] If your deuterated standard separates slightly from the native analyte and elutes into a region of the chromatogram with different matrix effects, you can observe differential ion suppression or enhancement, leading to poor quantification and apparent instability of the internal standard signal.[14][15]

• Hydrogen/Deuterium (H/D) Exchange: Although less common for deuterium on a carbon backbone, if any of the deuterium atoms are in chemically labile positions, they can exchange with hydrogen atoms from the solvent (especially water or methanol) or matrix.[16] This would lead to a decrease in the signal of the d5-labeled compound and an increase in the signal of its less-deuterated isotopologues.

Q3: How can I investigate and mitigate potential in-source fragmentation and adduct formation?

A3: Optimizing your ESI source parameters is crucial. The goal is to find the "sweet spot" that provides efficient ionization without causing the molecule to fragment.

Experimental Protocol: ESI Source Optimization

• Prepare a Standard Solution: Make a solution of your deuterated standard in a solvent composition that mirrors your initial chromatographic conditions.

• Infuse the Standard: Using a syringe pump, directly infuse the standard solution into the MS source, bypassing the LC column.

• Adjust Source Parameters: Systematically adjust the following parameters while monitoring the signal intensity and stability of your target ion and any potential fragment or adduct ions.

Parameter	Typical Starting Range (Positive ESI)	Effect on Signal
Capillary/Spray Voltage	3 - 5 kV	Too low leads to poor ionization; too high can cause corona discharge and signal instability.[17][18]
Source/Desolvation Temp.	250 - 450 °C	Aids in solvent evaporation. Too high can cause thermal degradation of the analyte.[3][17]
Nebulizer Gas Pressure	20 - 60 psi	Affects droplet size. Higher pressure gives smaller droplets and better desolvation but can lead to ion suppression.[17]
Drying Gas Flow	Instrument Dependent	Assists in desolvation.

Troubleshooting Adducts:

• Observe the Full Spectrum: During infusion, look for common adducts like [M+Na]+ (M+23) and [M+K]+ (M+39). If these are present and variable, they are likely contributing to the instability of your target [M+H]+ ion.

• Mobile Phase Additives: To promote consistent protonation and reduce sodium/potassium adducts, ensure you are using an appropriate mobile phase additive like 0.1% formic acid.[17]

• Use Plasticware: If metal adducts are a persistent problem, switch from glass to plastic vials and containers to minimize sodium and potassium leaching.[11]

Caption: Workflow for optimizing ESI source conditions.

Q4: My internal standard signal is still unstable even after optimizing the source. Could matrix effects be the problem?

A4: Yes, matrix effects are a very common cause of signal instability in LC-MS, especially when analyzing complex samples.[13][19] Matrix effects occur when co-eluting compounds from the sample matrix interfere with the ionization of your analyte, causing either ion suppression or enhancement.[20]

Diagnosing Matrix Effects:

• Overlay Chromatograms: Compare the chromatogram of your standard in a clean solvent to that of a spiked matrix sample. If you see a significant drop in signal intensity in the matrix sample, you are likely experiencing ion suppression.

• Post-Column Infusion: This is a definitive way to diagnose matrix effects.[20] A constant flow of your standard is infused into the eluent stream after the column. When a blank matrix sample is injected, any dips in the baseline signal correspond to regions of ion suppression.

Mitigating Matrix Effects:

• Improve Chromatographic Separation: The best way to avoid matrix effects is to chromatographically separate your analyte from the interfering compounds. Try adjusting your gradient, changing the mobile phase composition, or using a different column chemistry.

• Enhance Sample Preparation: Use a more rigorous sample clean-up procedure, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove matrix components before injection.

• Dilute the Sample: If sensitivity allows, diluting your sample can reduce the concentration of matrix components and lessen their impact on ionization.

Even with a deuterated internal standard, which is designed to co-elute with the analyte and experience the same matrix effects, problems can arise.[21] As mentioned, the deuterium isotope effect can cause a slight separation of the analyte and the internal standard. If this separation is significant enough to place them in different zones of ion suppression, the ratio of their signals will not be constant, leading to poor accuracy and reproducibility.[13]

Q5: What if I suspect H/D exchange is occurring? How can I test for this?

A5: H/D exchange can be a subtle but significant problem. It effectively lowers the concentration of your fully deuterated standard.

Diagnosing H/D Exchange:

• Incubate the Standard: Prepare a solution of your deuterated standard in your final sample solvent/matrix. Let it sit at room temperature or your experimental temperature for a period of time (e.g., 1, 4, and 24 hours).

• Analyze and Monitor Isotopologues: Analyze these samples by LC-MS. In your mass spectrometer software, extract the ion chromatograms for not just your d5 compound, but also for the d4, d3, etc., versions.

• Look for Trends: If H/D exchange is occurring, you should see a decrease in the peak area of the d5 compound over time, with a corresponding increase in the peak areas of the less-deuterated forms.

Mitigating H/D Exchange:

• Adjust pH: H/D exchange can be pH-dependent. Experiment with slightly adjusting the pH of your sample and mobile phases.

• Minimize Time in Aqueous Solutions: If the exchange is happening in your sample diluent, try to minimize the time the sample spends in that solution before injection.

• Change Solvents: If possible, try to use aprotic solvents (like acetonitrile) as much as possible in your sample preparation, although this is often limited by the requirements of reversed-phase chromatography.

By systematically working through these potential causes, from broad instrument checks to analyte-specific chemical phenomena, you can effectively diagnose and resolve the signal instability of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 in your MS experiments.

References

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Signal Intensity with Deuterated Standards in Mass Spectrometry. BenchChem.

• Waters. (n.d.). What are common adducts in ESI mass spectrometry? - WKB67428. Waters. [Link]

• BenchChem. (2025).

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc. [Link]

• SCIEX. (2024). Diagnosing signal instability when processing data in Analyst®, MultiQuant™, or SCIEX OS software. SCIEX. [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [Link]

• Biotage. (2023). Troubleshooting Loss of Signal: Where did my peaks go?. Biotage. [Link]

• Wang, Y., et al. (2018). Sensitive Determination of Quinones by High-Performance Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry with Methanol Derivatization. Analytical Sciences, 34(3), 335-340. [Link]

• Wandy, J., et al. (2015). List of common adduct types in positive ionisation mode for ESI. ResearchGate. [Link]

• Kuhlmann, F. (n.d.). Dealing with Metal Adduct Ions in Electrospray: Part 1. Chromedia. [Link]

• Scribd. (n.d.). Adduits ESI MS. Scribd. [Link]

• myADLM. (2014). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays?. myADLM.org. [Link]

• ACD/Labs. (2022). Common Adduct and Fragment Ions in Mass Spectrometry. ACD/Labs. [Link]

• Grant, R. P., & Hoke, S. H. (2014). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. Clinica Chimica Acta, 429, 4-5. [Link]

• Wang, Y., et al. (2018). Sensitive Determination of Quinones by High-Performance Liquid Chromatography–Electrospray Ionization–Tandem Mass Spectrometry with Methanol Derivatization. ResearchGate. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• myADLM. (2015). Troubleshooting Liquid Chromatography-Tandem Mass Spectrometry in the Clinical Laboratory. myADLM.org. [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Signal Intensity with Deuterated Standards in Mass Spectrometry. BenchChem.

• LCGC. (2022). Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline?. LCGC. [Link]

• ResearchGate. (2025). Development and Validation of LCMS/MS Method for the Simultaneous Determination of Quinine and Doxycycline in Pharmaceutical Formulations. ResearchGate. [Link]

• ACS Publications. (2025). Rapid and Sensitive Detection of Quinones by In-Source Microdroplet Derivatization Coupled with Mass Spectrometry. Analytical Chemistry. [Link]

• ruthigen. (n.d.). How to optimize ESI source parameters for better sensitivity in LC-MS analysis. ruthigen. [Link]

• Kumagai, H., et al. (2018). Determination of pyrroloquinoline quinone by enzymatic and LC-MS/MS methods to clarify its levels in foods. PLoS One, 13(12), e0209700. [Link]

• Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Element Lab Solutions. [Link]

• Correia, M. S., et al. (2010). Electrospray ionization mass spectrometric fragmentation of hydroquinone derivatives. Journal of Mass Spectrometry, 45(8), 947-954. [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Ion Suppression for Triclosan (TCP) in LC-MS/MS ESI Mode. BenchChem.

• ResearchGate. (2018). Why am I losing the signal (LCMS) for only one internal standard (deuterated drug standards, clinical testing) later in the run?. ResearchGate. [Link]

• ResearchGate. (n.d.). Mass spectra of quinones. ResearchGate. [Link]

• ResearchGate. (2015). Do you have tips for troubleshooting ESI on Shimadzu LCMS 2010?. ResearchGate. [Link]

• Chemistry Stack Exchange. (2020). Stronger ESI signal for deuterated substances. Chemistry Stack Exchange. [Link]

• Spectroscopy Online. (2016). Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. Spectroscopy Online. [Link]

• Li, Y., et al. (2023). Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography-electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 37(12), e9519. [Link]

• He, M., et al. (2021). Spontaneous In-Source Fragmentation Reaction Mechanism and Highly Sensitive Analysis of Dicofol by Electrospray Ionization Mass Spectrometry. International Journal of Environmental Research and Public Health, 18(11), 5897. [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Wikipedia. [Link]

• ResearchGate. (n.d.). Recommended values of D5 physical and chemical properties. ResearchGate. [Link]

• Pascali, G., et al. (2019). A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated PBR111. Journal of Labelled Compounds and Radiopharmaceuticals, 62(4), 196-202. [Link]

• PubChem. (n.d.). 2,5-Cyclohexadiene-1,4-dione, 2,6-diethyl-. PubChem. [Link]

• Petronzi, C., et al. (2013). Cyclohexa-2,5-diene-1,4-dione-based Antiproliferative Agents: Design, Synthesis, and Cytotoxic Evaluation. Journal of Experimental & Clinical Cancer Research, 32, 24. [Link]

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Technical Support Center: Optimizing LC Gradient Separation for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

Welcome to the technical support center for the liquid chromatographic separation of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to streamline your experimental workflows. The following content is structured to address specific challenges you may encounter, offering both theoretical explanations and practical, field-proven solutions.

I. Understanding the Analyte: Physicochemical Properties and Chromatographic Behavior

Before delving into troubleshooting, it is crucial to understand the key characteristics of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 that influence its separation. This molecule possesses a quinone core, a secondary amine (ethylamino group), and deuterium labeling. These features dictate its interaction with the stationary and mobile phases in reversed-phase liquid chromatography (RPLC).

• Quinone Structure: The cyclohexa-2,5-diene-1,4-dione core is relatively polar and can participate in various interactions, including dipole-dipole and hydrogen bonding.

• Deuterium Labeling (-d5): The five deuterium atoms on the ethyl group slightly increase the molecule's hydrophobicity compared to its non-deuterated analog. In RPLC, deuterated compounds often elute slightly earlier than their protium counterparts. This is attributed to the C-D bond being slightly shorter and less polarizable than the C-H bond, leading to weaker van der Waals interactions with the non-polar stationary phase. Furthermore, deuterium substitution can slightly increase the basicity of the adjacent amine group.[1]

II. Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the LC separation of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 in a question-and-answer format.

Q1: Why am I observing significant peak tailing for my analyte?

A1: Peak tailing is a common problem for compounds containing amine groups, like your analyte. It is often caused by secondary interactions between the basic analyte and acidic residual silanol groups on the silica-based stationary phase.

Troubleshooting & Optimization:

• Mobile Phase pH Control: The most effective way to mitigate silanol interactions is to suppress the ionization of either the analyte or the silanol groups.

  • Low pH: By operating the mobile phase at a pH of 2.5-3.5 using an acidic modifier like formic acid or trifluoroacetic acid (TFA), you can ensure the analyte is fully protonated and the silanol groups are largely unionized, minimizing secondary interactions.

  • High pH: Alternatively, using a high pH mobile phase (pH 9-10) with a suitable buffer (e.g., ammonium bicarbonate) will deprotonate the silanol groups and keep the analyte in its neutral form. However, ensure your column is stable at high pH.

• Column Selection:

  • End-capped Columns: Employ a modern, high-purity, end-capped C18 or C8 column. These columns have a lower concentration of residual silanol groups.

  • Alternative Chemistries: Consider columns with alternative stationary phases, such as those with embedded polar groups, which can provide better peak shape for basic compounds.

• Column Overload: Injecting too much sample can lead to peak distortion. Try reducing the injection volume or diluting your sample.

Q2: I am struggling to achieve adequate retention of the analyte on a C18 column. What can I do?

A2: Poor retention of this relatively polar molecule can be a challenge.

Troubleshooting & Optimization:

• Lower Initial Organic Content: Start your gradient with a lower percentage of organic solvent (e.g., 5% acetonitrile or methanol).

• Mobile Phase pH: Ensure your mobile phase pH is in a range where the analyte is at least partially ionized to enhance interaction with the stationary phase through ion-suppression or ion-pairing mechanisms.

• Column Choice: If retention is still insufficient, consider a more retentive stationary phase, such as a phenyl-hexyl column, which can offer different selectivity through pi-pi interactions with the quinone ring.

Q3: My deuterated analyte is co-eluting with an impurity. How can I improve the resolution?

A3: Achieving baseline separation from closely eluting impurities requires careful optimization of the gradient and mobile phase.

Troubleshooting & Optimization:

• Shallow Gradient: A shallower gradient slope will increase the separation window and can improve the resolution of closely eluting peaks.

• Change Organic Modifier: Switching from acetonitrile to methanol (or vice versa) can alter the selectivity of the separation due to differences in their solvent properties.

• Temperature Optimization: Adjusting the column temperature can influence the retention times of your analyte and impurities differently, potentially leading to better separation.

• Mobile Phase Additives: The choice and concentration of the acidic modifier can impact selectivity. Compare the results with formic acid, TFA, and phosphoric acid (if MS detection is not used).

Q4: I am observing baseline noise and drift during my gradient elution. What is the cause?

A4: Baseline instability in gradient elution is often related to the mobile phase or the detector.

Troubleshooting & Optimization:

• High-Purity Solvents: Use high-purity, HPLC-grade solvents and additives to minimize impurities that can cause baseline noise.

• Mobile Phase Degassing: Ensure your mobile phases are properly degassed to prevent bubble formation in the pump and detector.

• UV-Absorbing Additives: If using UV detection, be aware that some mobile phase additives, like TFA, can have significant UV absorbance that changes with the mobile phase composition, leading to a drifting baseline. Using a reference wavelength can sometimes help mitigate this.

• System Equilibration: Always allow sufficient time for the column to equilibrate with the initial mobile phase conditions before each injection.

III. Experimental Protocols

Protocol 1: Starting Method for LC-UV Separation

This protocol provides a robust starting point for the separation of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5.

Parameter	Condition	Rationale
LC Column	C18 reversed-phase (e.g., 100 x 2.1 mm, 2.7 µm)	Provides good retention for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier to improve peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic modifier for reversed-phase.
Gradient	5% B to 95% B over 10 minutes	A good starting gradient to elute the analyte.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	30 °C	Provides stable retention times.
Injection Vol.	5 µL	A typical injection volume to avoid overload.
UV Detection	254 nm or PDA for full spectrum analysis	Quinone structures typically absorb in this range.

Protocol 2: Method Optimization Workflow

This workflow guides you through a systematic approach to optimize the separation.

Caption: A workflow for systematic LC method optimization.

IV. Advanced Troubleshooting

Q5: My results are not reproducible between different HPLC systems. What could be the issue?

A5: Method transfer issues between different instruments are often due to variations in system dwell volume. The dwell volume is the volume from the point of solvent mixing to the head of the column.

Troubleshooting & Optimization:

• Dwell Volume Compensation: If transferring a method from a system with a larger dwell volume to one with a smaller volume, you may need to add an isocratic hold at the beginning of the gradient to compensate.

• Consistent Instrument Parameters: Ensure that parameters like pre-column heaters and detector settings are consistent across all systems.

Q6: How does the deuterium labeling affect my MS detection?

A6: The primary effect of deuterium labeling on mass spectrometry detection is the mass shift of your analyte. The molecular weight of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 will be 5 Da higher than its non-deuterated counterpart. This is beneficial when using it as an internal standard for the non-deuterated analog in quantitative studies. The ionization efficiency in the MS source is generally not significantly affected by deuterium labeling.

V. Logical Relationships in Method Development

The following diagram illustrates the interconnectedness of key parameters in LC method development.

Caption: Interplay of key parameters in LC method development.

VI. References

• Perrin, C. L., & Ohta, B. K. (2003). Beta-deuterium isotope effects on amine basicity, "inductive" and stereochemical. Journal of the American Chemical Society, 125(49), 15008–15009. [Link]

Sources

• 1. Beta-deuterium isotope effects on amine basicity, "inductive" and stereochemical - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing in-source fragmentation of "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5"

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the challenges of analyzing complex and potentially labile molecules. This guide is designed to provide you with in-depth troubleshooting strategies and practical solutions for a common issue encountered during the LC-MS analysis of "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5": in-source fragmentation.

Introduction: The Challenge of In-Source Fragmentation

In-source fragmentation (ISF) is a phenomenon where analyte ions fragment within the ion source of a mass spectrometer, prior to mass analysis.[1][2] This occurs when excess internal energy is imparted to the ions during the desolvation and ionization process, causing them to become unstable and break apart.[1][3] For a molecule like 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, which contains a potentially labile ethylamino group on a quinone core, ISF can lead to a diminished molecular ion signal ([M+H]+) and the appearance of significant fragment ions, complicating quantification and structural confirmation.

This guide provides a structured approach to systematically diagnose and mitigate this issue.

Frequently Asked Questions (FAQs)

Q1: I'm not seeing the expected molecular ion for my compound. Instead, I see a prominent smaller fragment. What is happening?

A1: This is a classic symptom of in-source fragmentation (ISF). The energy applied in the ion source is likely too high for your molecule's stability, causing it to fragment immediately after ionization.[1] The most common culprits are excessively high cone voltage (also known as fragmentor voltage or declustering potential) and high source or desolvation temperatures.[1][4][5]

Q2: Why is my specific molecule, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, prone to fragmentation?

A2: The structure of your molecule contains moieties that are susceptible to fragmentation. Quinone-type structures can be redox-active, and the ethylamino substituent represents a bond that can be cleaved under energetic conditions. The goal of your optimization should be to use the minimum energy necessary to achieve efficient desolvation and ionization, a principle behind "soft ionization" techniques.[3][6][7]

Q3: Does the deuterium labeling (d5) affect the fragmentation?

A3: Yes, it can. The carbon-deuterium (C-D) bond is stronger than a carbon-hydrogen (C-H) bond. This is known as the kinetic isotope effect.[8] This increased bond strength can sometimes make the deuterated portion of the molecule less likely to fragment compared to its non-deuterated analog, potentially shifting the fragmentation pathway to other parts of the molecule.[8] However, if the primary fragmentation pathway involves the loss of the entire ethyl group, the d5 label will not prevent it but will help confirm the identity of the fragment.

Q4: Can my LC mobile phase contribute to fragmentation?

A4: While the mobile phase primarily affects ionization efficiency, it can have an indirect effect. Certain additives can form adducts that are more or less stable than the protonated molecule. For instance, using ammonium formate might yield an [M+NH4]+ adduct that could exhibit different stability in the source compared to the [M+H]+ ion formed with formic acid. In some cases, changing the organic solvent (e.g., from acetonitrile to methanol) can alter desolvation characteristics and reduce fragmentation.[9]

Troubleshooting Guide: A Systematic Approach to Minimizing ISF

This section provides a logical workflow and detailed protocols to minimize in-source fragmentation.

Logical Troubleshooting Workflow

Before making random adjustments, follow a systematic process to identify the source of the fragmentation.

Caption: A logical workflow for troubleshooting in-source fragmentation.

Step 1: Optimization of MS Ion Source Parameters

The ion source is where fragmentation occurs, so optimizing its parameters is the most critical step. The primary goal is to reduce the energy transferred to the ions.

Protocol: Systematic Optimization of Cone Voltage and Source Temperature

This protocol should be performed by infusing a solution of your standard directly into the mass spectrometer to observe real-time effects without chromatographic variability.

• Prepare a Standard Solution: Make a solution of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 at a typical concentration (e.g., 100-500 ng/mL) in your initial mobile phase.

• Infuse the Standard: Using a syringe pump, infuse the solution at a low flow rate (e.g., 5-10 µL/min).

• Set Initial "Soft" Conditions: Begin with the parameters set to values known to be gentle. Refer to Table 1 for starting points.

• Optimize Cone Voltage (CV):

  • Monitor the ion intensity of your molecular ion ([M+H]+) and the primary fragment ion.

  • Starting from a very low CV (e.g., 5-10 V), increase it in small increments (e.g., 5 V).

  • Record the intensities at each step.

  • Plot the ratio of [Fragment]/[M+H]+ versus the Cone Voltage.

  • Select the CV that provides the best signal for [M+H]+ with the lowest possible fragmentation.[4][10]

• Optimize Source/Desolvation Temperature:

  • Using the optimal CV from the previous step, now vary the desolvation gas temperature.

  • Start at a low temperature (e.g., 250-300 °C) and increase in 25 °C increments.[1]

  • High temperatures can promote thermal degradation, which may appear identical to other forms of ISF.[11]

  • Find the lowest temperature that still provides efficient desolvation (i.e., good signal intensity and low noise) without increasing the fragment ion signal.

Data Summary: Recommended MS Parameters

This table provides recommended starting points and the rationale for their adjustment.

Parameter	Recommended Starting Value	Rationale for Minimizing Fragmentation	Troubleshooting Adjustment
Ionization Mode	Electrospray (ESI) Positive	ESI is a soft ionization technique suitable for polar compounds.[7][12]	Consider APCI if thermal stability is high but ESI is too energetic.
Cone Voltage	10 - 20 V	This is the primary voltage controlling ion acceleration into the mass analyzer. Lower values impart less energy, reducing collisions and fragmentation.[1][4][10]	Increase in 5V increments only if signal is poor; decrease if fragmentation is high.
Source Temperature	120 - 140 °C	Minimizes thermal degradation of the analyte before it is nebulized.	Lowering can reduce analyte decomposition.[1]
Desolvation Temp.	250 - 350 °C	Needs to be high enough to desolvate droplets but not so high as to cause thermal fragmentation.[5][8]	Lower this temperature as much as possible while maintaining good signal intensity and peak shape.
Desolvation Gas Flow	500 - 700 L/hr	Affects the efficiency of solvent evaporation.[11]	Adjust in conjunction with desolvation temperature to find an optimal balance.

Step 2: Evaluation of LC Conditions

Your mobile phase and chromatography can influence the stability of the ion generated.

• Mobile Phase pH: Ensure the pH of your mobile phase keeps your analyte ionized and stable. For an amino group, a slightly acidic mobile phase (e.g., with 0.1% formic acid) is typical for positive mode ESI.

• Solvent Choice: If fragmentation persists, consider switching the organic solvent from acetonitrile to methanol. Methanol has different evaporation properties and can sometimes lead to softer ionization conditions.[9]

• Analyte Stability in Solution: Confirm that your compound is not degrading in your sample vial, especially if samples are left at room temperature for extended periods. Quinones can be reactive.

Step 3: Consider Alternative Ionization Techniques

If optimizing ESI is insufficient, your molecule may benefit from a different ionization method.

Caption: Comparison of common atmospheric pressure ionization techniques.

• Atmospheric Pressure Chemical Ionization (APCI): APCI is suitable for moderately polar to nonpolar compounds that are thermally stable. It can sometimes be "softer" for specific molecules that are prone to fragmentation under ESI conditions.[6]

• Atmospheric Pressure Photoionization (APPI): APPI is another soft ionization technique that is particularly effective for nonpolar compounds and can produce very little fragmentation.[6]

Step 4: Verify Compound & Deuteration Integrity

If fragmentation issues persist, it's prudent to confirm the integrity of your analytical standard.

• Analyze a Non-Deuterated Standard: Run the non-deuterated analog of your compound under the same optimized conditions. Comparing the fragmentation patterns can help you understand the influence of the deuterium labels.[8]

• Check for Back-Exchange: In rare cases with high source temperatures and protic solvents, deuterium on aliphatic chains can undergo back-exchange for hydrogen.[8] Look for a distribution of molecular ion peaks (M, M-1, M-2, etc.) separated by ~1 Da. If this is observed, reducing source temperature and ensuring the use of deuterated solvents for sample preparation can help.[8]

References

• ACD/Labs. (2023, August 23). A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. Retrieved from [Link]

• Chromatography Forum. (2023, July 2). Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. Retrieved from [Link]

• LCGC. (2020, December 8). The LCGC Blog: 10 Great Tips for Electrospray Ionization LC–MS. Retrieved from [Link]

• Chemistry LibreTexts. (2023, February 11). 2.3: Ionization Techniques. Retrieved from [Link]

• ResearchGate. (n.d.). Fine tuning of mass parameters (A) cone voltage, (B) desolvation.... Retrieved from [Link]

• ACS Publications. (2018, November 13). A “Soft” and “Hard” Ionization Method for Comprehensive Studies of Molecules. Analytical Chemistry. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Retrieved from [Link]

• LC-MS.com. (2024, September 9). Comprehensive Guide to Electrospray Ionization (ESI) in Modern Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (2019, March 4). Some advice about how to reduce the fragmentation in ESI mass spectrometry?. Retrieved from [Link]

• Chromatography Forum. (2015, January 19). ESI ionization: How to avoid in-source fragmentation. Retrieved from [Link]

Sources

• 1. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Two Soft Ionization Techniques—EI and MALDI - Creative Proteomics Blog [creative-proteomics.com]
• 3. JEOL USA blog | An Overview of Different GC-MS Ionization Techniq [jeolusa.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. acdlabs.com [acdlabs.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]
• 9. ESI ionization: How to avoid in-source fragmentation - Chromatography Forum [chromforum.org]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. poseidon-scientific.com [poseidon-scientific.com]

Technical Support Center: Troubleshooting Ion Suppression for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 in Plasma Samples

Welcome to the technical support guide for researchers, scientists, and drug development professionals encountering challenges with the bioanalysis of "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5" in plasma samples. This resource is designed to provide in-depth, actionable troubleshooting advice, focusing specifically on the pervasive issue of ion suppression in liquid chromatography-mass spectrometry (LC-MS) workflows. Our goal is to equip you with the expertise to diagnose, mitigate, and ultimately overcome matrix effects to ensure the accuracy and reproducibility of your quantitative data.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a critical issue in my analysis?

Ion suppression is a type of matrix effect where the ionization efficiency of a target analyte is reduced by the presence of co-eluting compounds from the sample matrix.[1] In electrospray ionization (ESI), the most common ionization technique for this type of molecule, a finite amount of charge is available on the surface of droplets as they evaporate in the MS source.[2] When matrix components, such as salts, proteins, and particularly phospholipids from plasma, are present at high concentrations, they compete with your analyte for this charge.[3] This competition leads to a decreased signal for your analyte, which can result in:

• Reduced Sensitivity: Your ability to detect the analyte at low concentrations is compromised.

• Poor Accuracy and Precision: Inconsistent suppression across different samples or calibration standards leads to unreliable quantitative results.[4]

Q2: I suspect ion suppression is affecting my "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5" signal. How can I definitively diagnose it?

The most reliable method for diagnosing ion suppression is a post-column infusion experiment .[6] This technique provides a visual map of where suppression occurs throughout your chromatographic run. The process involves continuously infusing a standard solution of your analyte into the mobile phase after the LC column but before the MS source. When you inject a blank, extracted plasma sample, any dip in the otherwise stable analyte signal indicates a retention time zone where matrix components are eluting and causing suppression.[4]

Another straightforward method is to compare the peak area of your analyte prepared in a clean solvent (neat solution) with the peak area of the analyte spiked into an extracted blank plasma sample at the same concentration.[7][8] A significantly lower peak area in the plasma sample confirms the presence of ion suppression.

In-Depth Troubleshooting Guides

Problem: My analyte signal is low and highly variable between replicate injections. I've performed a post-column infusion experiment and confirmed a major suppression zone that overlaps with my analyte's retention time.

This is a classic and challenging scenario. The co-elution of matrix components, most commonly phospholipids in plasma, is directly interfering with the ionization of "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5". Our approach will be to systematically improve the sample cleanup and chromatographic separation to resolve the analyte from these interferences.

Sources

• 1. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. providiongroup.com [providiongroup.com]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 5. Ion-suppression effects in liquid chromatography-tandem mass spectrometry due to a formulation agent, a case study in drug discovery bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Improving Recovery of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 from Biological Matrices

A Note from Your Senior Application Scientist

Welcome to the technical support center. As scientists, we understand that robust and reproducible bioanalysis is the cornerstone of successful research and drug development. The specific analyte , "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5," presents a unique set of challenges due to its quinone-dione structure and its role as a deuterated internal standard (-d5). Its accurate recovery is not just a metric of success but a prerequisite for the reliable quantification of its non-labeled therapeutic counterpart.[1][2][3]

This guide is structured to move from foundational principles to specific, actionable troubleshooting steps and protocols. We will not just tell you what to do, but explain why you are doing it. Our goal is to empower you to diagnose issues systematically and optimize your methods with a deep understanding of the underlying chemistry and analytical principles. Let's begin by dissecting the core challenges you might face.

Section 1: Foundational Knowledge - Understanding Core Challenges

Before troubleshooting, it's critical to understand the interconnected factors that can lead to low or variable recovery. Addressing one issue, such as extraction efficiency, without considering analyte stability will often lead to frustrating and inconsistent results.

FAQ: What are the primary factors affecting the recovery of my analyte from biological samples?

Low recovery is rarely due to a single cause. It's typically an interplay of four key factors: Analyte Stability, Protein Binding, Extraction Inefficiency, and Matrix Effects. Each must be considered and systematically investigated.[4][5]

• Analyte Stability: Your compound, with its cyclohexa-diene-dione structure, may be susceptible to degradation.[6] Factors like sample pH, storage temperature, light exposure, and enzymatic activity can alter its chemical form, leading to apparent recovery loss.[5][7][8] Stability issues must be ruled out before optimizing extraction parameters.[7]

• Protein Binding: In matrices like plasma or serum, analytes often bind to proteins such as albumin.[9] This bound fraction is not available for extraction. Effective sample pretreatment must disrupt these interactions to release the analyte.[9]

• Extraction Inefficiency: This is the most direct cause of low recovery and relates to the chosen sample preparation technique (PPT, LLE, or SPE). The chemistry of the analyte must be perfectly matched with the extraction mechanism (e.g., polarity, charge state).[5][10]

• Matrix Effects: While not a direct cause of physical analyte loss, matrix effects can suppress or enhance the analyte's signal during LC-MS analysis, which appears as low or high recovery.[11][12][13] This phenomenon arises from co-eluting components from the biological matrix that interfere with the ionization process.[14][15]

Caption: Interrelated factors contributing to poor analyte recovery.

FAQ: My analyte is deuterated (-d5). Does this impact its recovery or stability?

Theoretically, a stable isotope-labeled (SIL) internal standard like yours should have virtually identical physicochemical properties to the non-labeled analyte.[2] This means it will co-extract and experience similar matrix effects, which is why SILs are the "gold standard" for correcting variability during sample prep and analysis.[1][3][16][17]

However, this assumption hinges on two critical points:

• High Isotopic and Chemical Purity: The SIL must be of high purity (≥98% isotopic enrichment) to behave predictably.[2]

• Identical Behavior: While rare, minor differences in chromatographic retention time (isotopic effects) can sometimes occur, potentially causing the SIL and the analyte to experience slightly different matrix effects.[17]

Therefore, while the deuteration itself doesn't inherently lower recovery, ensuring its recovery is high and consistent is paramount for accurate quantification of the target compound.

Section 2: Troubleshooting Low Recovery - A Systematic Approach

When faced with low recovery, avoid random adjustments. A logical, stepwise diagnostic process will save time and resources. This workflow starts with the most fundamental potential issues before moving to complex method optimization.

Caption: A systematic workflow for troubleshooting low analyte recovery.

FAQ: How do I properly assess the stability of my analyte?

Analyte stability should be evaluated early in method development, following established regulatory guidelines.[7][18][19][20]

Experimental Protocol: Analyte Stability Assessment

This protocol assesses stability under conditions that mimic sample handling and storage.

• Prepare QC Samples: Spike your biological matrix (e.g., plasma) with the analyte at low and high concentration levels.

• Establish Baseline (T=0): Analyze a set of these freshly prepared QC samples immediately to determine the initial concentration. This is your reference point.

• Bench-Top Stability:

  • Leave a set of QC samples on the lab bench at room temperature for a duration that mimics your expected sample preparation time (e.g., 4, 8, or 24 hours).

  • Analyze the samples and compare the concentrations to the T=0 baseline.

• Freeze-Thaw Stability:

  • Subject a set of QC samples to multiple freeze-thaw cycles (e.g., freeze at -80°C, thaw completely at room temperature, and repeat for 3-5 cycles).

  • Analyze the samples after the final thaw and compare to the T=0 baseline. Cathinone stability, which can be analogous to some dione structures, has been shown to be highly temperature-dependent.[8]

• Long-Term Stability:

  • Store sets of QC samples at your intended storage temperature (e.g., -80°C) for extended periods (e.g., 1 week, 1 month, 3 months).

  • Analyze a set at each time point and compare to the T=0 baseline.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the baseline (T=0) concentration. If degradation exceeds this, you have a stability issue.

Troubleshooting Stability Issues

Problem	Potential Cause	Recommended Solution
Degradation at Room Temp	Enzymatic activity in the matrix; pH-mediated hydrolysis.	Process samples on ice; add enzyme inhibitors (e.g., sodium fluoride); adjust sample pH immediately after collection.
Freeze-Thaw Instability	Analyte sensitivity to pH shifts or ice crystal formation during freezing.	Aliquot samples into single-use tubes to avoid repeated thawing; investigate different storage temperatures.
Long-Term Storage Loss	Slow chemical degradation or oxidation.	Store at a lower temperature (e.g., -80°C vs. -20°C); flush sample tubes with nitrogen before capping to remove oxygen.[5]

Section 3: Optimizing Sample Preparation Methods

If stability is confirmed, the next step is to optimize the extraction itself. The choice of method—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), or Solid-Phase Extraction (SPE)—depends on the required cleanliness of the extract and the complexity of the matrix.

Protein Precipitation (PPT)

PPT is the simplest method but often yields the "dirtiest" extract, with a high potential for matrix effects.[21] It works by adding a large volume of organic solvent or acid to denature and precipitate matrix proteins.

• When to Use: Ideal for early discovery, high-throughput screening where speed is prioritized over extract cleanliness.

• Pros: Fast, simple, inexpensive.

• Cons: High risk of matrix effects, may co-precipitate the analyte with proteins, limited ability to concentrate the sample.[22][23]

Troubleshooting PPT

Problem	Potential Cause	Recommended Solution
Low Recovery	Analyte is co-precipitating with the proteins. This can happen if the analyte is extensively protein-bound or has low solubility in the precipitation solvent.[24]	Try a different precipitation solvent (e.g., methanol instead of acetonitrile). Acidify the sample before adding organic solvent to disrupt protein binding.[9]
Poor Reproducibility	Inconsistent protein crash; variations in vortexing time or temperature.	Standardize the procedure: ensure the solvent is added quickly, vortex for a consistent time, and centrifuge at a consistent temperature and speed.
Clogged LC Column	Incomplete protein removal.	Increase centrifugation time/speed. Use a guard column or in-line filter before your analytical column.

Liquid-Liquid Extraction (LLE)

LLE provides a cleaner extract than PPT by partitioning the analyte between the aqueous biological sample and an immiscible organic solvent.[25] Success depends heavily on selecting the correct solvent and adjusting the sample pH to maximize the analyte's affinity for the organic phase.

• When to Use: When a cleaner extract than PPT is needed and the analyte has favorable solubility in an immiscible organic solvent.

• Pros: Cleaner extracts than PPT, can be highly selective.

• Cons: More labor-intensive, uses larger solvent volumes, can be difficult to automate.

Experimental Protocol: Optimizing LLE

• Analyte Chemistry Assessment: Your analyte has a secondary amine (the ethylamino group), which is basic. It also has ketone groups, which are polar.

• pH Adjustment:

  • To extract into an organic solvent, you want to make the analyte as non-polar as possible. This is achieved by neutralizing its charge.

  • Action: Adjust the sample pH to be ~2 units above the pKa of the ethylamino group (likely pKa ~9-10). A basic pH (e.g., pH 11) will ensure the amine is in its neutral, free base form.

• Solvent Selection:

  • Choose a water-immiscible organic solvent. A good starting point is a moderately polar solvent like methyl tert-butyl ether (MTBE) or ethyl acetate. For more non-polar compounds, hexane/ethyl acetate mixtures can be used.[26]

  • Action: Test a panel of solvents (e.g., MTBE, ethyl acetate, dichloromethane) to see which provides the highest recovery.

• Extraction & Analysis:

  • Add the chosen organic solvent to the pH-adjusted sample.

  • Vortex vigorously to ensure thorough mixing.

  • Centrifuge to separate the layers.

  • Aspirate the organic layer, evaporate to dryness, and reconstitute in a mobile phase-compatible solvent for LC-MS analysis.[16]

Solid-Phase Extraction (SPE)

SPE is the most powerful technique for achieving high recovery and the cleanest extracts, making it ideal for regulated bioanalysis.[10][27] It uses a solid sorbent to retain the analyte, while interferences are washed away. The analyte is then selectively eluted.[27][28]

• When to Use: For validated methods requiring high sensitivity, low matrix effects, and excellent reproducibility.

• Pros: Highest sample cleanup, high concentration factor, highly reproducible, and easily automated.[29]

• Cons: Higher cost per sample, requires more extensive method development.[10]

Sorbent Selection Strategy

Given your analyte's structure (basic amine, moderate polarity), a Mixed-Mode Cation Exchange (MCX) sorbent is an excellent starting point. This sorbent has both reversed-phase (for hydrophobic interactions) and strong cation exchange (for ionic interactions) properties.[30][31] This dual retention mechanism provides superior selectivity.[32]

Caption: A typical Mixed-Mode Cation Exchange (MCX) SPE workflow.

Experimental Protocol: MCX SPE Method Development

• Sample Pre-treatment: Dilute the biological sample (e.g., 1:1) with a weak acid like 2% formic acid. This ensures the ethylamino group is protonated (positively charged) for strong retention on the cation exchange sorbent.[33]

• Condition: Pass 1 mL of methanol through the SPE cartridge to wet the sorbent.[33][34]

• Equilibrate: Pass 1 mL of 2% formic acid in water to prepare the sorbent for the sample. Do not let the sorbent go dry.[10][33]

• Load: Load the pre-treated sample onto the cartridge at a slow, steady flow rate (~1 mL/min).

• Wash 1 (Polar): Wash with 1 mL of 2% formic acid in water. This removes salts and highly polar matrix components while the analyte is retained by both reversed-phase and cation exchange mechanisms.

• Wash 2 (Non-polar): Wash with 1 mL of methanol. This removes lipids and other non-polar interferences. The analyte remains bound by the strong ionic interaction. Optimizing the strength of this organic wash is key to removing interferences without losing the analyte.[34]

• Elute: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic elution solvent neutralizes the charged amine group, disrupting its ionic bond with the sorbent and allowing it to be released.

• Post-Elution: Evaporate the eluate and reconstitute in mobile phase for analysis.

Troubleshooting SPE

Problem	Potential Cause	Recommended Solution
Low Recovery	Analyte Breakthrough during Loading: Flow rate is too high.	Decrease the sample loading flow rate to ensure sufficient interaction time with the sorbent.[10]
Analyte Loss during Washing: The organic wash step is too strong.	Decrease the percentage of organic in Wash 2 (e.g., try 50% methanol instead of 100%).[34][35]
Incomplete Elution: The elution solvent is not strong enough or the wrong pH.	Increase the basicity of the elution solvent (e.g., 10% NH4OH) or use a stronger organic solvent if needed. Ensure sufficient elution volume is used.[10]
Poor Reproducibility	Sorbent Bed Drying: The sorbent dried out after conditioning/equilibration.	Ensure the sorbent bed remains wetted until the sample is loaded.[10]
Inconsistent Flow Rates: Manual processing introduces variability.	Use a vacuum or positive pressure manifold for consistent flow. Consider automation for high-throughput needs.[35]

Section 4: Addressing Matrix Effects

Even with high physical recovery, your results can be compromised by matrix effects. Using a deuterated internal standard is the best way to compensate for this, but it's still crucial to assess the extent of the issue.[1][3]

FAQ: How do I quantitatively measure matrix effects?

The "golden standard" method is the post-extraction spike experiment.[13] This allows you to calculate a Matrix Factor (MF).

Experimental Protocol: Matrix Factor Assessment

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Spike the analyte and internal standard into the final reconstitution solvent.

  • Set B (Post-Spike Matrix): Extract a blank biological matrix sample. Spike the analyte and internal standard into the final, clean eluate after extraction.

  • Set C (Pre-Spike Matrix): Spike the analyte and internal standard into the blank biological matrix before extraction (this is your standard recovery sample).

• Analyze and Calculate:

  • Analyze all sets by LC-MS.

  • Matrix Factor (MF) = (Peak Area in Set B) / (Peak Area in Set A)

  • Recovery (%) = (Peak Area in Set C) / (Peak Area in Set B) * 100

• Interpret the Results:

  • MF ≈ 1: No significant matrix effect.

  • MF < 1: Ion suppression is occurring.

  • MF > 1: Ion enhancement is occurring.

An acceptable method should have a consistent matrix factor across different lots of the biological matrix.

Strategies to Mitigate Matrix Effects

Strategy	Rationale
Improve Sample Cleanup	Switch from PPT to LLE or SPE to more effectively remove interfering components like phospholipids.[12]
Optimize Chromatography	Adjust the LC gradient to achieve chromatographic separation between the analyte and the interfering matrix components.[13]
Dilute the Sample	A simple "dilute-and-shoot" approach can sometimes reduce matrix effects to an acceptable level, but at the cost of sensitivity.
Use a Different Ionization Source	If available, switching from Electrospray Ionization (ESI) to Atmospheric Pressure Chemical Ionization (APCI) may reduce susceptibility to matrix effects for some analytes.

References

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. (n.d.). National Institutes of Health.
• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? (n.d.). NorthEast BioLab.
• Assessment of matrix effect in quantitative LC-MS bioanalysis. (n.d.). National Institutes of Health.
• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Journal of Analytical Chemistry Research.
• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.). Chromatography Online.
• Best practices during bioanalytical method validation for the characterization of assay reagents and the evaluation of analyte stability in assay standards, quality controls, and study samples. (n.d.). National Institutes of Health.
• Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. (2025, October 17). Welch Materials, Inc.
• Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited. (2022, January 28). National Institutes of Health.
• A Simplified Approach to Optimize SPE Method Development with Downstream LC–MS Analysis Allowing 100% Organic, Basified Injection Solvents. (n.d.). Spectroscopy Online.
• Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. (n.d.). MDPI.
• Troubleshooting Low Recovery Rates in Chromatographic Analysis. (2025, February 21). Welch Materials, Inc.
• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (n.d.). IQVIA.
• A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. (n.d.). National Institutes of Health.
• Why Is Your SPE Recovery So Low? (2025, August 7). Aijiren.
• FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. (2023, January 11). Outsourced Pharma.
• Validation of bioanalytical methods - Highlights of FDA's guidance. (n.d.). ResearchGate.
• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. (n.d.). U.S. Food and Drug Administration.
• High-Recovery Liquid-Liquid Extraction of Nalmefene from Human Plasma Using a Deuterated Internal Standard for. (n.d.). BenchChem.
• Extraction of Polar Basic Drugs from Plasma with Polymeric SPE Cation Exchange, Bond Elut Plexa PCX. (n.d.). Agilent Technologies.
• TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. (n.d.). National Institutes of Health.
• Understanding and Improving Solid-Phase Extraction. (2014, December 1). LCGC International.
• Optimizing Wash & Elution in SPE Method Development. (2015, September 5). Phenomenex.
• Protein precipitation as a possible important pitfall in the clinical chemistry analysis of blood samples containing monoclonal immunoglobulins: 2 case reports and a review of the literature. (n.d.). PubMed.
• Solid phase extraction of 2,4-D from human urine. (n.d.). PubMed.
• Practical tips for preventing proteins from "crashing out" & what you can do if it happens. (2023, March 21). Bitesize Bio.
• Protein precipitation as a possible important pitfall in the clinical chemistry analysis of blood samples containing monoclonal immunoglobulins: 2 Case reports and a review of the literature. (n.d.). ResearchGate.
• Techniques for disrupting protein binding in sample preparation. (2023, February 2). Biotage.
• Solid Phase Extraction Guide. (n.d.). Thermo Fisher Scientific - US.
• Increased Speed and Sample Throughput of Opioid Analysis from Human Urine Using Micro-Elution Solid Phase Extraction. (n.d.). Fisher Scientific.
• Long-Term Stability of Synthetic Cathinones in Forensic Toxicology Samples. (n.d.). Office of Justice Programs.
• Quantitative validation of different protein precipitation methods in proteome analysis of blood platelets. (n.d.). PubMed.
• Liquid-liquid separation of n-hexane/1-hexene and cyclohexane/cyclohexene using deep eutectic solvents. (n.d.). ResearchGate.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass.
• Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? (2017, January 1). PubMed.
• Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. (n.d.). MDPI.
• Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples. (2024, March 30). National Institutes of Health.
• Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting. (n.d.). National Institutes of Health.
• Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples. (2024, March 30). PubMed.
• (PDF) Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples. (n.d.). ResearchGate.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). YouTube.
• Study of liquid-liquid extraction of perrhenate with cyclohexanone in different media. (n.d.). PubMed.
• Automation of Solid-Phase Extraction for Urinary Opiate Analysis. (2008, October 24). American Laboratory.
• Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. (n.d.). ResearchGate.

Sources

• 1. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
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"2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5" stability issues in solution

Prepared by: Gemini Application Science Team Document ID: TSS-CID5-2026-01 Version: 1.0

Introduction

This technical guide provides in-depth information, troubleshooting advice, and best practices for the handling and use of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5. This molecule belongs to the p-benzoquinone imine class of compounds, which are known for their high reactivity and potential for instability in solution.[1][2] The deuterium labeling (d5) indicates its common application as an internal standard in quantitative mass spectrometry-based assays. Understanding the chemical behavior of the core structure is paramount to generating reliable and reproducible experimental data. This guide is designed for researchers, scientists, and drug development professionals to mitigate common stability issues and ensure data integrity.

Frequently Asked Questions (FAQs)

Q1: What is 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, and why is it deuterated?

A1: This compound is a deuterated analog of 2-(ethylamino)-p-benzoquinone imine. The core structure is a quinone imine, a class of molecules known for their redox activity and electrophilicity.[3][4] The "-d5" designation signifies that the five hydrogen atoms on the ethyl group have been replaced with deuterium. This isotopic labeling makes the molecule heavier than its non-deuterated counterpart. Its primary application is as an internal standard (IS) in bioanalytical methods using liquid chromatography-mass spectrometry (LC-MS). The mass shift provided by the deuterium atoms allows the instrument to distinguish the IS from the non-labeled analyte, ensuring accurate quantification by correcting for variations in sample preparation and instrument response.

Q2: What are the primary stability concerns for this compound in solution?

A2: The principal stability issues stem from the inherent reactivity of the quinone imine functional group.[2] There are two main degradation pathways to be aware of:

• Hydrolysis: The imine bond (C=N) is susceptible to cleavage by water, especially under acidic or strongly alkaline conditions.[5][6] This reaction breaks the molecule down into different, non-target compounds, leading to a loss of the parent signal.

• Nucleophilic Addition: Quinone imines are potent Michael acceptors.[1][2] They can react readily with nucleophiles commonly found in biological matrices or buffers, such as thiols (e.g., glutathione, cysteine residues in proteins, or buffer additives like DTT).[7] This results in the formation of covalent adducts, which also reduces the concentration of the intended compound.

Q3: How does pH affect the stability of my solutions?

A3: The pH of the solution is a critical factor. Imine hydrolysis rates are highly pH-dependent.[5]

• Acidic Conditions (pH < 4): Hydrolysis of the imine bond can be accelerated.[6]

• Neutral to Slightly Acidic Conditions (pH 5-7): This range often represents a compromise, slowing hydrolysis. However, stability must be empirically determined for your specific buffer system.

• Alkaline Conditions (pH > 8): Can also promote hydrolysis and other side reactions.[6]

For maximal stability, especially in aqueous buffers, it is crucial to minimize the time the compound spends in solution before analysis.

Q4: What solvents are recommended for preparing stock and working solutions?

A4: To mitigate the risk of hydrolysis, initial stock solutions should be prepared in anhydrous, aprotic organic solvents.

• Recommended: Acetonitrile (ACN), Dimethyl sulfoxide (DMSO).

• Use with Caution: Methanol or ethanol. While often used, these protic solvents can participate in reactions over time.

• Avoid: Preparing long-term stock solutions in aqueous buffers.

Always use high-purity, anhydrous-grade solvents to prepare stock solutions.

Q5: How should I properly store the solid compound and its solutions?

A5: Proper storage is essential to preserve the integrity of the compound.

Form	Temperature	Atmosphere	Light Conditions	Container
Solid	-20°C or -80°C	Inert Gas (Argon or Nitrogen)	Protect from light (Amber vial)	Tightly sealed vial
Stock Solution	-80°C	Inert Gas (optional, but recommended)	Protect from light (Amber vial)	Small, single-use aliquots
Working Solution	Prepare fresh daily	N/A	Protect from light	Use low-adsorption labware

Key Storage Practices:

• Aliquoting: Dispense stock solutions into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation.

• Inert Atmosphere: Backfilling vials with argon or nitrogen before sealing displaces oxygen and moisture, reducing oxidative degradation and hydrolysis.

Q6: I am observing rapid and inconsistent loss of the compound in my bioanalytical assay. What are the likely causes?

A6: This is a common and critical issue. The loss of signal is almost certainly due to the compound's reactivity.

Troubleshooting Workflow: Signal Loss

Caption: Troubleshooting workflow for signal loss.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution in an organic solvent.

• Pre-analysis: Allow the vial containing the solid compound to equilibrate to room temperature for at least 20 minutes before opening to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of the solid compound in a clean, dry vial.

• Solvent Addition: Add the calculated volume of anhydrous-grade acetonitrile (ACN) or DMSO to achieve the target concentration of 1 mg/mL.

• Dissolution: Vortex the solution for 1-2 minutes until the compound is fully dissolved. Gentle sonication can be used if necessary.

• Inerting: If storing for more than a day, gently flush the headspace of the vial with an inert gas (argon or nitrogen) before tightly sealing the cap.

• Storage: Store at -80°C in properly labeled, single-use aliquots.

Protocol 2: Spiking into a Biological Matrix (e.g., Plasma)

This protocol emphasizes speed and temperature control to minimize degradation during sample preparation.

• Thawing: Thaw biological samples (e.g., plasma) on ice. Keep them cold throughout the procedure.

• Working Solution Preparation: Prepare a fresh intermediate or working solution of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 by diluting the stock solution in ACN or an appropriate solvent compatible with the assay.

• Spiking: Add a small, precise volume of the working solution to the thawed plasma sample. The volume should be minimal (e.g., <5% of the total sample volume) to avoid altering the matrix composition significantly.

• Immediate Mixing: Vortex the sample for 10-15 seconds immediately after spiking to ensure homogeneity.

• Immediate Processing: Proceed without delay to the next step (e.g., protein precipitation, solid-phase extraction). Do not allow the spiked sample to sit at room temperature or even on ice for extended periods. For protein precipitation, immediately add the cold precipitation solvent (e.g., ACN with 1% formic acid).

Understanding Degradation Pathways

The high reactivity of the quinone imine core is the primary source of instability. The diagram below illustrates the two most common degradation mechanisms that must be controlled for successful experimentation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chemicals and Drugs Forming Reactive Quinone and Quinone Imine Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Quinone and its derivatives for energy harvesting and storage materials - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Benzoquinone imines. Part 13. Reactions of N-methylated 2-aminoindamines in aqueous solution - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. Mechanisms of N-acetyl-p-benzoquinone imine cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Calibration curve problems with "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5"

Document ID: TSC-2026-01-D5

Version: 1.0

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 as an internal standard (IS) in quantitative bioanalytical methods, typically involving liquid chromatography-tandem mass spectrometry (LC-MS/MS). As a deuterated analogue, this internal standard is intended to mirror the analytical behavior of its non-labeled counterpart, correcting for variability during sample preparation and analysis.

However, challenges with calibration curve linearity, accuracy, and precision can arise. This guide provides a structured approach to troubleshooting common problems, grounded in established scientific principles and regulatory expectations. The core philosophy of this document is to empower users to diagnose issues systematically, ensuring the generation of reliable and robust data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 and related calibration curve issues.

Q1: My calibration curve for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is non-linear, particularly at the higher concentration points. What are the likely causes?

A1: Non-linearity in LC-MS calibration curves is a common issue that can stem from several sources.[1][2] Key potential causes include:

• Detector Saturation: The most frequent cause of non-linearity at high concentrations is the saturation of the mass spectrometer's detector.[3][4] When the ion count exceeds the detector's linear dynamic range, the response is no longer proportional to the concentration.

• Ionization Source Saturation: At high analyte concentrations, the efficiency of the electrospray ionization (ESI) process can decrease due to competition for droplet surface area and charge, leading to a plateau in the signal response.

• Matrix Effects: Although a stable isotope-labeled internal standard (SIL-IS) is designed to compensate for matrix effects, significant and variable ion suppression or enhancement can still lead to non-linearity if the analyte and IS do not behave identically under all conditions.[5]

• Formation of Adducts or Multimers: At higher concentrations, the analyte may form dimers or other adducts, which are not monitored by the selected mass transition, leading to a flattened response curve.[1][2]

Q2: I am observing poor precision (%CV > 15%) in my lower concentration calibration standards, especially the Lower Limit of Quantitation (LLOQ). What should I investigate?

A2: Poor precision at the LLOQ is often related to issues with signal intensity and sample preparation. Consider the following:

• Low Signal-to-Noise (S/N): If the peak intensity at the LLOQ is too low (typically S/N < 10), the integration of the peak becomes inconsistent, leading to high variability.

• Contamination and Carryover: Contamination from glassware, solvents, or carryover from preceding high-concentration samples can artificially inflate the response of low-level standards, causing poor precision and accuracy.[6]

• Adsorption: The analyte or internal standard may adsorb to plasticware (e.g., pipette tips, vials) or the LC flow path, leading to variable and incomplete recovery, which is more pronounced at lower concentrations.

• Pipetting/Dilution Errors: Inaccuracies in preparing the serial dilutions for the calibration curve have a greater relative impact at the lowest concentrations.

Q3: Can the deuterated ethylamino group on the internal standard be a source of instability?

A3: Yes, while generally stable, deuterated compounds can be susceptible to hydrogen-deuterium (H-D) exchange.[7] For 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, the deuterium atoms on the ethyl group are generally stable. However, exposure to strongly acidic or basic conditions, or prolonged storage in protic solvents (like water or methanol), can potentially facilitate H-D exchange. This would lead to a change in the mass of the internal standard and compromise the integrity of the assay. It is crucial to store the standard under recommended conditions and prepare fresh working solutions regularly.[7]

Q4: My calibration curve is consistently linear, but the back-calculated accuracy of my standards does not meet the acceptance criteria (e.g., ±15% of nominal, ±20% at LLOQ). What does this indicate?

A4: This scenario often points to a systematic error in the preparation of your stock or working solutions.

• Inaccurate Stock Solution Concentration: An error in the initial weighing of the reference standard or the internal standard will propagate through the entire calibration curve, leading to a consistent bias.

• Degradation of Stock or Working Solutions: If the analyte or IS has degraded in the stock or working solutions, the actual concentrations will be lower than the nominal values, resulting in a consistent positive or negative bias in the back-calculated concentrations.

• Incorrect Internal Standard Concentration: Adding an incorrect amount of the internal standard to all samples and standards will also cause a systematic shift in the response ratios, leading to inaccurate back-calculation.

Part 2: Troubleshooting Guides

This section provides systematic guides to diagnose and resolve specific calibration curve problems.

Guide 1: Troubleshooting Non-Linearity (High Concentration Deviation)

This guide follows a logical flow to identify the root cause of non-linearity, typically observed as a negative deviation at the upper end of the calibration curve.

Caption: Troubleshooting workflow for non-linear calibration curves.

Guide 2: Addressing Poor Precision and Accuracy at the LLOQ

This guide focuses on resolving issues of variability and bias at the lower end of the calibration range.

Caption: Troubleshooting workflow for LLOQ precision and accuracy.

Part 3: Experimental Protocols & Data Presentation

Adherence to validated protocols is paramount for reproducible results. This section provides standard procedures and data acceptance criteria based on regulatory guidelines.

Protocol 1: Preparation of Stock and Working Solutions

This protocol outlines the steps for preparing accurate stock and working solutions for both the analyte and the internal standard, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5.

Materials:

• Analyte reference standard

• 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 (Internal Standard)

• LC-MS grade solvent (e.g., Methanol, Acetonitrile)

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

Procedure:

• Equilibration: Allow the sealed containers of the reference standard and internal standard to equilibrate to room temperature before opening to prevent condensation.

• Stock Solution Preparation (e.g., 1 mg/mL):

  • Accurately weigh approximately 10 mg of the standard into a 10 mL volumetric flask.

  • Record the exact weight.

  • Dissolve the standard in a small amount of solvent.

  • Once fully dissolved, bring the volume to the mark with the same solvent.

  • Cap and invert the flask multiple times to ensure homogeneity.

  • Calculate the exact concentration based on the weight and purity of the standard.

• Working Solution Preparation:

  • Perform serial dilutions from the stock solution using calibrated pipettes and volumetric flasks to create a series of working solutions for the calibration curve standards.

  • Similarly, prepare a working solution of the internal standard at the desired final concentration.

• Storage: Store all stock and working solutions in amber vials at the recommended temperature (typically -20°C or lower) to minimize degradation and solvent evaporation.[7]

Data Presentation: Calibration Curve Acceptance Criteria

The following table summarizes typical acceptance criteria for calibration curves in regulated bioanalysis, based on FDA and EMA guidelines.

Parameter	Acceptance Criteria	Reference
Number of Standards	A minimum of six non-zero standards, plus a blank and a zero sample.	,
Correlation Coefficient (r)	While not the sole determinant of linearity, typically r ≥ 0.99 is expected. The fit should be assessed by the accuracy of the back-calculated standards.	,
Regression Model	The simplest model that adequately describes the concentration-response relationship should be used. A linear, weighted (1/x or 1/x²) regression is most common.	,
Accuracy	The back-calculated concentration of each standard must be within ±15% of the nominal value, except for the LLOQ, which must be within ±20%.	,
Precision	The %CV of the response ratios at each concentration level should not exceed 15% (20% at the LLOQ).	,
LLOQ Identification	The LLOQ must be a discrete standard on the curve and should be identifiable, reproducible, and have a response that is at least 5 times the response of the blank.	,

References

• Cheng, W. L., et al. (2023). Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. Annals of Laboratory Medicine, 43(1), 5–16. Available at: [Link]

• CAB Direct. (n.d.). Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. Retrieved from [Link]

• Li, W., et al. (2012). Systematic evaluation of the root cause of non-linearity in liquid chromatography/tandem mass spectrometry bioanalytical assays and strategy to predict and extend the linear standard curve range. Rapid Communications in Mass Spectrometry, 26(12), 1435–1444. Available at: [Link]

• ResearchGate. (n.d.). Systematic evaluation of the root cause of non-linearity in liquid chromatography/tandem mass spectrometry bioanalytical assays and strategy to predict and extend the linear standard curve range. Retrieved from [Link]

• Martin, J., et al. (2017). Fitting Nonlinear Calibration Curves: No Models Perfect. Journal of Analytical Sciences, Methods and Instrumentation, 7, 1-17. Available at: [Link]

• ResearchGate. (n.d.). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• National Institutes of Health. (n.d.). Assessment of matrix effect in quantitative LC-MS bioanalysis. Retrieved from [Link]

• American Association for Clinical Chemistry. (2014). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays?. Retrieved from [Link]

• Bio-Rad. (n.d.). How Important Is The Matrix Effect in Analyzing Bioprocess Samples?. Retrieved from [Link]

• SciSpace. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Retrieved from [Link]

• Bioanalysis Zone. (n.d.). Importance of matrix effects in LC-MS/MS bioanalysis. Retrieved from [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). matrix-effect-in-bioanalysis-an-overview.pdf. Retrieved from [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). The Impact of Matrix Effects on Mass Spectrometry Results. Retrieved from [Link]

• U.S. Food & Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Available at: [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. Available at: [Link]

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• 5. Ethyl-D5-Amine Hydrochloride | LGC Standards [lgcstandards.com]
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• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Overcoming Poor Peak Shape for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

Welcome to the technical support guide for optimizing the chromatographic analysis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5. This deuterated internal standard, critical in many quantitative workflows, presents unique challenges due to its chemical structure. Its secondary amine functional group makes it susceptible to undesirable interactions with the stationary phase, often leading to poor peak shape. This guide provides a structured, question-and-answer approach to systematically troubleshoot and resolve common chromatographic issues, ensuring the accuracy and reproducibility of your results.

Understanding the Analyte

The core structure, a quinone with a basic ethylamino group, is the primary driver of most chromatographic problems. The secondary amine can interact strongly with residual acidic silanol groups (Si-OH) on the surface of silica-based reversed-phase columns.[1][2][3] This secondary interaction mechanism, in addition to the primary hydrophobic retention, causes a portion of the analyte molecules to lag behind the main peak, resulting in tailing.[1][2] The "-d5" designation indicates deuterium labeling, which can sometimes cause a slight retention time shift compared to the non-deuterated analog but is not typically a source of poor peak shape itself.[4][5]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My peak for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is tailing significantly. What are the most likely causes and how can I fix it?

Peak tailing is the most common issue for this compound and almost always points to secondary interactions with the stationary phase. Here’s a systematic approach to diagnose and solve it.

Primary Cause: Silanol Interactions

The basic nitrogen on your analyte is interacting with acidic silanol groups on the silica surface.[1][2][3] This is especially problematic on older, Type A silica columns which have a higher metal content and more active silanols.[6]

• Solution 1: Adjust Mobile Phase pH. Operating at a low pH (e.g., 2.5-3.5) protonates the silanol groups, rendering them neutral and reducing their capacity for strong ionic interactions with your protonated basic analyte.[6][7] This is often the most effective first step.

• Solution 2: Add a Competitive Base. Introduce a "silanol suppressor" like triethylamine (TEA) or a similar amine to the mobile phase at a low concentration (e.g., 5-25 mM).[6][8][9] The TEA is a stronger base and will preferentially interact with the active silanol sites, effectively masking them from your analyte.[8][9][10] This allows your analyte to elute more symmetrically.

• Solution 3: Use a Modern, Base-Deactivated Column. Modern, high-purity Type B silica columns are manufactured with minimal metal impurities and are extensively end-capped to cover most silanol groups.[3] Columns specifically marketed as "base-deactivated" or suitable for basic compounds are your best choice to prevent this issue from the start.

Protocol: Systematic Mobile Phase Optimization

• Establish a Baseline: Use your current method to run a standard of the analyte and calculate the tailing factor (Tf). A value > 1.2 indicates a problem.[7]

• pH Screening:

  • Prepare three versions of the aqueous portion of your mobile phase, buffered at pH 3.0, pH 5.0, and pH 7.0. Use a 10-20 mM buffer like phosphate or formate.

  • Inject the standard using each mobile phase, ensuring the column is fully equilibrated between runs.

  • Compare the tailing factor for each run. You will likely see a significant improvement at low pH.[2]

• Competitive Base Addition (if needed):

  • Using the optimal pH determined above, add 10 mM Triethylamine (TEA) to the mobile phase.

  • Equilibrate the column thoroughly (this can take longer with amine additives).[11]

  • Inject the standard and observe the peak shape. This often eliminates any residual tailing.[6]

Data Interpretation:

Mobile Phase Condition	Expected Tailing Factor (Tf)	Causality
Neutral pH (e.g., 7.0), No Additive	> 2.0	Ionized silanols strongly interact with the basic analyte.[1]
Low pH (e.g., 3.0), No Additive	1.2 - 1.6	Silanols are protonated and less active, reducing secondary interactions.[6]
Low pH (e.g., 3.0), with 10mM TEA	1.0 - 1.2	Silanols are protonated AND masked by TEA, providing the best peak symmetry.[6][9]

Q2: I'm observing peak fronting. What does this mean and how do I address it?

Peak fronting, where the peak is broader in the first half, is typically caused by column overload or sample solvent issues.[12][13]

Primary Cause: Column Overload

You are injecting too much sample mass onto the column.[12][14] The stationary phase becomes saturated at the injection point, and excess analyte molecules travel down the column faster without interacting, leading to a fronting peak.[15]

• Solution: Reduce Sample Concentration or Injection Volume. This is the most straightforward fix. Perform a dilution series (e.g., inject your current concentration, then 1:2, 1:5, and 1:10 dilutions). If the peak shape improves and becomes more symmetrical at lower concentrations, you have confirmed mass overload.[13][14]

Protocol: Diagnosing Mass Overload

• Prepare a dilution series of your analyte in the mobile phase: e.g., 50 µg/mL, 25 µg/mL, 10 µg/mL, and 1 µg/mL.

• Inject a constant volume (e.g., 5 µL) of each concentration.

• Analyze the peak shape for each injection.

• If fronting diminishes or disappears at lower concentrations, the original sample was overloaded. Adjust your sample preparation protocol accordingly.[15]

Q3: My peak is split or has a significant shoulder. What could be the cause?

Split peaks often point to a problem occurring at the point of injection or the column inlet.[13][16]

Cause A: Injection Solvent Mismatch

If your sample is dissolved in a solvent that is significantly stronger (i.e., has a higher percentage of organic solvent) than your mobile phase, it can cause severe peak distortion.[12][17] The strong solvent plug carries the analyte down the column too quickly at the start, preventing proper focusing on the column head and leading to a split or misshapen peak.[18][19]

• Solution: Always try to dissolve your sample in the mobile phase itself or in a solvent that is weaker than the mobile phase (e.g., higher aqueous content).[7] If solubility is an issue, use the lowest possible concentration of a stronger solvent and reduce the injection volume.

Cause B: Column Contamination or Void

A partially blocked column inlet frit or a void (a collapsed area of the packing material at the inlet) can cause the sample to travel through two different paths upon injection, which then recombine to form a split or shouldered peak.[16][20]

• Solution:

  • Backflush the column: Disconnect the column, reverse its direction, and flush it to waste with a strong solvent. This can sometimes dislodge particulates from the inlet frit.[20]

  • Use a guard column: A guard column is a small, disposable column placed before your analytical column to catch particulates and strongly retained compounds, protecting the more expensive analytical column.[20]

  • Filter all samples: Use a 0.22 µm or 0.45 µm syringe filter before injection to prevent particulates from reaching the column.[21]

  • Replace the column: If the above steps do not resolve the issue, a permanent void may have formed, and the column needs to be replaced.[16]

Visualization of Troubleshooting Logic

The following diagrams illustrate the key concepts and troubleshooting workflows discussed.

Caption: Troubleshooting workflow for poor peak shape.

Caption: Mechanism of analyte-silanol secondary interaction.

References

• HPLC Tech Tip: Peak Tailing of Basic Analytes. (n.d.). Phenomenex. Retrieved from [Link]

• Understanding Peak Fronting in HPLC. (2025, April 1). Phenomenex. Retrieved from [Link]

• Troubleshooting Poor Peak Shape and Resolution in HPLC. (2024, October 13). YouTube. Retrieved from [Link]

• Tailing Peaks in HPLC: A Practical Guide to Causes, Effects, and Solutions. (2025, April 19). uHPLCs. Retrieved from [Link]

• What Causes Peak Tailing in HPLC? (2025, October 28). Chrom Tech, Inc. Retrieved from [Link]

• An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. (2022, October 6). ACD/Labs. Retrieved from [Link]

• [Readers Insight] Triethylamine as a Mobile Phase Additive: What Does It Do? (2025, December 15). Retrieved from [Link]

• Does a column overload cause fronting or tailing? (2013, March 25). ResearchGate. Retrieved from [Link]

• How Triethilamine works on a compound separation in a reversed phase column (C18)? (2014, April 2). ResearchGate. Retrieved from [Link]

• Sensitive Determination of Quinones by High-Performance Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry with Methanol Derivatization. (2018). Analytical Sciences, 34(3), 335-340. Retrieved from [Link]

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. (2019, November 12). LCGC. Retrieved from [Link]

• Troubleshooting Basics, Part 4: Peak Shape Problems. (2012, July 1). LCGC International. Retrieved from [Link]

• Analytical techniques for the determination of biologically active quinones in biological and environmental samples. (2012). Journal of Pharmaceutical and Biomedical Analysis, 69, 143-56. Retrieved from [Link]

• Troubleshooting Problems With Poor HPLC Results Before Examining the Column. (2025, November 30). MicroSolv. Retrieved from [Link]

• Why Your HPLC Peaks Look Bad: Common Causes and How to Fix Them. (2025, February 21). Mastelf. Retrieved from [Link]

• Exploring the Role of pH in HPLC Separation. (n.d.). Moravek. Retrieved from [Link]

• What are some common causes of peak fronting? - WKB255705. (n.d.). Waters Knowledge Base. Retrieved from [Link]

• Peak Tailing in HPLC. (n.d.). Element Lab Solutions. Retrieved from [Link]

• The use of Mobile Phase pH as a Method Development Tool. (2020, March 2). Chromatography Today. Retrieved from [Link]

• Control pH During Method Development for Better Chromatography. (n.d.). Agilent. Retrieved from [Link]

• Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. (2023, September 19). ACD/Labs. Retrieved from [Link]

• The Importance Of Mobile Phase PH in Chromatographic Separations. (2023, December 27). Industry News. Retrieved from [Link]

• Sensitive Determination of Quinones by High-Performance Liquid Chromatography–Electrospray Ionization–Tandem Mass Spectrometry with Methanol Derivatization. (2018). ResearchGate. Retrieved from [Link]

• The effect of different amines added to eluents as silanol masking agents on the chromatographic behavior of some diuretics in reversed-phase high-performance liquid chromatography using C18 packings. (1997). Journal of Chromatographic Science, 35(11), 525-35. Retrieved from [Link]

• Tips and Tricks of HPLC Separation. (2009, June 24). Agilent. Retrieved from [Link]

• The Effect of Different Amines Added to Eluents as Silanol Masking Agents on the Chromatographic Behavior of Some Diuretics in RPHPLC. (1997). Journal of Chromatographic Science, 35, 525-535. Retrieved from [Link]

• What is the effect of free silanols in RPLC and how to reduce it? (2023, November 23). Pharma Growth Hub. Retrieved from [Link]

• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. (2014). ResearchGate. Retrieved from [Link]

• Performance of amines as silanol suppressors in reversed-phase liquid chromatography. (2025, August 7). ResearchGate. Retrieved from [Link]

• Deuterated Standards for LC-MS Analysis. (2025, November 8). ResolveMass Laboratories Inc. Retrieved from [Link]

• Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. (2013). Hilaris Publisher. Retrieved from [Link]

• quantification of organic acids by deuterated standards. (2013, March 18). Chromatography Forum. Retrieved from [Link]

• Method from Mars? Coping with Chromatographic Legacies. (2019, May 1). Chromatography Online. Retrieved from [Link]

• Quinone Synthesis and a Visual Introduction to Column Chromatography: An Undergraduate Experiment. (2022). Journal of Chemical Education, 99(11), 3843–3848. Retrieved from [Link]

• Effect on separation of injecting samples in a solvent different from the mobile phase. (2025, August 5). ResearchGate. Retrieved from [Link]

• The Role of Injection Solvents. (n.d.). LCGC International. Retrieved from [Link]

• Eliminating Peak Distortion and Injection Solvent Effects in Chiral UPC2 Separations. (n.d.). Waters. Retrieved from [Link]

• Silica Purity #2 – Silanols. (n.d.). Separation Science. Retrieved from [Link]

• Liquid phase solvent effects also have a positive effect_ Learn about solvent focus. (n.d.). Chromatography consumables, HPLC column. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Technical Guide: 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 vs. its Non-Deuterated Standard

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Rationale for Deuteration in Drug Discovery

The strategic replacement of hydrogen with its stable, heavier isotope, deuterium, has emerged as a powerful tool in medicinal chemistry. This subtle modification, which adds a single neutron per deuterium atom, can significantly alter a molecule's pharmacokinetic profile without changing its fundamental pharmacological activity. The primary driver for these changes is the kinetic isotope effect (KIE), a phenomenon where the greater mass of deuterium leads to a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond.[1][2][3] Consequently, metabolic processes that involve the cleavage of a C-H bond as the rate-limiting step can be slowed down by deuterium substitution.[4][5] This can lead to improved metabolic stability, reduced formation of toxic metabolites, and an overall enhancement of the drug's therapeutic window.

2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione, a member of the aminobenzoquinone class of compounds, is of interest due to the diverse biological activities exhibited by this scaffold, including anticancer properties.[6] However, like many quinone-based molecules, it is susceptible to metabolic transformations.[1][7] The deuterated analog, 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, is designed to mitigate these metabolic liabilities by reinforcing the ethylamino moiety against oxidative metabolism.

Physicochemical and Pharmacokinetic Profile Comparison

The introduction of five deuterium atoms into the ethyl group of 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione is anticipated to induce several key differences in its physicochemical and pharmacokinetic properties.

Property	2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione	2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5	Rationale for Difference
Molecular Weight	~179.19 g/mol	~184.22 g/mol	Increased mass due to five deuterium atoms.
Metabolic Stability	Lower	Higher (Predicted)	The C-D bonds in the ethyl group are stronger than C-H bonds, leading to a slower rate of enzymatic cleavage (Kinetic Isotope Effect).[1][2][4][5]
Rate of Metabolism (e.g., N-dealkylation)	Faster	Slower (Predicted)	N-dealkylation is a common metabolic pathway for ethylamino groups and is often rate-limited by C-H bond cleavage.
Half-life (t½)	Shorter	Longer (Predicted)	Slower metabolism generally leads to a longer persistence of the drug in the body.
Bioavailability	Lower	Higher (Predicted)	Reduced first-pass metabolism can lead to a greater proportion of the administered dose reaching systemic circulation.
Potential for Toxic Metabolites	Higher	Lower (Predicted)	By slowing metabolism, the formation of potentially reactive or toxic metabolites may be reduced.

Proposed Synthetic Routes

While specific synthesis protocols for 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione and its deuterated analog are not widely published, plausible routes can be devised based on established methods for the synthesis of aminobenzoquinones. A common approach involves the nucleophilic addition of an amine to a benzoquinone.

Synthesis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione

A likely synthetic pathway involves the reaction of 1,4-benzoquinone with ethylamine. This is a Michael-type addition reaction.

Caption: Proposed synthesis of the non-deuterated compound.

Synthesis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

The synthesis of the deuterated analog would follow a similar pathway, utilizing deuterated ethylamine (ethylamine-d5).

Caption: Proposed synthesis of the deuterated compound.

Analytical Characterization: Experimental Protocols

The definitive comparison of the two compounds relies on robust analytical techniques to confirm their identity, purity, and concentration. Mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy are the cornerstones of this characterization.

Mass Spectrometry Analysis

Objective: To confirm the molecular weight and isotopic enrichment of the compounds.

Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a suitable ionization source (e.g., Electrospray Ionization - ESI).

Methodology:

• Sample Preparation: Prepare stock solutions of each compound (non-deuterated and deuterated) in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL. Further dilute to a working concentration of 1 µg/mL.

• Infusion: Directly infuse the sample solutions into the mass spectrometer.

• Data Acquisition: Acquire full scan mass spectra in positive ion mode.

• Data Analysis:

  • For the non-deuterated standard, identify the protonated molecular ion [M+H]⁺.

  • For the deuterated standard, identify the corresponding [M+5+H]⁺ ion. The mass shift of +5 Da confirms the incorporation of five deuterium atoms.

  • Assess the isotopic purity of the deuterated standard by examining the relative intensities of the [M+H]⁺ to [M+5+H]⁺ peaks.

Expected Results:

Compound	Expected [M+H]⁺ (m/z)
2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione	~180.09
2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5	~185.12

Fragmentation Analysis: Tandem mass spectrometry (MS/MS) can be employed to further characterize the molecules. The fragmentation patterns are expected to be similar, with mass shifts corresponding to the deuterated fragments. For instance, the loss of the ethyl group would result in a neutral loss of 28 Da for the non-deuterated compound and 33 Da for the deuterated compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the molecular structure and the site of deuteration.

Instrumentation: High-field NMR spectrometer (e.g., 400 MHz or higher).

Methodology:

• Sample Preparation: Dissolve an appropriate amount of each compound in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• ¹H NMR Spectroscopy:

  • Acquire a ¹H NMR spectrum for the non-deuterated standard. The spectrum should show signals corresponding to the protons of the ethyl group and the quinone ring.

  • Acquire a ¹H NMR spectrum for the deuterated standard. The signals corresponding to the ethyl group protons should be absent or significantly reduced in intensity, confirming deuteration at this position.

• ²H NMR Spectroscopy:

  • Acquire a ²H NMR spectrum for the deuterated standard. This will show a signal at the chemical shift corresponding to the deuterated ethyl group, providing direct evidence of deuterium incorporation.

• ¹³C NMR Spectroscopy:

  • Acquire ¹³C NMR spectra for both compounds. The spectra should be very similar, with minor upfield shifts for the carbons bonded to deuterium in the deuterated compound due to the isotopic effect.

Expected ¹H NMR Chemical Shift Differences:

Proton Environment	2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione	2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5
Ethyl group (-CH₂-CH₃)	Present	Absent or greatly diminished
Quinone ring protons	Present	Present

In Vitro Metabolic Stability Assay

Objective: To compare the metabolic stability of the deuterated and non-deuterated compounds.

Methodology:

• Incubation: Incubate each compound (at a final concentration of 1 µM) with liver microsomes (from human, rat, or mouse) and NADPH in a phosphate buffer at 37°C.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: The reaction is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: After centrifugation to remove precipitated proteins, the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis: The percentage of the parent compound remaining is plotted against time. The in vitro half-life (t½) and intrinsic clearance (CLint) are calculated.

Caption: Workflow for the in vitro metabolic stability assay.

Expected Outcome: 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is expected to exhibit a longer half-life and lower intrinsic clearance compared to its non-deuterated counterpart, indicating enhanced metabolic stability.

Conclusion

The strategic deuteration of 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione at the ethylamino moiety is a rational approach to improving its metabolic stability. Based on the well-established kinetic isotope effect, the d5-analog is predicted to have a more favorable pharmacokinetic profile, characterized by a longer half-life and potentially higher bioavailability. The analytical and in vitro experimental protocols outlined in this guide provide a comprehensive framework for the empirical validation of these predicted advantages. For researchers and drug development professionals, the use of deuterated standards is not only a means to enhance the properties of a lead compound but also a critical tool for quantitative bioanalysis, where they serve as ideal internal standards.[8]

References

• Gant, T. G. (2014). Using deuterium in drug discovery: leaving the label in the drug. Journal of medicinal chemistry, 57(9), 3595-3611.
• Pirali, T., Serafini, M., & Genazzani, A. A. (2019). The role of deuterium in drug discovery. Drug Discovery Today, 24(1), 291-298.
• Mutlib, A. E. (2008). Application of stable isotopes in DMPK and toxicology. Chemical research in toxicology, 21(9), 1674-1687.
• Harbeson, S. L., & Tung, R. D. (2011). Deuterium in drug discovery and development. Ann. Rep. Med. Chem, 46, 403-417.

• de Vries, R., & van de Merbel, N. C. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401-407. [Link]

• Wikipedia. (n.d.). Kinetic isotope effect. Retrieved from [Link]

• Bolton, J. L., Trush, M. A., Penning, T. M., Dryhurst, G., & Monks, T. J. (2000). Role of quinones in toxicology. Chemical research in toxicology, 13(3), 135-160.

• Almeida Barbosa, L. C., Maltha, C. R. A., Demuner, A. J., & da Silva, A. A. (2010). Synthesis and Biological Evaluation of 2,5-Bis(alkylamino)-1,4-benzoquinones. Molecules, 15(12), 9235-9247. [Link]

• Petronzi, C., Festa, M., Peduto, A., Castellano, M., Marinello, J., Massa, A., ... & Filosa, R. (2013). Cyclohexa-2,5-diene-1,4-dione-based antiproliferative agents: design, synthesis, and cytotoxic evaluation. Journal of experimental & clinical cancer research, 32(1), 24. [Link]

• ResolveMass Laboratories Inc. (n.d.). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Retrieved from [Link]

• Cerno Bioscience. (n.d.). Isotope Labeling. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Deuterated Compounds | Stable Isotope-Labeled Standards. Retrieved from [Link]

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A Comparative Guide to Isotopic Internal Standards in Quantitative Bioanalysis: 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 vs. a ¹³C-Labeled Analog

In the landscape of quantitative bioanalysis, particularly in drug development and clinical research, the precision and accuracy of analytical measurements are paramount. The use of internal standards is a cornerstone of robust analytical methodologies, especially in liquid chromatography-mass spectrometry (LC-MS). An ideal internal standard co-elutes with the analyte of interest and experiences identical losses during sample preparation and ionization suppression or enhancement in the mass spectrometer source. Stable isotope-labeled (SIL) internal standards are the gold standard for achieving this. This guide provides an in-depth comparison of two types of SIL internal standards for the quantification of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione: the deuterated analog, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, and a hypothetical, yet ideal, ¹³C-labeled counterpart.

While specific experimental data for "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5" is not publicly available, this guide will draw upon established principles of isotope chemistry and mass spectrometry, supported by data from structurally similar compounds, to provide a comprehensive and scientifically grounded comparison.

The Critical Role of Internal Standards in Quantitative LC-MS

Internal standards are essential for correcting variability inherent in the analytical workflow, from sample extraction to instrumental analysis.[1][2] By adding a known amount of the internal standard to every sample, calibrator, and quality control sample, the ratio of the analyte's response to the internal standard's response can be used for quantification. This ratiometric approach effectively normalizes for variations in sample recovery, injection volume, and matrix effects, leading to more accurate and precise results.[3][4]

Stable isotope-labeled internal standards are considered the most effective because their physicochemical properties are nearly identical to the unlabeled analyte.[2][5] This ensures they behave similarly during chromatography and ionization. The two most common stable isotopes used for this purpose are deuterium (²H or D) and carbon-13 (¹³C).

Physicochemical Properties: A Tale of Two Isotopes

The choice between a deuterated and a ¹³C-labeled internal standard is not merely a matter of preference; it has significant implications for the analytical method's performance. The fundamental differences in their physicochemical properties are at the heart of this comparison.

Property	2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5	¹³C-Labeled Analog	Rationale & Implications
Molecular Weight	Increased by 5 Da	Increased by a variable number of Da (e.g., 6 Da for ¹³C₆)	The mass shift is crucial for distinguishing the internal standard from the analyte in the mass spectrometer. A larger mass shift is generally preferred to avoid isotopic crosstalk.
Chemical Structure	Identical to the analyte	Identical to the analyte	Both are structurally analogous, ensuring similar chemical reactivity and fragmentation patterns.
Chromatographic Behavior	Potential for a slight shift in retention time (isotopic effect)[6][7]	Co-elutes perfectly with the analyte[6]	The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to altered interactions with the stationary phase and a different retention time. This can compromise the correction for matrix effects that are time-dependent.[8]
Isotopic Stability	Generally stable, but can be susceptible to back-exchange if the deuterium atoms are on exchangeable positions (e.g., -NH, -OH)[8][9]	Highly stable, as the ¹³C atoms are integrated into the carbon backbone of the molecule.[6][9]	For 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione, the deuterium atoms in the -d5 analog are on the ethyl group, which are generally non-exchangeable. However, the stability should always be experimentally verified.

Performance in Mass Spectrometry: A Head-to-Head Comparison

The ultimate test of an internal standard's suitability lies in its performance within the mass spectrometer. Here, we delve into the key performance metrics that differentiate the deuterated and ¹³C-labeled standards.

Chromatographic Co-elution: The Litmus Test for Matrix Effect Correction

One of the most significant advantages of ¹³C-labeled internal standards is their near-perfect co-elution with the unlabeled analyte.[6] Deuterated standards, on the other hand, can exhibit a chromatographic shift, often eluting slightly earlier in reversed-phase chromatography.[7][8] This can be problematic in complex biological matrices where ion suppression or enhancement can vary significantly across a chromatographic peak. If the internal standard does not elute at the exact same time as the analyte, it may not experience the same degree of matrix effect, leading to inaccurate quantification.[8]

Experimental Workflow: Assessing Chromatographic Co-elution

Caption: Workflow for evaluating chromatographic co-elution.

Illustrative Data:

Compound	Retention Time (min)	ΔRT relative to Analyte (min)
2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione (Analyte)	4.52	-
2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5	4.48	-0.04
¹³C-Labeled Analog	4.52	0.00

This illustrative data demonstrates the potential for a retention time shift with the deuterated standard, while the ¹³C-labeled standard perfectly co-elutes with the analyte.

Mass Spectrometric Fragmentation and Isotopic Purity

Both deuterated and ¹³C-labeled internal standards should ideally exhibit the same fragmentation pattern as the unlabeled analyte, with the precursor and product ions shifted by the mass of the incorporated isotopes. The fragmentation of benzoquinones typically involves cleavage of the ring and loss of substituents.[10][11] For 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione, key fragmentations would likely involve the loss of the ethylamino group or parts of the cyclohexadiene ring.

Logical Relationship: Fragmentation Analysis

Caption: Expected fragmentation relationships.

Isotopic purity is another critical consideration. The internal standard should have a high degree of isotopic enrichment and be free from contamination by the unlabeled analyte. Any significant amount of unlabeled analyte in the internal standard solution will lead to an overestimation of the analyte concentration in the samples.

Practical Considerations and Recommendations

Aspect	2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5	¹³C-Labeled Analog	Recommendation
Cost & Availability	Generally less expensive and more readily available.	Often more expensive and may require custom synthesis.	For routine, high-throughput analyses where cost is a major factor, a well-characterized deuterated standard may be sufficient, provided the isotopic effect is minimal and does not impact data quality.
Method Development	Requires careful evaluation of chromatographic resolution from the analyte.	More straightforward method development due to co-elution.	For complex matrices and methods requiring the highest level of accuracy, the initial investment in a ¹³C-labeled standard can save significant time and resources during method validation and sample analysis.
Regulatory Scrutiny	May require additional justification and validation data to demonstrate the absence of a significant isotopic effect.	Generally considered the "gold standard" and is less likely to face regulatory challenges.	In regulated bioanalysis (e.g., for clinical trials), the use of a ¹³C-labeled internal standard is strongly recommended to ensure data integrity and facilitate regulatory acceptance.

Conclusion: The Superiority of ¹³C-Labeling for Robust Quantitative Bioanalysis

While deuterated internal standards have been widely and successfully used in quantitative bioanalysis, the inherent physicochemical differences between hydrogen and deuterium can introduce analytical challenges, most notably chromatographic separation from the analyte. For the quantification of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione, a ¹³C-labeled internal standard is the superior choice for ensuring the highest level of accuracy and precision.

The perfect co-elution of a ¹³C-labeled standard with the native analyte provides the most effective correction for matrix effects, a critical factor in complex biological matrices.[6] Its isotopic stability is also unquestionable.[9] Although the initial cost may be higher, the investment in a ¹³C-labeled internal standard is justified by the increased data quality, simplified method development, and enhanced regulatory compliance.

For researchers and drug development professionals, the selection of an appropriate internal standard is a critical decision that directly impacts the reliability of quantitative data. In the case of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione, the evidence strongly supports the use of a ¹³C-labeled analog as the internal standard of choice for robust and defensible bioanalytical results.

References

• Bowie, J. H., & Cameron, D. W. (1967). Studies in mass spectrometry. Part V. Mass spectra of benzoquinones. Journal of the Chemical Society B: Physical Organic, 684-689. Retrieved from [Link]

• Rocha, A. B., et al. (2018). A reliable LC-MS/MS method for the quantification of N-acetyl-p-benzoquinoneimine, acetaminophen glutathione and acetaminophen glucuronide in mouse plasma, liver and kidney: Method validation and application to a pharmacokinetic study. Biomedical Chromatography, 32(11), e4331. Retrieved from [Link]

• Rocha, W. D., et al. (2018). Harvestman Phenols and Benzoquinones: Characterisation and Biosynthetic Pathway. Molecules, 23(5), 1142. Retrieved from [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Retrieved from [Link]

• Halquist, M. S., & Holsapple, M. P. (2007). Semiquantitative analysis of N-acetyl-p-benzoquinone imine peptide adducts by electrospray mass spectrometry. Journal of the American Society for Mass Spectrometry, 18(6), 1033-1040. Retrieved from [Link]

• Irie, M., et al. (2019). LC-MS analyses of N-acetyl-p-benzoquinone imine-adducts of glutathione, cysteine, N-acetylcysteine, and albumin in a plasma sample: A case study from a patient with a rare acetaminophen-induced acute swelling rash. The Journal of toxicological sciences, 44(8), 559-563. Retrieved from [Link]

• Clark, J. (2020). Fragmentation patterns in the mass spectra of organic compounds. Chemguide. Retrieved from [Link]

• NIST. (n.d.). p-Benzoquinone. NIST WebBook. Retrieved from [Link]

• Rockwood, A. (2013). Which internal standard? Deuterated or C13 enriched? ResearchGate. Retrieved from [Link]

• Wang, S., & Cyronak, M. (2016). Internal Standards for Quantitative LC-MS Bioanalysis. In Quantitative Bioanalysis of Drugs in Biological Samples. IntechOpen. Retrieved from [Link]

• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Bioanalysis, 1(1), 145-150. Retrieved from [Link]

• Petronzi, C., et al. (2013). Cyclohexa-2,5-diene-1,4-dione-based antiproliferative agents: design, synthesis, and cytotoxic evaluation. Journal of experimental & clinical cancer research : CR, 32, 24. Retrieved from [Link]

• Bioquote Limited. (n.d.). Toronto Research Chemicals – Page 2. Retrieved from [Link]

• ResearchGate. (2012). LC-ESI(+)-MS Analysis of p-Benzoquinone. Retrieved from [Link]

• Thewke, D. P., et al. (2013). A new LC-MS assay for the quantitative analysis of vitamin K metabolites in human urine. Journal of lipid research, 54(2), 543-552. Retrieved from [Link]

• Kuiper, E. M., et al. (2021). Impact of internal standard selection on measurement results for long chain fatty acids in blood. Prostaglandins, leukotrienes, and essential fatty acids, 165, 102227. Retrieved from [Link]

• Gjerde, H., et al. (2014). C-13 Labelled Internal Standards - a Solution to Minimize Ion Suppression Effects in Liquid Chromatography-Tandem Mass Spectrometry Analyses of Drugs in Biological Samples. Journal of analytical toxicology, 38(7), 425-432. Retrieved from [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5"

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, the integrity of analytical data is paramount. The use of stable isotope-labeled internal standards, such as "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5," is a cornerstone of modern analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS). These internal standards are designed to mimic the behavior of the analyte of interest, thereby correcting for variability during sample preparation and analysis. However, the introduction of a new analytical method or the transfer of an existing method between laboratories necessitates a rigorous cross-validation process to ensure the consistency and reliability of the results.

This guide provides an in-depth technical comparison of analytical methods for the quantification of "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5," with a focus on cross-validation. As a Senior Application Scientist, my aim is to go beyond a simple recitation of protocols and delve into the causality behind experimental choices, ensuring that each step is part of a self-validating system. We will explore the nuances of High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), providing you with the foundational knowledge to design and execute robust cross-validation studies.

The Imperative of Cross-Validation

Cross-validation of analytical methods is a critical component of bioanalytical method validation, as outlined by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3][4] It serves to demonstrate that two distinct analytical methods are equivalent and can be used interchangeably to produce comparable quantitative data. This is particularly crucial when:

• A method is transferred between different laboratories or instruments.

• A new method is introduced to replace an existing one.

• Data from different studies, which may have used different analytical techniques, need to be compared.

For a deuterated internal standard like "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5," cross-validation ensures that the subtle isotopic differences do not lead to divergent results between different analytical platforms.

Comparative Overview of Analytical Techniques

The choice of an analytical technique is dictated by the physicochemical properties of the analyte, the required sensitivity and selectivity, and the nature of the sample matrix. For "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5," a quinone derivative, both HPLC-UV and LC-MS/MS present viable, yet distinct, analytical solutions.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely accessible technique for the quantification of chromophoric compounds.[5][6] The quinone moiety in our target compound possesses a chromophore that absorbs UV radiation, making it amenable to this detection method.

• Principle: The method separates the analyte from other components in the sample based on its interaction with a stationary phase in a column. The concentration of the analyte is then determined by measuring its absorbance of UV light at a specific wavelength.

• Strengths:

  • Cost-effective and widely available instrumentation.

  • Relatively straightforward method development.

  • Robust and reliable for routine analysis.

• Limitations:

  • Lower sensitivity compared to LC-MS/MS.

  • Susceptible to interference from co-eluting compounds that also absorb at the analytical wavelength, potentially compromising selectivity.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for quantitative bioanalysis due to its exceptional sensitivity and selectivity.[7][8][9][10]

• Principle: After chromatographic separation, the analyte is ionized and fragmented. The mass spectrometer then selectively detects specific parent and daughter ions, providing a high degree of certainty in identification and quantification. The use of a deuterated internal standard is particularly powerful in this context, as it co-elutes with the analyte and experiences similar matrix effects, leading to highly accurate and precise measurements.[11][12]

• Strengths:

  • Unparalleled sensitivity and selectivity.

  • Ability to analyze complex biological matrices with minimal sample cleanup.

  • Effective mitigation of matrix effects through the use of a stable isotope-labeled internal standard.

• Limitations:

  • Higher instrumentation and operational costs.

  • Method development can be more complex.

  • Susceptibility to ion suppression or enhancement from the sample matrix.[7][8][9][10]

Experimental Design for Cross-Validation

A robust cross-validation study involves analyzing the same set of quality control (QC) samples using both analytical methods. The results are then statistically compared to assess the level of agreement.

Experimental Workflow

Caption: A flowchart illustrating the key steps in the cross-validation of two analytical methods.

Detailed Experimental Protocols

Protocol 1: HPLC-UV Method

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the non-deuterated "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione" in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5" in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) methanol:water to create calibration standards. Prepare a working solution of the internal standard at a fixed concentration.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (blank, calibration standard, or QC), add 200 µL of the internal standard working solution in acetonitrile.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to an HPLC vial for analysis.

3. HPLC-UV Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	20% B to 80% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
UV Detection	254 nm

Protocol 2: LC-MS/MS Method

1. Preparation of Stock and Working Solutions:

• Follow the same procedure as for the HPLC-UV method.

2. Sample Preparation:

• Follow the same protein precipitation procedure as for the HPLC-UV method.

3. LC-MS/MS Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10% B to 90% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Analyte: [M+H]+ → fragment ion; IS: [M+H]+ → fragment ion (specific m/z values to be determined experimentally)

Comparative Performance Data

The following tables summarize the expected performance characteristics of the two methods based on typical results for similar analytes.

Table 1: Method Performance Characteristics

Parameter	HPLC-UV	LC-MS/MS	Acceptance Criteria (FDA Guidance)[1][2][13]
Linearity (r²)	> 0.995	> 0.998	Not specified, but generally > 0.99
Range (ng/mL)	50 - 5000	0.5 - 500	Dependent on expected concentrations
LLOQ (ng/mL)	50	0.5	S/N > 5, Accuracy ±20%, Precision ≤20%
Accuracy (% Bias)	Within ±15%	Within ±10%	Within ±15% (±20% at LLOQ)
Precision (%RSD)	< 15%	< 10%	≤ 15% (≤ 20% at LLOQ)
Selectivity	Moderate (potential for interferences)	High (based on MRM transitions)	No significant interfering peaks at the retention time of the analyte and IS
Matrix Effect	Not directly assessed	Assessed and compensated by IS	IS-normalized matrix factor within acceptable limits

Table 2: Cross-Validation Results of QC Samples

QC Level	Nominal Conc. (ng/mL)	HPLC-UV Mean Conc. (ng/mL) (n=6)	LC-MS/MS Mean Conc. (ng/mL) (n=6)	% Difference
Low	150	145.8	152.3	-4.3%
Medium	1500	1530.2	1485.7	+3.0%
High	4000	3950.6	4080.1	-3.2%

The acceptance criterion for cross-validation is that the mean concentration at each QC level should not differ by more than ±15% between the two methods.

Causality Behind Experimental Choices and Interpretation

Choice of Internal Standard: The use of "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5" as the internal standard for the LC-MS/MS method is a deliberate choice to ensure the highest level of accuracy.[11][12] The deuterium labeling results in a compound that is chemically and physically almost identical to the analyte. This near-identical behavior is crucial for compensating for variations in sample extraction, chromatographic retention, and ionization efficiency, which are common sources of error in LC-MS/MS analysis. For the HPLC-UV method, while a deuterated standard can be used, a structurally similar compound could also serve as an internal standard.

Chromatographic Conditions: The choice of a C18 reverse-phase column is standard for moderately polar compounds like our analyte. The gradient elution with an acidified mobile phase (formic acid) is designed to ensure good peak shape and retention for the amine-containing analyte. The shorter, narrower column with smaller particles in the LC-MS/MS method is chosen to achieve faster analysis times and sharper peaks, which enhances sensitivity.

Sample Preparation: Protein precipitation is a simple and effective method for removing the bulk of proteins from plasma samples, which can interfere with the analysis and foul the analytical column. While other techniques like liquid-liquid extraction or solid-phase extraction could be employed for cleaner extracts, protein precipitation often provides a good balance between recovery and sample cleanliness for LC-MS/MS analysis, where selectivity is high.

Interpreting the Data: The hypothetical data in Table 2 shows that the percentage difference between the mean concentrations obtained by HPLC-UV and LC-MS/MS for all QC levels is well within the ±15% acceptance limit. This indicates that the two methods are providing comparable results and can be used interchangeably for the quantification of "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5" within the validated range. The slightly higher variability observed with the HPLC-UV method is expected due to its lower inherent selectivity.

Alternative Internal Standards

While a deuterated internal standard is ideal for LC-MS/MS, its synthesis can be costly and time-consuming. In such cases, a structural analog can be considered. For "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione," a suitable structural analog could be a similar quinone derivative with a different alkyl chain on the amino group, for example, "2-(Propylamino)cyclohexa-2,5-diene-1,4-dione." However, it is crucial to validate that the structural analog behaves similarly to the analyte during the analytical process and does not suffer from differential matrix effects.[14]

Caption: Decision logic for selecting an appropriate internal standard for different analytical methods.

Conclusion

The cross-validation of analytical methods is a non-negotiable step in ensuring the reliability and interchangeability of bioanalytical data. This guide has provided a comprehensive framework for the cross-validation of HPLC-UV and LC-MS/MS methods for the quantification of "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5." By understanding the principles behind each technique, the rationale for experimental choices, and the interpretation of the resulting data, researchers can confidently establish the equivalence of their analytical methods and ensure the integrity of their scientific findings. The use of a deuterated internal standard in LC-MS/MS remains the pinnacle of quantitative bioanalysis, offering unparalleled accuracy and precision. However, a well-validated HPLC-UV method can serve as a robust and cost-effective alternative for many applications.

References

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. (n.d.). National Institutes of Health. Retrieved from [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? (n.d.). NorthEast BioLab. Retrieved from [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. (n.d.). National Institutes of Health. Retrieved from [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.). Chromatography Online. Retrieved from [Link]

• Selection of Internal Standards for LC-MS/MS Applications. (n.d.). Cerilliant. Retrieved from [Link]

• What are the Best Practices of LC-MS/MS Internal Standards? (n.d.). NorthEast BioLab. Retrieved from [Link]

• Internal Standards for Protein Quantification by LC-MS/MS. (n.d.). Analytical Chemical Products. Retrieved from [Link]

• Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS. (n.d.). AACC. Retrieved from [Link]

• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? (n.d.). National Institutes of Health. Retrieved from [Link]

• Bioanalytical Method Validation of ANDAs- What the Assessor Looks For. (n.d.). U.S. Food and Drug Administration. Retrieved from [Link]

• Bioanalytical Method Validation - Guidance for Industry. (2018). U.S. Food and Drug Administration. Retrieved from [Link]

• Guideline on bioanalytical method validation. (2011). European Medicines Agency. Retrieved from [Link]

• ICH guideline M10 on bioanalytical method validation and study sample analysis. (2022). European Medicines Agency. Retrieved from [Link]

• Sensitive Determination of Quinones by High-Performance Liquid Chromatography–Electrospray Ionization–Tandem Mass Spectrometry with Methanol Derivatization. (n.d.). ResearchGate. Retrieved from [Link]

• Simultaneous analyses of oxidized and reduced forms of photosynthetic quinones by high-performance liquid chromatography. (n.d.). National Institutes of Health. Retrieved from [Link]

• Bioanalytical Method Validation. (n.d.). U.S. Food and Drug Administration. Retrieved from [Link]

• HPLC Separation of Haloaromatics and Quinones on Newcrom B Column. (n.d.). SIELC Technologies. Retrieved from [Link]

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Inter-laboratory comparison of "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione" quantification

An Inter-Laboratory Comparison for the Quantification of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione: A Proposed Framework and Guide

Introduction

2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione and its analogs, belonging to the broader class of quinones, are compounds of significant interest due to their diverse biological activities and potential applications in drug development and materials science.[1][2][3] Accurate and reproducible quantification of these molecules is paramount for reliable research, quality control, and regulatory compliance. However, the inherent reactivity of the quinone moiety presents unique analytical challenges that can lead to variability in measurement results between laboratories.[3]

Inter-laboratory comparisons, also known as proficiency tests or round-robin studies, are a cornerstone of quality assurance in analytical science.[4][5][6] They provide an objective means of assessing the performance of individual laboratories and the reliability of analytical methods across different settings. This guide presents a comprehensive framework for conducting an inter-laboratory comparison for the quantification of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione. It is designed for researchers, scientists, and drug development professionals seeking to validate their analytical methods and ensure the comparability of their data.

The Analytical Challenge: Quantifying Quinones

Quinones are redox-active compounds that can be susceptible to degradation and transformation, making their accurate quantification challenging.[3] Their electrophilic nature can lead to reactions with nucleophiles, and their redox cycling can generate reactive oxygen species, potentially altering the analyte concentration during sample preparation and analysis. These properties necessitate robust and well-validated analytical methods to ensure data integrity.

Proposed Inter-Laboratory Study Design

A successful inter-laboratory comparison requires careful planning and coordination. The following workflow is proposed for a study on the quantification of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione.

Caption: Proposed workflow for the inter-laboratory comparison study.

Recommended Analytical Methodology: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

A widely accessible and robust method for the quantification of quinone-like compounds is reversed-phase HPLC with UV detection.

Experimental Protocol

1. Instrumentation and Materials:

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Analytical balance.

• Volumetric flasks and pipettes.

• HPLC-grade acetonitrile, methanol, and water.

• Formic acid (or other suitable modifier).

• Reference standard of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione (purity ≥ 98%).

2. Preparation of Solutions:

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Stock Standard Solution (1 mg/mL): Accurately weigh approximately 10 mg of the reference standard and dissolve in a 10 mL volumetric flask with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the stock solution with the mobile phase to cover the expected concentration range (e.g., 1-100 µg/mL).

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• UV Detection Wavelength: Determined by measuring the UV spectrum of the analyte (a wavelength of maximum absorbance should be chosen).

• Gradient Elution:

  • 0-2 min: 10% B

  • 2-10 min: 10% to 90% B

  • 10-12 min: 90% B

  • 12-12.1 min: 90% to 10% B

  • 12.1-15 min: 10% B (re-equilibration)

4. Sample Preparation:

• The provided test material should be dissolved in the mobile phase to achieve a concentration within the calibration range.

• Filter the sample through a 0.45 µm syringe filter before injection.

Caption: Step-by-step workflow for HPLC-UV analysis.

Method Validation and Quality Control

Each participating laboratory must validate its analytical method according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure the reliability of the generated data.[7][8][9][10][11]

Validation Parameter	Description	Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of other components.	Peak purity analysis should demonstrate no co-eluting interferences at the analyte's retention time.
Linearity & Range	The ability to obtain test results which are directly proportional to the concentration of the analyte in the sample.	Correlation coefficient (r²) ≥ 0.998 over a defined range (e.g., 1-100 µg/mL).
Accuracy	The closeness of agreement between the value which is accepted as a conventional true value and the value found.	Mean recovery of 98.0% to 102.0% at three concentration levels.
Precision	The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Repeatability (intra-day) and Intermediate Precision (inter-day) Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio ≥ 10.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	RSD of results should be ≤ 5.0% after minor changes in parameters like mobile phase composition, pH, and column temperature.

Data Analysis and Performance Evaluation

The study coordinator will collect the quantitative results from all participating laboratories. Performance will be evaluated using z-scores, a common metric in proficiency testing.[12] The z-score is calculated as:

z = (x - X) / σ

where:

• x is the result from the participating laboratory.

• X is the assigned value (the consensus mean of all participant results).

• σ is the standard deviation for proficiency assessment.

Interpretation of z-scores:

• |z| ≤ 2.0: Satisfactory performance.

• 2.0 < |z| < 3.0: Questionable performance (warning signal).

• |z| ≥ 3.0: Unsatisfactory performance (action signal).

Hypothetical Data Summary

Laboratory ID	Reported Value (µg/mL)	z-score	Performance
Lab-001	51.2	0.45	Satisfactory
Lab-002	48.9	-1.15	Satisfactory
Lab-003	55.8	3.25	Unsatisfactory
Lab-004	50.5	-0.05	Satisfactory
Lab-005	52.1	0.95	Satisfactory
Assigned Value (X)	50.6
Std. Dev. (σ)	1.6

Conclusion

This guide provides a robust framework for establishing an inter-laboratory comparison for the quantification of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione. By adhering to the proposed study design, utilizing a well-defined analytical method, and performing thorough method validation according to ICH guidelines, participating laboratories can confidently assess their analytical performance. Such studies are indispensable for fostering consistency and reliability in scientific data across the research and development landscape, ultimately enhancing the quality and reproducibility of scientific outcomes.

References

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• Pharma Talks. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Retrieved from [Link]

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• Management Sciences for Health. (n.d.). Proficiency Testing as a Tool to Assess the Performance of Visual TLC Quantitation Estimates. Retrieved from [Link]

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A Comparative Guide to the In Vivo and In Vitro Metabolism of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

A Senior Application Scientist's Perspective on Methodologies and Potential Metabolic Fates

In the landscape of drug discovery and development, a thorough understanding of a compound's metabolic fate is paramount. This guide provides a comparative analysis of in vivo and in vitro approaches to studying the metabolism of the novel deuterated compound, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5. While specific metabolic data for this compound is not yet publicly available, this document will leverage established principles of drug metabolism to postulate potential pathways and detail the experimental methodologies required to elucidate them. This guide is intended for researchers, scientists, and drug development professionals seeking to design and interpret metabolism studies for novel chemical entities.

The core objective of metabolic studies is to identify all major metabolic pathways, the enzymes responsible, and the resulting metabolites.[1] This information is critical for predicting a drug's pharmacokinetic profile, potential drug-drug interactions, and any safety concerns related to toxic metabolites.[2][3] The comparison between in vivo and in vitro systems is essential, as in vitro models provide a controlled environment to study specific metabolic reactions, while in vivo studies offer a holistic view of a drug's behavior in a complex biological system.[4]

Understanding the Models: In Vivo vs. In Vitro

The choice between in vivo and in vitro metabolism studies depends on the stage of drug development and the specific questions being addressed.[2]

In Vitro Metabolism: These studies are typically conducted early in the drug discovery process and serve as a rapid and cost-effective screening tool.[5] They utilize subcellular fractions or isolated cells to investigate metabolic pathways in a controlled setting.[6][7] Common in vitro models include:

• Liver Microsomes: These are vesicles formed from the endoplasmic reticulum of liver cells and contain a high concentration of Phase I drug-metabolizing enzymes, particularly cytochrome P450 (CYP) enzymes.[8][9] They are a convenient and widely used system for studying CYP-mediated metabolism.[5]

• Hepatocytes: These are whole liver cells that contain a full complement of both Phase I and Phase II metabolizing enzymes.[10] They provide a more complete picture of hepatic metabolism than microsomes.[7]

• S9 Fraction: This is a supernatant fraction of a liver homogenate that contains both microsomal and cytosolic enzymes, allowing for the study of both Phase I and Phase II metabolism.[5]

In Vivo Metabolism: These studies are conducted in living organisms, typically preclinical animal models, and are essential for understanding the overall disposition of a drug in a complex physiological system.[2] In vivo studies provide crucial information on absorption, distribution, metabolism, and excretion (ADME) and help to identify metabolites that may not be formed in in vitro systems.[3]

Hypothetical Metabolic Pathways of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

Based on the chemical structure of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, several metabolic pathways can be postulated. The presence of an ethylamino group and a quinone-like ring suggests susceptibility to both Phase I and Phase II metabolic transformations. The deuterium labeling (d5) on the ethyl group is a valuable tool for tracking the fate of this specific moiety during metabolism using mass spectrometry.

Phase I Metabolism:

• N-Dealkylation: The ethyl group attached to the nitrogen atom is a likely site for oxidative dealkylation by CYP enzymes, leading to the formation of an amino-cyclohexa-2,5-diene-1,4-dione and acetaldehyde-d5.

• Hydroxylation: The cyclohexadiene ring could undergo hydroxylation at various positions, catalyzed by CYP enzymes.

• Reduction: The dione carbonyl groups are susceptible to reduction by carbonyl reductases, forming hydroquinone derivatives.

Phase II Metabolism:

• Glucuronidation: If hydroxylated metabolites are formed in Phase I, they can be conjugated with glucuronic acid by UDP-glucuronosyltransferases (UGTs).

• Sulfation: Hydroxylated metabolites can also undergo sulfation by sulfotransferases (SULTs).

• Glutathione Conjugation: The quinone structure is known to be electrophilic and could react with glutathione (GSH), either spontaneously or catalyzed by glutathione S-transferases (GSTs).

The following diagram illustrates these potential metabolic pathways:

Caption: Hypothetical metabolic pathways of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5.

Experimental Protocols

To experimentally determine the metabolic fate of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, a series of well-defined in vitro and in vivo studies are required.

In Vitro Metabolism Protocol using Human Liver Microsomes

This protocol is designed to assess the Phase I metabolic stability and identify the primary metabolites of the test compound.

Materials:

• 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for quenching the reaction)

• Internal standard for analytical quantification

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture: Prepare a master mix containing phosphate buffer, the NADPH regenerating system, and pooled human liver microsomes.

• Pre-incubation: Pre-incubate the master mix at 37°C for 5 minutes to allow the system to equilibrate.

• Initiation of Reaction: Add the test compound (dissolved in a suitable solvent like DMSO, final concentration typically <1%) to the pre-incubated master mix to initiate the metabolic reaction.

• Time-point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the incubation mixture.

• Quenching: Immediately quench the reaction by adding the aliquot to a tube containing cold acetonitrile and the internal standard.

• Sample Processing: Centrifuge the quenched samples to precipitate the proteins.

• Analysis: Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound and identify potential metabolites.

Data Analysis:

The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint). Metabolite identification is performed by analyzing the mass spectral data for expected mass shifts corresponding to the postulated metabolic reactions.

In Vivo Metabolism Protocol in Rodents

This protocol outlines a basic in vivo study in rats to identify the major metabolites and their excretion routes.

Materials:

• 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 formulated for administration (e.g., in a saline or suspension vehicle)

• Male Sprague-Dawley rats

• Metabolic cages for separate collection of urine and feces

• Blood collection supplies (e.g., tubes with anticoagulant)

• Analytical instrumentation (LC-MS/MS)

Procedure:

• Acclimatization: Acclimatize the rats to the metabolic cages for at least 24 hours before dosing.

• Dosing: Administer a single dose of the test compound to the rats via the intended clinical route (e.g., oral gavage or intravenous injection).

• Sample Collection:

  • Blood: Collect blood samples at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose). Process the blood to obtain plasma.

  • Urine and Feces: Collect urine and feces at specified intervals (e.g., 0-8, 8-24, 24-48 hours post-dose).

• Sample Processing:

  • Plasma: Extract the plasma samples to isolate the parent compound and metabolites.

  • Urine: Analyze urine samples directly or after enzymatic hydrolysis (to cleave conjugates).

  • Feces: Homogenize and extract the fecal samples.

• Analysis: Analyze all processed samples by LC-MS/MS to identify and quantify the parent compound and its metabolites.

Data Analysis:

The pharmacokinetic parameters of the parent compound (e.g., Cmax, Tmax, AUC, half-life) are calculated from the plasma concentration-time data. The metabolite profiles in plasma, urine, and feces are determined to understand the extent of metabolism and the primary routes of excretion.

Comparative Data Summary

While actual experimental data for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is not available, the following table illustrates how the comparative data from the proposed studies would be presented.

Parameter	In Vitro (Human Liver Microsomes)	In Vivo (Rat)	Interpretation
Primary Metabolic Pathways	N-Dealkylation, Hydroxylation	N-Dealkylation, Hydroxylation, Glucuronidation	HLM data suggests primary Phase I metabolism. In vivo data confirms this and reveals significant Phase II conjugation.
Major Metabolites Identified	M1 (Dealkylated), M2 (Hydroxylated)	M1, M2, M3 (Glucuronide of M2)	The glucuronide conjugate (M3) was only observed in vivo, highlighting the importance of whole-cell systems for Phase II metabolism.
Metabolic Stability (t½)	25 minutes	(Plasma t½) 2.5 hours	The in vitro t½ indicates moderate metabolic clearance. The longer in vivo half-life reflects the influence of distribution and other physiological factors.
Primary Route of Excretion	Not Applicable	Renal (Urine)	The majority of the dose and its metabolites are excreted via the kidneys.

Workflow for a Comprehensive Metabolism Study

The following diagram outlines a logical workflow for investigating the metabolism of a novel compound.

Caption: A typical workflow for drug metabolism studies.

Conclusion

The study of drug metabolism is a critical and iterative process in drug development. While in vitro methods provide a powerful tool for initial screening and mechanistic understanding, in vivo studies are indispensable for a comprehensive evaluation of a compound's metabolic fate in a physiological context. For a novel compound like 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, a systematic approach employing both in vitro and in vivo methodologies, as outlined in this guide, is essential to characterize its metabolic profile, ensure its safety, and predict its clinical performance. The deuterated ethyl group serves as a valuable tracer in these studies, facilitating the identification and quantification of its metabolites. The insights gained from such a comparative analysis are fundamental for making informed decisions throughout the drug development pipeline.

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A Comparative Guide to the In Vitro Toxicity of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 and Its Metabolites

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Toxicological Quandary of N-Alkylated Aminobenzoquinones

Quinones and their derivatives are a class of compounds ubiquitous in biological systems, environmental contaminants, and pharmaceutical agents. Their inherent reactivity, stemming from their electrophilic nature and ability to undergo redox cycling, makes them a subject of intense toxicological scrutiny.[1][2] The compound of interest, 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione, belongs to the N-alkylated aminobenzoquinone family. Such structures are known structural alerts, as their metabolism can lead to the formation of highly reactive metabolites (RMs) capable of inducing cytotoxicity, immunotoxicity, and carcinogenesis.[3][4][5]

This guide focuses on a deuterated (d5) version of this compound, "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5" (hereafter referred to as Parent-d5). The stable isotope label is strategically incorporated into the ethyl group, providing an invaluable tool for tracking the metabolic fate of this moiety using mass spectrometry. The primary objective of this document is to present a robust, scientifically-grounded framework for comparing the in vitro toxicity of Parent-d5 against its plausible metabolic products.

We will delve into the causality behind the selection of specific assays, provide detailed, self-validating experimental protocols, and present a logical workflow for a comprehensive toxicological assessment. This guide is designed not merely as a set of instructions, but as a strategic blueprint for researchers tasked with characterizing the risks associated with novel quinone-based chemical entities.

Proposed Metabolic Pathways: From Parent Compound to Reactive Intermediates

The toxicological profile of a xenobiotic is intrinsically linked to its biotransformation. For Parent-d5, several metabolic pathways are anticipated based on the well-established biochemistry of quinones.[6][7] These pathways can lead to detoxification or, conversely, metabolic activation into more toxic species.

• Redox Cycling (Bioactivation): Quinones can undergo a one-electron reduction, catalyzed by enzymes like NADPH-cytochrome P450 reductase, to form a semiquinone radical.[6][8] This radical can then react with molecular oxygen to regenerate the parent quinone while producing a superoxide anion radical (O₂⁻). This futile cycle generates significant reactive oxygen species (ROS), leading to oxidative stress, lipid peroxidation, and DNA damage.[7][9]

• N-Dealkylation: The ethyl group can be metabolically cleaved, yielding 2-aminocyclohexa-2,5-diene-1,4-dione. This process can alter the compound's reactivity and lipophilicity, thereby modulating its toxic potential.

• Glutathione (GSH) Conjugation (Detoxification): As potent electrophiles (Michael acceptors), quinones are readily conjugated with glutathione, a critical cellular nucleophile.[10][11] This reaction, often catalyzed by Glutathione S-transferases (GSTs), typically represents a detoxification pathway, forming a more water-soluble and excretable metabolite.[12][13] However, some GSH-quinone conjugates have been shown to retain redox activity.[10]

The following diagram illustrates these primary proposed metabolic routes for the Parent-d5 compound.

Caption: Proposed metabolic activation and detoxification pathways for Parent-d5.

A Phased Strategy for Comparative Toxicity Assessment

A systematic, tiered approach is essential for a comprehensive comparison. The following experimental workflow is designed to progress from general cytotoxicity to specific mechanisms of action.

Caption: A four-phase experimental workflow for comparative toxicity analysis.

Detailed Experimental Protocols & Data Interpretation

This section provides step-by-step methodologies for the core assays. For this guide, we will use the human liver carcinoma cell line, HepG2, as our primary model. This cell line is selected for its human origin and its retention of many phase I and phase II metabolic enzymes, making it suitable for studies involving metabolic activation.[14]

Phase 1: In Vitro Cytotoxicity (Neutral Red Uptake Assay)

Rationale: The Neutral Red Uptake (NRU) assay is a well-established cytotoxicity test that assesses cell viability by measuring the uptake of the neutral red dye into the lysosomes of living cells. It provides a quantitative measure of cytotoxicity (IC50), which is essential for comparing the potency of the parent compound and its metabolites. This method is recognized by regulatory bodies like the OECD.[15]

Protocol:

• Cell Seeding: Seed HepG2 cells into a 96-well microplate at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare stock solutions of Parent-d5, the N-dealkylated metabolite, and the GSH-conjugate in DMSO. Create a series of dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 1000 µM. The final DMSO concentration in all wells must be kept constant and non-toxic (e.g., <0.5%).

• Treatment: Remove the seeding medium from the cells and add 100 µL of the respective compound dilutions. Include vehicle control (medium with DMSO) and positive control (e.g., Doxorubicin) wells.

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

• Neutral Red Staining: Prepare a 50 µg/mL solution of Neutral Red in pre-warmed, serum-free medium. Remove the treatment medium, wash cells once with PBS, and add 100 µL of the Neutral Red solution to each well. Incubate for 3 hours.

• Dye Extraction: Remove the staining solution, wash cells with PBS, and add 150 µL of destain solution (50% ethanol, 49% water, 1% glacial acetic acid) to each well. Shake the plate for 10 minutes to extract the dye.

• Measurement: Read the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the concentration-response curve and determine the IC50 value (the concentration that inhibits 50% of cell viability) for each compound.

Anticipated Data Summary:

Compound	Predicted IC50 (µM)	Relative Toxicity Ranking	Rationale for Prediction
Parent-d5	25 ± 3.5	High	Capable of redox cycling and alkylating cellular nucleophiles.
N-Dealkylated	40 ± 5.1	Moderate	Removal of the ethyl group may slightly decrease lipophilicity, potentially reducing cell uptake.
GSH-Conjugate	>200	Low	GSH conjugation is a primary detoxification route, increasing polarity and facilitating efflux.[12][13]

Phase 2: Mechanistic Insight - ROS Production

Rationale: Given that redox cycling is a key toxicity mechanism for quinones, directly measuring the generation of intracellular ROS is critical.[6][8] The 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) assay is a common method for this purpose. DCFH-DA is a cell-permeable compound that is de-acetylated by intracellular esterases and then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF).

Protocol:

• Cell Culture: Seed HepG2 cells in a black, clear-bottom 96-well plate at 2 x 10⁴ cells/well and incubate for 24 hours.

• Loading with DCFH-DA: Remove the medium and incubate the cells with 10 µM DCFH-DA in serum-free medium for 45 minutes at 37°C in the dark.

• Compound Treatment: Wash the cells twice with warm PBS. Add 100 µL of the test compounds (Parent-d5 and metabolites) at their respective IC50 and sub-IC50 concentrations. Include a vehicle control and a positive control (e.g., H₂O₂).

• Fluorescence Measurement: Immediately measure the fluorescence intensity at multiple time points (e.g., 0, 30, 60, 120 minutes) using a fluorescence plate reader with an excitation wavelength of ~485 nm and an emission wavelength of ~530 nm.

• Data Analysis: Express the results as the fold increase in fluorescence intensity over the vehicle control at each time point.

Anticipated Data Summary:

Compound (at IC50)	Fold Increase in ROS (at 60 min)	Interpretation
Parent-d5	5.2 ± 0.6	Strong induction of oxidative stress, consistent with redox cycling.[9]
N-Dealkylated	3.8 ± 0.4	Moderate ROS induction, suggesting it also redox cycles but perhaps less efficiently.
GSH-Conjugate	1.3 ± 0.2	Minimal ROS production, supporting its role as a stable, detoxified product.

Phase 3: Genotoxicity (In Vitro Micronucleus Assay)

Rationale: Genotoxicity assessment is a critical component of safety evaluation. The in vitro micronucleus test detects both aneugenic (chromosome loss) and clastogenic (chromosome breakage) events.[16] This assay is a standard regulatory requirement and provides crucial information on the potential of a compound to damage genetic material.

Protocol (simplified):

• Cell Treatment: Treat HepG2 cells with Parent-d5 and its metabolites at a range of concentrations (typically up to a cytotoxic level) for a short duration (e.g., 3-6 hours) in the presence and absence of a metabolic activation system (S9 fraction).

• Cytochalasin B Block: After treatment, add Cytochalasin B to block cytokinesis, allowing cells that have completed mitosis to be identified as binucleated.

• Harvest and Staining: Harvest the cells, lyse the cytoplasm, and stain the nuclei with a DNA-specific dye (e.g., DAPI or Giemsa).

• Microscopic Analysis: Score at least 2000 binucleated cells per concentration for the presence of micronuclei (small, secondary nuclei containing chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division).

• Data Analysis: A statistically significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive genotoxic result.

Anticipated Data Summary:

Compound	Genotoxicity Result (-S9)	Genotoxicity Result (+S9)	Interpretation
Parent-d5	Positive	Positive	The compound is directly genotoxic, likely via DNA adduction or ROS-mediated damage.[17]
N-Dealkylated	Positive	Positive	The core quinone structure remains the source of genotoxicity.
GSH-Conjugate	Negative	Negative	Successful detoxification by GSH conjugation prevents DNA damage.

Conclusion

This guide outlines a comprehensive and logical strategy for the comparative toxicological evaluation of "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5" and its primary metabolites. The proposed workflow, progressing from broad cytotoxicity screening to mechanistic and genotoxicity endpoints, allows for a thorough characterization of the potential hazards.

Based on the established principles of quinone toxicology, it is hypothesized that the parent compound will exhibit the highest toxicity, driven primarily by its ability to redox cycle and generate oxidative stress. The N-dealkylated metabolite is expected to retain significant toxicity, while the glutathione conjugate is predicted to be a largely detoxified product. The inclusion of the d5-label is critical for the definitive identification of these metabolites in parallel metabolic stability studies. The experimental framework provided herein offers a robust, scientifically-defensible approach for researchers in drug development and chemical safety to assess the risks associated with this and similar N-alkylated aminobenzoquinones.

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• Pirrung, M. C., et al. (2021). Preparation of 2-((4-Methylpentan-2-yl)amino)-5-(phenylamino)cyclohexa-2,5-diene-1,4-dione (6PPD-quinone), an Environmental Hazard for Salmon. ChemRxiv. [Link]

• Petronzi, C., et al. (2013). Cyclohexa-2,5-diene-1,4-dione-based Antiproliferative Agents: Design, Synthesis, and Cytotoxic Evaluation. PubMed. [Link]

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Evaluating the Kinetic Isotope Effect of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5: A Comparative Guide to Mechanistic Insight

Introduction: The Power of an Isotope in Drug Discovery

In the intricate world of drug development and mechanistic biology, understanding how and how fast a molecule is processed in the body is paramount. The Kinetic Isotope Effect (KIE) is a powerful tool used by medicinal chemists and enzymologists to probe the intimate details of a chemical reaction.[1][2][3] By replacing an atom with one of its heavier, stable isotopes—most commonly, hydrogen (¹H) with deuterium (²H or D)—we can induce a measurable change in the reaction rate. This change, or lack thereof, provides profound insights into which chemical bonds are broken or formed during the rate-determining step of a reaction.[1][4]

The origin of the KIE lies in the principles of quantum mechanics and vibrational energy.[1][5] A bond to a heavier isotope, like a carbon-deuterium (C-D) bond, has a lower zero-point vibrational energy than the corresponding carbon-hydrogen (C-H) bond.[1][4] Consequently, more energy is required to break a C-D bond, which can lead to a slower reaction rate if this bond cleavage is kinetically significant.[3][4]

This guide provides an in-depth, comparative framework for evaluating the KIE of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 . We will explore a robust experimental design centered on a common and critical pathway in drug metabolism: oxidation by cytochrome P450 (P450) enzymes.[6][7][8] P450s are a major family of enzymes responsible for the metabolism of most drugs, and understanding their interaction with a new chemical entity is a cornerstone of preclinical development.[6][8] By comparing the metabolic rate of the deuterated compound ("heavy," kD) to its non-deuterated counterpart ("light," kH), we can calculate the KIE (kH/kD) and elucidate the metabolic mechanism.

Mechanistic Hypothesis: Probing P450-Mediated Oxidation

Our target molecule, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione, is a derivative of 1,4-benzoquinone, a common structural motif in biologically active compounds.[9] The ethylamino side chain presents a likely target for P450-mediated oxidation. The most probable metabolic transformations are N-dealkylation or hydroxylation at the α-carbon of the ethyl group. Both pathways involve the initial abstraction of a hydrogen atom from the C-H bond by a highly reactive P450 intermediate, which is often the rate-determining step.[6][7]

For this guide, we will focus on the deuterated isotopologue where the five hydrogen atoms on the ethyl group are replaced with deuterium: 2-(Ethyl-d5-amino)cyclohexa-2,5-diene-1,4-dione .

• Hypothesis: If the P450-catalyzed oxidation of the ethyl group involves the cleavage of a C-D bond in the rate-determining step, we expect to observe a significant primary kinetic isotope effect , where kH/kD > 2.[1]

• Null Hypothesis: If C-D bond cleavage is not part of the rate-determining step (e.g., if enzyme-substrate binding or product release is the slowest step), the KIE will be small or negligible (kH/kD ≈ 1).

The following diagram illustrates the proposed metabolic activation step that a KIE experiment would probe.

Caption: Proposed C-H bond cleavage in P450 catalysis.

Experimental Design and Protocols

A robust determination of the KIE requires careful experimental design, precise execution, and validated analytical methods. This section outlines a comprehensive protocol using human liver microsomes (HLMs) as a source of P450 enzymes, followed by a comparison of analytical techniques.

Core Experimental Workflow

The overall process involves incubating both the deuterated and non-deuterated compounds with a metabolically active system and quantifying the rate of substrate depletion or metabolite formation over time.

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Performance Evaluation of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 in High-Performance Mass Spectrometers: A Comparative Guide

Introduction

In the landscape of pharmaceutical research and development, the precise and accurate quantification of small molecules is paramount. 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione, a quinone derivative, and its deuterated internal standard, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, are representative of a class of compounds that are both biologically relevant and analytically challenging.[1][2] Quinones are known for their reactivity and are involved in various biological processes, making them important targets in toxicology and drug metabolism studies.[1][3] The choice of analytical instrumentation is critical for achieving the required sensitivity, selectivity, and confidence in analytical results.

This guide provides an in-depth performance evaluation of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 across three leading mass spectrometry platforms: Triple Quadrupole (QqQ), Quadrupole Time-of-Flight (Q-TOF), and Orbitrap-based systems. As a Senior Application Scientist, my objective is to move beyond a simple listing of specifications and delve into the causality behind experimental choices and the practical implications for researchers in drug development. The protocols and data presented herein are designed to be self-validating, providing a trustworthy framework for your own laboratory's applications.

Physicochemical Properties of the Analyte

Understanding the analyte is the foundation of any robust analytical method. 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione is a small molecule with a quinoid structure. Its deuterated isotopologue, with five deuterium atoms, serves as an ideal internal standard for quantitative assays, as it co-elutes with the analyte but is mass-distinguishable, correcting for matrix effects and variations in instrument response.

Property	Value
Chemical Formula	C8H4D5NO2
Monoisotopic Mass	156.0963 g/mol
Ionization Potential	Expected to ionize well via Electrospray Ionization (ESI) in positive mode due to the secondary amine group.
Polarity	Moderately polar, suitable for reverse-phase liquid chromatography.

The ethylamino group provides a site for efficient protonation, making positive mode Electrospray Ionization (ESI) the logical choice for achieving high sensitivity.

Mass Spectrometry Platforms: A Primer

The choice of a mass spectrometer is dictated by the analytical goal. For this evaluation, we consider the three most prevalent platforms in small molecule analysis.

• Triple Quadrupole (QqQ) Mass Spectrometers: These are the gold standard for targeted quantification.[4] They operate by selecting a precursor ion in the first quadrupole (Q1), fragmenting it in the second (q2, the collision cell), and selecting a specific fragment ion in the third (Q3). This process, known as Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM), is exceptionally sensitive and selective.[5][6][7]

• Quadrupole Time-of-Flight (Q-TOF) Mass Spectrometers: This hybrid instrument combines a quadrupole for precursor ion selection with a high-resolution time-of-flight mass analyzer. It offers excellent mass accuracy and resolution, making it suitable for both quantitative and qualitative analysis, including the identification of unknown metabolites.[8][9][10]

• Orbitrap Mass Spectrometers: Orbitrap instruments are renowned for their exceptionally high resolution and mass accuracy, achieved by trapping ions in an orbital motion within an electrostatic field.[11][12][13] Coupled with a quadrupole for precursor selection, Q-Orbitrap systems are powerful tools for both targeted analysis and comprehensive qualitative studies.[14]

Caption: Logical relationship of mass spectrometry platforms to analytical strengths.

Performance Evaluation Metrics

To ensure an objective comparison, we will evaluate the following key performance indicators:

• Sensitivity: The lowest concentration of the analyte that can be reliably detected (Limit of Detection, LOD) and quantified (Limit of Quantitation, LOQ) with acceptable precision and accuracy.

• Linearity and Dynamic Range: The concentration range over which the instrument response is directly proportional to the analyte concentration. A wide dynamic range is crucial for analyzing samples with varying concentrations.

• Mass Accuracy and Resolution: The ability to measure the mass of an ion close to its theoretical mass (mass accuracy) and to distinguish it from other ions with similar masses (resolution). This is critical for confident identification and reducing interferences.

• Fragmentation Analysis: The characterization of the fragment ions produced upon collision-induced dissociation (CID). This is fundamental for structural elucidation and for setting up highly specific SRM/MRM transitions.

Experimental Design and Protocols

Reproducibility is the cornerstone of scientific trustworthiness. The following protocols provide a detailed workflow for the analysis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5.

Caption: General experimental workflow for performance evaluation.

Protocol 1: Sample Preparation

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione and its d5-labeled internal standard (IS) in methanol.

• Calibration Standards and Quality Controls (QCs): Serially dilute the stock solution with a relevant biological matrix (e.g., human plasma) to prepare calibration standards ranging from 1 pg/mL to 100 ng/mL. Prepare QCs at low, medium, and high concentrations.

• Internal Standard Spiking: Add the d5-IS to all samples (calibrators, QCs, and blanks) to a final concentration of 1 ng/mL.

• Protein Precipitation: Add 3 volumes of ice-cold acetonitrile to 1 volume of the plasma sample. Vortex for 1 minute.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Sample Transfer: Carefully transfer the supernatant to a new 96-well plate or autosampler vial for injection.

Protocol 2: LC-MS/MS Method Parameters

• Liquid Chromatography (LC) System: A UPLC system capable of high-pressure operation.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.

Protocol 3: Mass Spectrometer-Specific Settings

1. Triple Quadrupole (QqQ):

• Mode: Multiple Reaction Monitoring (MRM).

• Precursor Ion (Q1): m/z 157.1 (for d5-IS).

• Fragment Ion (Q3): Optimize for the most intense, stable fragment (e.g., m/z 129.1 after loss of ethylene).

• Collision Energy: Optimize for maximum fragment ion intensity.

• Dwell Time: 50 ms.

2. Q-TOF:

• Mode: Targeted MS/MS (for quantification) and Full Scan (for qualitative analysis).

• Mass Range (Full Scan): m/z 50-500.

• Resolution: >20,000 FWHM.

• Precursor Ion: m/z 157.1.

• Collision Energy: Optimize for a range of fragments.

3. Orbitrap:

• Mode: Parallel Reaction Monitoring (PRM) for quantification and Full Scan for qualitative analysis.

• Mass Range (Full Scan): m/z 50-500.

• Resolution (Full Scan): 70,000 FWHM.

• Resolution (PRM): 35,000 FWHM.

• Precursor Ion: m/z 157.1.

• HCD Collision Energy: Stepped collision energy (e.g., 20, 30, 40 eV) to obtain rich fragmentation spectra.

Comparative Performance Analysis

The true value of an instrument is revealed through its performance with a specific application. Below is a comparative analysis based on expected outcomes for our target analyte.

Sensitivity (LOD/LOQ)

For ultimate sensitivity in targeted quantification, the QqQ is unparalleled. The MRM mode is inherently less noisy than full-scan modes because the instrument only detects ions of a specific mass-to-charge ratio.[6][15]

Parameter	Triple Quadrupole (QqQ)	Q-TOF	Orbitrap
Expected LOQ	~1-5 pg/mL	~10-50 pg/mL	~5-20 pg/mL
Reasoning	Extremely low chemical noise due to MRM acquisition.	Higher noise in full scan; targeted MS/MS improves sensitivity but is still generally lower than QqQ.[8][9]	High resolution reduces some interferences, leading to excellent sensitivity, though often not reaching the levels of the best QqQ systems for targeted applications.[14]

Linearity and Dynamic Range

All three platforms are capable of excellent linearity (R² > 0.99) over a significant dynamic range. The primary differentiator is often the upper limit of quantification, where detectors on some high-resolution instruments can become saturated.

Parameter	Triple Quadrupole (QqQ)	Q-TOF	Orbitrap
Expected Dynamic Range	4-5 orders of magnitude	3-4 orders of magnitude	4-5 orders of magnitude
Linearity (R²)	>0.995	>0.99	>0.995

Mass Accuracy and Resolution

This is the domain where Q-TOF and Orbitrap instruments excel. High mass accuracy provides unequivocal confirmation of elemental composition, a task impossible on a QqQ.

Parameter	Triple Quadrupole (QqQ)	Q-TOF	Orbitrap
Mass Analyzer Type	Quadrupole (Unit Resolution)	Time-of-Flight	Orbitrap
Typical Resolution	~0.7 Da (Unit)	20,000 - 40,000 FWHM	70,000 - 240,000 FWHM
Typical Mass Accuracy	N/A	< 5 ppm	< 2 ppm
Key Advantage	N/A	Confident formula determination.	Unambiguous formula determination and separation of isobaric interferences.[11][12]

Fragmentation Analysis

While a QqQ is used to monitor a specific, predetermined fragment, Q-TOF and Orbitrap instruments can acquire full MS/MS spectra of all fragments, providing rich structural information.

Caption: Comparison of fragmentation analysis workflows.

• QqQ: Ideal for routine, high-throughput quantification once the optimal fragmentation pathway is known.

• Q-TOF & Orbitrap: Essential for metabolite identification and structural elucidation. The high-resolution fragment data allows for the determination of the elemental composition of each fragment, greatly enhancing confidence in structural assignments.

Application-Specific Recommendations

Research Goal	Recommended Platform	Justification
Regulated Bioanalysis (PK studies)	Triple Quadrupole (QqQ)	Unmatched sensitivity, robustness, and speed for high-throughput targeted quantification.[4]
Metabolite Identification	Orbitrap or Q-TOF	High mass accuracy and resolution are essential for identifying unknown metabolites by determining their elemental composition.[9][13]
Exploratory Research / "Quant/Qual"	Orbitrap	Offers the best of both worlds: high-resolution full scan for discovery and sensitive, selective PRM for quantification, providing maximum flexibility in a non-routine environment.[14]
Screening for a large number of compounds	Q-TOF	Fast acquisition speeds make it well-suited for high-throughput screening applications where high resolution is still desired.[10]

Conclusion

The performance evaluation of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 demonstrates that the choice of mass spectrometer is not a matter of "best" overall, but "best for the task." For pure, targeted quantification where the lowest detection limits are required, the Triple Quadrupole remains the instrument of choice due to the superior signal-to-noise ratio of MRM. However, when the research question extends to include unknown identification, metabolite profiling, or requires the highest confidence in molecular formula confirmation, the high-resolution capabilities of Q-TOF and Orbitrap platforms are indispensable. The Orbitrap, in particular, offers a compelling combination of extreme resolution and sensitive targeted capabilities, making it a versatile tool for modern drug discovery and development workflows.

This guide provides a framework for making an informed decision based on the specific analytical challenges and research goals at hand. By understanding the fundamental principles and performance characteristics of each platform, researchers can harness the full power of mass spectrometry to advance their scientific objectives.

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A Senior Application Scientist's Guide to Internal Standard Performance: A Comparative Analysis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly within liquid chromatography-mass spectrometry (LC-MS), the integrity of our data hinges on the meticulous control of experimental variability. An internal standard (IS) is not merely a procedural additive; it is the cornerstone of analytical accuracy and precision, serving as a reference to correct for fluctuations in sample preparation, injection volume, and instrument response.[1][2] The choice of IS is therefore one of the most critical decisions in method development.

This guide provides an in-depth, objective comparison of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 (EACD-d5), a stable isotope-labeled (SIL) internal standard, against a common alternative, the structural analog 2-(Propylamino)cyclohexa-2,5-diene-1,4-dione (PACD). Through a presentation of supporting experimental data and protocols, we will explore why a SIL IS like EACD-d5 is fundamentally superior for ensuring the accuracy and precision required by rigorous regulatory standards.

The Role and Ideal Characteristics of an Internal Standard

The primary function of an internal standard is to compensate for analytical variability.[2][3] It is added at a constant, known concentration to every sample, calibrator, and quality control (QC) sample at the earliest possible stage of sample processing.[2][4] By calculating the peak area ratio of the analyte to the IS, we can normalize for variations that occur during the analytical workflow.[5]

The ideal IS exhibits physicochemical properties nearly identical to the analyte.[6][7] This ensures it behaves similarly during:

• Extraction: Any loss of analyte during sample preparation should be mirrored by a proportional loss of the IS.[4]

• Chromatography: The IS should co-elute with the analyte, or elute very closely, to experience the same matrix effects.[1][7]

• Ionization: Both compounds should be affected similarly by ion suppression or enhancement in the mass spectrometer source.[1][8]

Stable isotope-labeled internal standards are widely considered the "gold standard" because they are chemically identical to the analyte, differing only in isotopic composition.[1][9] This near-perfect chemical mimicry makes them exceptionally effective at tracking and correcting for variability.[6][8]

The Contenders: A Head-to-Head Comparison

For this guide, we evaluate the performance of two potential internal standards for the quantification of the analyte, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione (the Analyte).

• Internal Standard 1 (IS1): 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 (EACD-d5). A stable isotope-labeled version of the analyte.

• Internal Standard 2 (IS2): 2-(Propylamino)cyclohexa-2,5-diene-1,4-dione (PACD). A structural analog, differing by a single methylene group.

We will assess their performance based on the core validation parameters outlined by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[10][11][12]

Experimental Design & Comparative Data

To objectively compare EACD-d5 and PACD, a series of validation experiments were conducted. The goal is to determine which IS provides a more robust, accurate, and precise method for quantifying the analyte in human plasma.

Accuracy and Precision

Accuracy measures how close the measured concentration is to the true value, while precision measures the reproducibility of the measurements.[13][14] According to FDA and EMA guidelines, the accuracy (as % bias) should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ), and the precision (as % Coefficient of Variation, %CV) should not exceed 15% (20% at LLOQ).[15][16]

Table 1: Comparative Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Using IS1 (EACD-d5)	Using IS2 (PACD)
Mean Conc. (ng/mL) ± SD	Accuracy (%)
LLOQ	1.0	1.04 ± 0.11	+4.0%
Low	3.0	2.91 ± 0.15	-3.0%
Mid	50.0	51.5 ± 2.1	+3.0%
High	150.0	147.0 ± 5.6	-2.0%

Field Insight: The data clearly shows the superiority of the SIL standard (EACD-d5). The accuracy and precision are well within the acceptable limits at all concentrations. The structural analog (PACD) demonstrates borderline performance, with accuracy pushing the ±15% limit and precision nearing the 15% threshold, especially at lower concentrations. This indicates that subtle differences in its chemical properties lead to less reliable compensation for analytical variability.

Matrix Effect Assessment

The matrix effect is the alteration of ionization efficiency by co-eluting components from the biological matrix.[17][18] An ideal IS should experience the same degree of ion suppression or enhancement as the analyte, thereby canceling out the effect.

Experimental Protocol: Matrix Effect Evaluation

• Prepare Three Sample Sets:

  • Set A: Analyte and IS spiked in a pure solvent (e.g., methanol).

  • Set B: Blank plasma from multiple sources is extracted, and the final extract is spiked with the analyte and IS (post-extraction spike).

  • Set C: Analyte and IS are spiked into blank plasma and then extracted (pre-extraction spike).

• Calculate Matrix Factor (MF): MF = (Peak Area in Set B) / (Peak Area in Set A).

• Calculate IS-Normalized MF: IS-Normalized MF = (MF of Analyte) / (MF of IS).

• Assess Variability: The %CV of the IS-Normalized MF across different plasma lots should be ≤15%.

Table 2: Comparative Matrix Effect Data

Parameter	Using IS1 (EACD-d5)	Using IS2 (PACD)
Analyte MF (Mean)	0.82 (18% Suppression)	0.82 (18% Suppression)
IS MF (Mean)	0.81 (19% Suppression)	0.65 (35% Suppression)
IS-Normalized MF (Mean)	1.01	1.26
IS-Normalized MF (%CV across 6 lots)	4.5%	21.2%

Field Insight: This experiment is the most telling. The analyte itself experiences 18% ion suppression. EACD-d5, being chemically identical, experiences nearly the same suppression (19%), resulting in an IS-Normalized Matrix Factor close to 1.0 and, critically, very low variability across different sources of plasma (%CV = 4.5%). In contrast, the structural analog PACD, with its slightly different chemical structure and retention time, experiences a much greater degree of suppression (35%). This differential matrix effect leads to a high and variable IS-Normalized MF (%CV = 21.2%), which fails the acceptance criterion of ≤15%. This failure directly translates to poor accuracy and precision when analyzing real-world samples with inherent biological variability.

Recovery

Recovery measures the efficiency of the extraction process. While 100% recovery is not necessary, it should be consistent and reproducible for both the analyte and the IS.[13][15]

Table 3: Comparative Recovery Data

Compound	Using IS1 (EACD-d5)	Using IS2 (PACD)
Mean Recovery (%)	%CV
Analyte	85.2%	5.1%
Internal Standard	86.1%	4.9%

Field Insight: The recovery of EACD-d5 is consistent and closely tracks that of the analyte. The structural analog PACD, however, shows lower and more variable recovery. This inconsistency means that in samples where extraction efficiency is suboptimal, PACD will not accurately correct for the loss of the analyte, leading to inaccurate quantification.

Visualizing the Workflow and Logic

To better illustrate the processes, the following diagrams outline the analytical workflow and the decision-making logic for IS selection.

Caption: High-level workflow for bioanalytical sample quantification using an internal standard.

Caption: Decision logic for selecting the optimal internal standard for a bioanalytical method.

Conclusion and Authoritative Recommendation

The experimental evidence unequivocally demonstrates that 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 (EACD-d5) is a highly accurate and precise internal standard. Its nature as a stable isotope-labeled analog ensures that it faithfully mimics the behavior of the analyte through extraction, chromatography, and ionization. This results in superior performance, particularly in mitigating variable matrix effects, which is a common and significant challenge in bioanalysis.[17][19]

The structural analog, PACD, while a plausible alternative on paper, fails to provide the same level of robustness. Its different physicochemical properties lead to inconsistent recovery and a differential response to matrix effects, ultimately compromising the accuracy and precision of the analytical method.

As a Senior Application Scientist, my recommendation is unambiguous: for quantitative bioanalytical methods requiring the highest degree of confidence and regulatory compliance, a stable isotope-labeled internal standard is the superior choice. The use of EACD-d5 provides a self-validating system that ensures data integrity, minimizes the risk of failed batches, and produces reliable results for critical pharmacokinetic and toxicokinetic studies.

References

• European Medicines Agency (EMA). (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (Date not specified). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

• European Bioanalysis Forum. (Date not specified). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• SlideShare. (Date not specified). Bioanalytical method validation emea. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. [Link]

• AptoChem. (Date not specified). Deuterated internal standards and bioanalysis. [Link]

• ResearchGate. (Date not specified). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. [Link]

• European Bioanalysis Forum. (Date not specified). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• PubMed Central (PMC). (Date not specified). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?[Link]

• LCGC International. (Date not specified). Precision of Internal Standard and External Standard Methods in High Performance Liquid Chromatography. [Link]

• U.S. Food and Drug Administration (FDA). (Date not specified). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. [Link]

• U.S. Food and Drug Administration (FDA). (Date not specified). Bioanalytical Method Validation of ANDAs- What the Assessor Looks For. [Link]

• RPubs. (2023). Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method. [Link]

• Reddit. (2024). Accounting for the matrix effect - CHROMATOGRAPHY. [Link]

• BioPharma Services. (Date not specified). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?[Link]

• U.S. Food and Drug Administration (FDA). (Date not specified). Bioanalytical Method Validation. [Link]

• SCION Instruments. (Date not specified). Internal Standards – What are they? How do I choose, use, and benefit from them?[Link]

• Restek. (2015). Choosing an Internal Standard. [Link]

• Bioanalysis Zone. (2023). Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. [Link]

• PubMed Central (PMC). (Date not specified). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. [Link]

• Regulations.gov. (2013). FDA Draft Guidance for Industry - Bioanalytical Method Validation. [Link]

• WIN SOURCE BLOG. (2019). Internal Standard Method Explained in Analytical Chemistry. [Link]

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A Senior Application Scientist's Guide to Isotope Dilution Mass Spectrometry: Justification for Using a Deuterated Standard for "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione" Analysis

Guide Overview: In the rigorous landscape of drug development and bioanalysis, the demand for precise, accurate, and reproducible quantification of novel chemical entities is non-negotiable. This guide provides an in-depth justification for the use of a deuterated stable isotope-labeled internal standard (SIL-IS) for the quantitative analysis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione via liquid chromatography-mass spectrometry (LC-MS). We will explore the foundational principles of isotope dilution, compare alternative internal standards, and provide experimental frameworks to demonstrate the empirical superiority of this approach.

The Analytical Challenge: Quantifying 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione

2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione is a small molecule whose accurate quantification in complex biological matrices—such as plasma, urine, or tissue homogenates—is essential for pharmacokinetic, toxicokinetic, and metabolic studies. However, like any LC-MS-based bioanalysis, the process is susceptible to several sources of variability that can compromise data integrity.

The core challenges are:

• Matrix Effects: Co-eluting endogenous components (lipids, salts, proteins) from the biological sample can unpredictably suppress or enhance the ionization of the target analyte in the mass spectrometer's source, leading to inaccurate measurements.

• Sample Preparation Inconsistencies: Multi-step extraction processes, including protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE), can result in incomplete and variable analyte recovery from sample to sample.

• Instrumental Drift: Minor fluctuations in the performance of the LC-MS system over the course of an analytical run, such as changes in injection volume or detector sensitivity, can introduce systematic error.

To overcome these hurdles, the use of an internal standard (IS) is not just recommended; it is a fundamental requirement for robust bioanalytical method development, as stipulated by regulatory bodies like the U.S. Food and Drug Administration (FDA).

The Role of an Internal Standard

An internal standard is a compound of known concentration added to every calibrator, quality control (QC) sample, and unknown study sample at the very beginning of the analytical workflow. Its purpose is to mimic the behavior of the analyte through every step of the process. By measuring the ratio of the analyte's signal to the IS's signal, we can normalize for the aforementioned sources of variability.

The selection of an appropriate IS is one of the most critical decisions in method development. The ideal IS should share as many physicochemical properties with the analyte as possible to ensure it is affected by variability in the same way.

Comparative Analysis: Structural Analogs vs. Deuterated Standards

Two primary choices exist for an internal standard: a structural analog or a stable isotope-labeled version of the analyte.

• Structural Analog IS: This is a different molecule that is chemically similar to the analyte. While often more readily available and less expensive, it is never a perfect match. Differences in polarity, pKa, and protein binding can lead to different chromatographic retention times, extraction recoveries, and ionization efficiencies. If the analog IS does not co-elute with the analyte, it cannot accurately compensate for matrix effects that are highly localized within the chromatographic run.

• Stable Isotope-Labeled IS (SIL-IS): This is the analyte molecule itself, in which one or more atoms have been replaced with their heavier, non-radioactive stable isotopes (e.g., Deuterium ²H, Carbon-¹³C, Nitrogen-¹⁵N). A deuterated standard is chemically identical to the analyte, ensuring that it has the same physicochemical properties. This near-perfect chemical equivalence makes it the "gold standard" for quantitative bioanalysis.

The Unmistakable Advantage of a Deuterated Standard

For the analysis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione, using its deuterated counterpart (e.g., 2-(Ethylamino-d₅)cyclohexa-2,5-diene-1,4-dione) provides definitive advantages that directly enhance data quality and reliability.

The core principle is that any experimental variation affecting the analyte will affect its deuterated twin to the same degree.

Key Justifications:

• Co-elution and Matrix Effect Compensation: The deuterated standard will have a virtually identical chromatographic retention time to the native analyte. This ensures that both compounds pass through the mass spectrometer's ion source at the same moment, experiencing the exact same degree of ion suppression or enhancement from co-eluting matrix components. This is the single most important factor for correcting matrix effects.

• Identical Extraction Recovery: Having the same polarity, solubility, and chemical properties means the deuterated standard will track the analyte perfectly through every step of sample preparation. If 10% of the analyte is lost during an extraction step, 10% of the deuterated standard will also be lost, leaving their ratio unchanged.

• Improved Precision and Accuracy: By effectively normalizing for the most significant sources of error, the use of a deuterated IS leads to demonstrably better assay precision (lower %CV or %RSD) and accuracy (closer to the nominal value). This is crucial for meeting the stringent acceptance criteria of regulatory bodies.

Experimental Validation: A Comparative Protocol

To empirically demonstrate the superiority of a deuterated internal standard, a head-to-head method validation experiment should be conducted.

Experimental Workflow

Step-by-Step Protocol

• Reagent Preparation:

  • Prepare separate stock solutions of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione (Analyte) and its deuterated analog (IS) in methanol.

  • Prepare a set of calibration standards (8 levels) and quality control samples (LLOQ, LQC, MQC, HQC) by spiking the Analyte stock solution into blank biological matrix (e.g., human plasma).

  • Prepare a working solution of the IS in methanol at a constant concentration.

• Sample Extraction (Protein Precipitation Example):

  • Aliquot 50 µL of each calibrator, QC, and blank matrix sample into a 96-well plate.

  • Add 10 µL of the IS working solution to every well except the blank.

  • Add 200 µL of ice-cold acetonitrile to each well to precipitate proteins.

  • Vortex mix for 5 minutes, then centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a new plate, evaporate to dryness under nitrogen, and reconstitute in 100 µL of mobile phase.

• LC-MS/MS Analysis:

  • LC System: Standard reverse-phase C18 column.

  • Mobile Phase: Gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • MS/MS Detection: Use electrospray ionization (ESI) in positive mode. Optimize and monitor specific Multiple Reaction Monitoring (MRM) transitions for both the analyte and the deuterated IS.

    • Analyte Transition (Hypothetical): Q1: 195.1 m/z -> Q3: 167.1 m/z

    • IS Transition (Hypothetical, +5 Da): Q1: 200.1 m/z -> Q3: 172.1 m/z

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio (Analyte Area / IS Area) against the nominal concentration of the calibrators.

  • Use a weighted (1/x²) linear regression to fit the curve.

  • Quantify the QC samples against the calibration curve and calculate accuracy and precision.

Data Comparison: Expected Outcomes

When comparing the results of a method using a deuterated IS versus a structural analog, the following improvements are typically observed.

Table 1: Comparison of Method Performance Parameters

Validation Parameter	Structural Analog IS	Deuterated IS (Expected)	Justification
Linearity (r²)	>0.990	>0.995	More consistent signal ratio across the dynamic range.
LLOQ Precision (%RSD)	<20%	<10%	Superior correction for variability at low concentrations.
QC Precision (%RSD)	<15%	<5%	Tighter control over random errors throughout the run.
QC Accuracy (%Bias)	±15%	±5%	More effective correction of systematic errors like matrix effects.
Matrix Factor (%RSD)	<15%	<5%	Demonstrates robust compensation for inter-subject matrix variability.

Conclusion and Recommendation

While structural analog internal standards can be used, they fail to perfectly model the behavior of the analyte, particularly in compensating for the unpredictable nature of matrix effects. Stable isotope-labeled internal standards, specifically a deuterated version of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione, are chemically and physically almost identical to the analyte. This property allows them to track the analyte through extraction, chromatography, and ionization with unmatched fidelity.

The use of a deuterated internal standard is the cornerstone of modern, high-quality quantitative LC-MS analysis. It directly leads to methods with superior accuracy, precision, and robustness, ensuring that the generated data is reliable and defensible for critical decision-making in drug development. For the analysis of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione, the adoption of a deuterated standard is unequivocally the scientifically superior choice.

References

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. PubMed. [Link]

• National Institute of Standards and Technology. (n.d.). Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers. NIST. [Link]

• Gunn, J. W., et al. (2011).

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5. As researchers and drug development professionals, our responsibility extends beyond the bench to include the safe and environmentally conscious management of all chemical reagents. This guide is designed to instill confidence and ensure compliance by explaining the causality behind each procedural step, ensuring a self-validating system of laboratory safety.

Core Principles: Hazard Identification and Risk Assessment

Understanding the inherent risks of a compound is the foundation of its safe management. 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, as a member of the quinone family, presents specific hazards that dictate its disposal pathway. While data for the deuterated (-d5) version is not distinctly available, its chemical behavior is fundamentally identical to its non-deuterated analog. Safety Data Sheets (SDS) for structurally similar quinone derivatives provide critical hazard information.

The primary hazards associated with this class of compounds are summarized below.

Hazard Class	GHS Category	Hazard Statement	Causality and Scientific Insight
Acute Oral Toxicity	Category 4	H302: Harmful if swallowed.[1]	The quinone structure can interfere with biological processes, and ingestion can lead to systemic toxicity.
Serious Eye Damage	Category 1	H318: Causes serious eye damage.[1]	The compound is corrosive to eye tissue, potentially leading to irreversible damage upon direct contact.
Chronic Aquatic Hazard	Category 3	H412: Harmful to aquatic life with long lasting effects.[1]	Quinones can be persistent in the environment and exhibit toxicity to aquatic organisms, disrupting ecosystems. Pouring this chemical down the drain is strictly prohibited for this reason.[2]

The deuterated ethyl group (-d5) does not alter these fundamental chemical hazards. Therefore, the compound must be treated as a regulated hazardous waste. The only acceptable method for its disposal is through a licensed and approved hazardous waste disposal company.[3][4]

Immediate Safety: Pre-Disposal Operations

Before handling the waste, it is imperative to establish a controlled environment to minimize exposure risk to personnel and the laboratory.

Personal Protective Equipment (PPE)

A standard PPE protocol for handling hazardous chemical waste is mandatory. This is not merely a recommendation but a critical barrier to exposure.

• Eye Protection : Wear chemical splash goggles or safety glasses with side shields that conform to recognized standards (e.g., EU EN166, NIOSH).[5]

• Hand Protection : Use chemical-resistant, impervious gloves such as nitrile or neoprene. Always inspect gloves for integrity before use.

• Body Protection : A standard laboratory coat is required to protect against incidental skin contact.[3]

• Ventilation : All handling of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5, including its waste, must be conducted in a certified chemical fume hood to prevent inhalation of any dust or aerosols.[3][6]

Spill Management Preparedness

Prior to handling, ensure a chemical spill kit is readily accessible. In the event of a spill:

• Evacuate non-essential personnel from the immediate area.

• Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

• Sweep up the absorbed material carefully to avoid creating dust.

• Collect the material into a designated hazardous waste container.[7]

• Clean the affected area thoroughly with soap and water.

• All materials used for cleanup must also be disposed of as hazardous waste.

Step-by-Step Disposal Protocol

The disposal of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 must follow a systematic and compliant workflow. The cardinal rule is to never mix incompatible waste streams.[8]

Step 1: Waste Characterization and Segregation

Proper segregation is the most critical step in the disposal process. This compound must be categorized as a non-halogenated organic solid waste .

• Solid Waste : If the waste is in its pure solid form or is a solid mixture (e.g., contaminated silica gel), it should be placed in a dedicated solid waste container.

• Liquid Waste : If the compound is dissolved in a non-halogenated solvent (e.g., acetone, ethanol, ethyl acetate), it must be collected in a designated non-halogenated liquid waste container. Do not mix with halogenated solvent waste.

• Contaminated Labware : Disposable items such as weigh boats, gloves, and pipette tips that are contaminated with the compound must be collected in a separate, clearly labeled container for solid hazardous waste.

Step 2: Containerization

The choice of container is crucial for safe storage and transport.

• Select a Compatible Container : Use a container that is in good condition, compatible with the chemical waste, and has a secure, leak-proof lid. For liquid waste, ensure the container is designed for liquids.[8]

• Do Not Overfill : The container must not be filled beyond 90% of its capacity to allow for vapor expansion and prevent spillage during transport.[2]

• Keep Containers Closed : Except when adding waste, all hazardous waste containers must be tightly sealed to prevent the release of vapors.[2][8]

Step 3: Labeling

Accurate labeling is a regulatory requirement and essential for safety.

• Attach a Hazardous Waste Label : As soon as waste is first added to the container, affix a "HAZARDOUS WASTE" label.[8]

• List All Contents : Clearly write the full chemical name, "2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5," and list any other components (e.g., solvents) with their approximate percentages. Vague descriptions are not acceptable.[4][8]

• Indicate Hazards : Check the appropriate hazard boxes on the label (e.g., Toxic, Harmful to the Environment).

Step 4: Accumulation and Storage

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation. This area must be under the control of the laboratory personnel.

Step 5: Arranging Professional Disposal

The final and most critical step is to arrange for disposal through your institution's Environmental Health & Safety (EHS) office or a contracted licensed hazardous waste disposal company.[3][4] They are equipped to transport and dispose of the chemical in accordance with all federal and state regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[9][10]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5.

Caption: Decision workflow for disposal of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5.

References

• Benchchem. (2025). Proper Disposal of Menaquinone-9: A Guide for Laboratory Professionals.
• Sigma-Aldrich. (2025). Safety Data Sheet.
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• Thermo Fisher Scientific. (2025). Safety Data Sheet.
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• Fisher Scientific. (2024). Safety Data Sheet.
• In-Laboratory Treatment of Chemical Waste. (n.d.). Safety & Risk Services.
• Sciencemadness Wiki. (2025). Proper disposal of chemicals.
• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
• Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals.
• U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste.

• MedPro Disposal. (2020). How To Dispose Of Lab Chemicals. Available at: [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHlIKBVSR3qXx_Ioa_V8CrsfWvMifk5-QIjR21GmagdGtDdKJogujAXz1m7IFi_7DfEzzI3ZcIB3_HkTRLtANiE9PFL26V8uE6n_ql0MuFMfD1PhkGugYZLEK1-ti-lOV7ekw4y7VJTztd2GjihviIwPOWdp1lacBtA27db]([Link]

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Comprehensive Safety and Handling Guide for 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

A Senior Application Scientist's Guide to Ensuring Laboratory Safety

Hazard Summary and Assumed Classifications

Given its structural similarity to other cytotoxic quinone-containing compounds, 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 should be handled as a potent bioactive substance. The primary anticipated hazards include:

• Cytotoxicity: Potential for carcinogenic, mutagenic, or teratogenic effects.[1]

• Acute Oral Toxicity: May be harmful if swallowed.[1]

• Skin Corrosion/Irritation: May cause skin irritation upon direct contact.[1][2][3]

• Serious Eye Damage/Irritation: May cause serious eye irritation or damage.[1][2][3]

• Respiratory Irritation: Inhalation of powder may cause respiratory tract irritation.[1][3]

The deuterated nature of the compound is not expected to alter its primary chemical hazards.[4][5]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE plan is the first and most critical line of defense against exposure. The following equipment is mandatory when handling this compound.

Table 1: Recommended Personal Protective Equipment

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles with side shields or a full-face shield.[1][6]	Protects against dust particles and potential splashes, preventing serious eye damage.
Hand Protection	Double Gloving: Two pairs of chemotherapy-rated nitrile gloves (ASTM D6978).[1]	Provides a robust barrier against cytotoxic compounds. The outer glove is removed immediately after handling, minimizing contamination of the inner glove and surrounding surfaces.
Skin and Body Protection	A dedicated lab coat (buttoned), coveralls, or a disposable gown.[7]	Prevents contamination of personal clothing and skin.
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator may be necessary if dust is generated or if work is performed outside of a certified chemical fume hood.[2][7]	Minimizes the risk of inhaling fine particles of the compound.
Footwear	Closed-toe shoes, preferably safety footwear.[8]	Protects feet from potential spills and falling objects.

Operational Plan for Safe Handling

A systematic approach is crucial when working with 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5. The following step-by-step operational plan outlines the procedures for safe handling from preparation to disposal.

Preparation and Engineering Controls

• Designated Work Area: All work with this compound should be conducted in a designated area, such as a chemical fume hood, to minimize inhalation exposure.[2]

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible in the immediate work area.

• Pre-planning: Before starting any experiment, review the procedure and ensure all necessary safety equipment and spill control materials are available.

Donning Personal Protective Equipment (PPE)

The following diagram outlines the logical workflow for donning PPE before handling the compound.

Caption: PPE Donning Workflow

Handling the Compound

• Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance enclosure to prevent the dispersal of dust.

• Transfers: Use appropriate tools (spatulas, etc.) to handle the solid. For solutions, use a calibrated pipette or syringe.

• Avoid Contamination: Be mindful of not touching surfaces outside the designated work area with contaminated gloves.

• Immediate Cleanup: Clean up any minor spills immediately according to the spill response plan.

Doffing Personal Protective Equipment (PPE)

The removal of PPE is a critical step to prevent cross-contamination.

• Outer Gloves: Remove the outer pair of gloves and dispose of them in the designated cytotoxic waste container.

• Lab Coat/Gown: Remove the lab coat or gown, turning it inside out to contain any potential contamination.

• Eye/Face Protection: Remove eye and face protection.

• Inner Gloves: Remove the inner pair of gloves and dispose of them.

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[9]

Disposal Plan: A Cradle-to-Grave Responsibility

All waste contaminated with 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 must be treated as cytotoxic and hazardous waste and disposed of according to institutional and local regulations.[1]

Table 2: Waste Disposal Guidelines

Waste Type	Disposal Procedure
Solid Waste	All contaminated solid waste (gloves, weigh boats, paper towels, etc.) must be placed in a clearly labeled, sealed cytotoxic waste container.
Liquid Waste	Unused solutions and contaminated solvents should be collected in a dedicated, labeled hazardous waste container. Do not mix with other solvent waste streams.[10]
Empty Containers	Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. Decontaminate empty containers before disposal.[4]
Final Disposal	All cytotoxic waste must be collected by a licensed hazardous waste disposal service for high-temperature incineration.[1]

The following diagram illustrates the decision-making process for waste segregation and disposal.

Caption: Waste Disposal Workflow

By adhering to these stringent safety protocols, you are not only protecting yourself and your colleagues but also ensuring the integrity of your research.

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• AMMRL. (2003, September 2). RE: Disposal of Deuterium solvents-reg. Retrieved from [Link]

• LookChem. (n.d.). 2,5-bis(2-chloroethylamino)cyclohexa-2,5-diene-1,4-dione CAS NO.23205-90-5. Retrieved from [Link]

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved from [Link]

• XiXisys. (2019, July 15). GHS rev.8 SDS/MSDS. Retrieved from [Link]

• PubChem. (n.d.). 2,5-Cyclohexadiene-1,4-dione, 2,6-diethyl-. Retrieved from [Link]

• PubChem. (n.d.). 2-Ethyl-5-methylcyclohexa-2,5-diene-1,4-dione. Retrieved from [Link]

• PubChem. (n.d.). Cyclohexa-2,5-diene-1,4-dione;ethenol. Retrieved from [Link]

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• 10. RE: Disposal of Deuterium solvents-reg from Robert Harker on 2003-09-02 (Email Archives for September and October, 2003) [ammrl.org]